(1h-Benzimidazol-2-ylmethoxy)acetic acid

• CAS: 783284-17-3

Core Science & Biosynthesis

An In-depth Technical Guide on the Chemical Properties and Applications of (1H-Benzoimidazol-2-yl)acetic acid

Disclaimer: Information regarding the specific compound (1h-Benzimidazol-2-ylmethoxy)acetic acid is limited. This guide will focus on the closely related and well-documented compound, (1H-Benzoimidazol-2-yl)acetic acid (CAS: 13570-08-6) , as a representative of the benzimidazole acetic acid class, which is of significant interest in pharmaceutical and chemical research.

The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological activities.[1] This is due in part to its structural similarity to naturally occurring purines, allowing it to interact with a wide range of biological targets.[1] The incorporation of an acetic acid moiety at the 2-position of the benzimidazole ring system gives rise to (1H-Benzoimidazol-2-yl)acetic acid, a compound with its own unique set of properties and applications. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and biological significance of (1H-Benzoimidazol-2-yl)acetic acid, tailored for researchers, scientists, and drug development professionals.

Core Chemical Properties

(1H-Benzoimidazol-2-yl)acetic acid is a stable, solid compound at room temperature.[2] It serves as a key intermediate in the synthesis of more complex molecules, including various pharmaceuticals.[3]

Property	Value
IUPAC Name	2-(1H-benzimidazol-2-yl)acetic acid
Synonyms	(1H-BENZOIMIDAZOL-2-YL)-ACETIC ACID, 2-Benzimidazoleacetic acid, 2-(Carboxymethyl)benzimidazole
CAS Number	13570-08-6
Molecular Formula	C₉H₈N₂O₂[4]
Molecular Weight	176.17 g/mol [4]
Appearance	Light yellow to light brown solid[2]
Melting Point	116 °C[2]
Boiling Point	498.3±28.0 °C (Predicted)[2]
Density	1.437±0.06 g/cm³ (Predicted)[2]
pKa	1.54±0.30 (Predicted)[2]
Storage Temperature	2-8°C[2]

Experimental Protocols

The synthesis of (1H-Benzoimidazol-2-yl)acetic acid and its derivatives is well-established, with various methods reported in the literature. A common approach involves the hydrolysis of (1H-benzimidazol-2-yl)-acetonitrile.[5]

General Synthesis of 2-Substituted Benzimidazoles

A prevalent method for synthesizing the benzimidazole core involves the condensation of o-phenylenediamines with aldehydes, followed by oxidative cyclization.[6] This approach is versatile and can be adapted using various catalytic systems to improve efficiency and reaction conditions.[6]

Synthesis of (1H-Benzoimidazol-2-yl)acetic acid via Hydrolysis

A general procedure for the synthesis of (1H-benzimidazol-2-yl)acetic acid involves the hydrolysis of 2-cyanomethylbenzimidazole.[7]

• Materials: 2-cyanomethylbenzimidazole, 37% aqueous hydrochloric acid, benzenesulphonic acid.[7]

• Procedure:

  • A mixture of 2-cyanomethylbenzimidazole (1 g), 37% aqueous hydrochloric acid (2 ml), and benzenesulphonic acid (1 ml) is prepared.[7]

  • The mixture is heated and stirred under reflux conditions for 4-5 hours.[7]

  • The reaction progress is monitored by thin-layer chromatography (TLC).[7]

  • Upon completion, the reaction mixture is cooled to room temperature.[7]

  • The product is extracted with ether (3 x 30 ml).[7]

  • The solvent is removed by distillation under reduced pressure to yield the final product.[7]

Characterization: The synthesized compound can be characterized using various analytical techniques, including:

• Thin-Layer Chromatography (TLC): To monitor the reaction progress and assess the purity of the product.[7]

• Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To elucidate the structure of the compound.[7]

• Elemental Analysis: To determine the elemental composition of the synthesized product.[7]

Caption: General workflow for the synthesis of (1H-Benzoimidazol-2-yl)acetic acid.

Biological Activities and Signaling Pathways

Benzimidazole derivatives are known to exhibit a wide spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.[8][9] The benzimidazole scaffold is considered a "privileged structure" in drug discovery due to its ability to interact with various biological macromolecules.[1]

While specific signaling pathways for (1H-Benzoimidazol-2-yl)acetic acid are not extensively detailed in the available literature, the broader class of benzimidazole derivatives has been shown to modulate several key cellular pathways. Their anticancer effects, for instance, are attributed to their structural similarity to purines, which allows them to interfere with DNA synthesis and repair processes.[1][10] Some benzimidazole derivatives act as:

• Topoisomerase inhibitors [10]

• DNA intercalating and alkylating agents [10]

• Microtubule inhibitors [10]

• Protein kinase inhibitors [10]

• Androgen receptor antagonists [10]

• Poly(ADP-ribose) polymerase (PARP) inhibitors [10]

• Dihydrofolate reductase inhibitors [10]

The anti-inflammatory properties of some benzimidazole derivatives are linked to the inhibition of enzymes like cyclooxygenase (COX) and the modulation of signaling pathways involving p38 MAPK and NF-κB.[1]

Caption: Potential signaling pathways modulated by benzimidazole derivatives.

Applications in Research and Development

(1H-Benzoimidazol-2-yl)acetic acid and its derivatives are valuable tools in various research and development fields:

• Pharmaceutical Development: As a key intermediate in the synthesis of novel therapeutic agents, particularly for neurological disorders.[3]

• Biochemical Research: Used in studies investigating enzyme activity and protein interactions to gain insights into cellular mechanisms.[3]

• Agricultural Chemistry: Employed in the development of new herbicides and fungicides.[3]

• Material Science: Incorporated into the formulation of advanced polymers and coatings with enhanced chemical resistance.[3]

• Analytical Chemistry: Utilized in various chromatographic and spectroscopic techniques for the detection and quantification of complex mixtures.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. (1H-BENZOIMIDAZOL-2-YL)-ACETIC ACID | 13570-08-6 [amp.chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. scbt.com [scbt.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. (1H-BENZOIMIDAZOL-2-YL)-ACETIC ACID | 13570-08-6 [chemicalbook.com]
• 8. Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC [pmc.ncbi.nlm.nih.gov]

(1h-Benzimidazol-2-ylmethoxy)acetic acid synthesis pathway

An In-depth Technical Guide to the Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic Acid

For professionals in the fields of medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. (1H-Benzimidazol-2-ylmethoxy)acetic acid is a molecule of interest, incorporating the pharmacologically significant benzimidazole scaffold linked to an acetic acid moiety via a methoxy bridge. This technical guide provides a comprehensive overview of a viable synthetic pathway for this compound, complete with detailed experimental protocols, quantitative data, and process visualizations.

Synthetic Pathway Overview

The most plausible synthetic route to obtain (1H-Benzimidazol-2-ylmethoxy)acetic acid is a two-step process. The synthesis commences with the formation of a key intermediate, (1H-Benzimidazol-2-yl)methanol. This is followed by a Williamson ether synthesis to introduce the acetic acid moiety, which may require a subsequent hydrolysis step if an ester of haloacetic acid is utilized.

Detailed Experimental Protocols

Step 1: Synthesis of (1H-Benzimidazol-2-yl)methanol

This initial step involves the condensation of o-phenylenediamine with glycolic acid. This reaction forms the core benzimidazole ring with the required hydroxymethyl substituent at the 2-position.

Experimental Protocol: An appropriate amount of o-phenylenediamine is dissolved in dimethylformamide. To this solution, glycolic acid is added, and the mixture is refluxed at a temperature of 90°C to 100°C.[1] The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is diluted with water. To neutralize any residual acid, a solution of sodium bicarbonate (NaHCO₃) is added until the mixture is neutral, as confirmed by litmus paper.[1] The resulting product can then be isolated and purified.

Step 2: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic Acid via Etherification

This step involves the O-alkylation of the hydroxyl group of (1H-Benzimidazol-2-yl)methanol with an acetic acid derivative. A common method is the Williamson ether synthesis, which can be adapted from protocols for similar alkylations of benzimidazole derivatives. The following protocol is a representative procedure based on the alkylation of a related benzimidazole compound with ethyl chloroacetate.

Experimental Protocol: To a solution of (1H-Benzimidazol-2-yl)methanol in acetone, ethyl chloroacetate is added with continuous stirring. Sodium bicarbonate is then added to the reaction mixture. The entire mixture is heated under reflux.[2] The reaction is monitored by TLC. After the reaction is complete, the mixture is cooled, filtered, and washed with acetone. The solvent is then removed under vacuum to yield the ester, ethyl (1H-benzimidazol-2-ylmethoxy)acetate.[2]

Step 3: Hydrolysis of Ethyl (1H-Benzimidazol-2-ylmethoxy)acetate

The final step is the hydrolysis of the ethyl ester to the desired carboxylic acid. This can be achieved through alkaline hydrolysis.

Experimental Protocol: The ethyl (1H-benzimidazol-2-ylmethoxy)acetate is dissolved in a suitable solvent, and an aqueous solution of a base, such as sodium hydroxide, is added. The mixture is stirred at room temperature or gently heated to facilitate the hydrolysis. The reaction progress is monitored by TLC. Upon completion, the solution is acidified with a suitable acid, such as hydrochloric acid, to precipitate the (1H-Benzimidazol-2-ylmethoxy)acetic acid. The solid product is then collected by filtration, washed with water, and dried.

Quantitative Data

The following table summarizes the available quantitative data for the synthesis of the intermediate and a related ester.

Step	Reactants	Solvent	Base	Temperature	Time	Yield	Reference
1	o-Phenylenediamine, Glycolic Acid	Dimethylformamide	-	90-100°C (Reflux)	-	High	[1]
2 (Analogous)	2-Methyl benzimidazole, Ethyl chloroacetate	Acetone	NaHCO₃	Reflux	-	69%	[2]

Visualizing the Synthesis Pathway

To further elucidate the synthetic process, the following diagrams illustrate the logical flow of the reactions.

Caption: Synthetic pathway for (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Experimental Workflow Visualization

The general laboratory workflow for a single synthetic step, such as the initial condensation, can be visualized as follows.

Caption: General experimental workflow for a synthesis step.

References

• 1. banglajol.info [banglajol.info]
• 2. Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (1h-Benzimidazol-2-ylmethoxy)acetic acid (CAS 783284-17-3)

Disclaimer: Publicly available scientific literature and experimental data specifically for (1h-Benzimidazol-2-ylmethoxy)acetic acid (CAS 783284-17-3) are limited. This guide provides a comprehensive overview based on the known chemistry of the benzimidazole scaffold and data from closely related analogs to offer a valuable resource for researchers, scientists, and drug development professionals.

Introduction

(1h-Benzimidazol-2-ylmethoxy)acetic acid is a member of the benzimidazole class of heterocyclic compounds. The benzimidazole nucleus, formed by the fusion of benzene and imidazole rings, is a privileged scaffold in medicinal chemistry, appearing in a wide range of biologically active compounds.[1][2][3][4][5] Derivatives of this core structure have demonstrated a remarkable breadth of pharmacological activities, including anthelmintic, antifungal, antiviral, anticancer, anti-inflammatory, and antihypertensive properties.[1][2][3][4][5] This guide will synthesize the available information on (1h-Benzimidazol-2-ylmethoxy)acetic acid and extrapolate from related compounds to provide insights into its synthesis, potential biological activities, and mechanisms of action.

Physicochemical Properties

While extensive experimental data is not available, the basic physicochemical properties of (1h-Benzimidazol-2-ylmethoxy)acetic acid can be derived from its chemical structure.

Property	Value
CAS Number	783284-17-3
Molecular Formula	C₁₀H₁₀N₂O₃
Molecular Weight	206.20 g/mol
IUPAC Name	2-(1H-benzimidazol-2-ylmethoxy)acetic acid
Canonical SMILES	C1=CC=C2C(=C1)NC(=N2)COCC(=O)O

Synthesis

A definitive, published experimental protocol for the synthesis of (1h-Benzimidazol-2-ylmethoxy)acetic acid is not available. However, a plausible synthetic route can be proposed based on established methods for the synthesis of related benzimidazole derivatives. A common strategy involves the initial formation of 2-(chloromethyl)-1H-benzimidazole, a versatile intermediate.[6][7][8][9][10][11]

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process:

• Step 1: Synthesis of 2-(chloromethyl)-1H-benzimidazole (3) from o-phenylenediamine (1) and chloroacetic acid (2).

• Step 2: Williamson Ether Synthesis involving the reaction of 2-(chloromethyl)-1H-benzimidazole (3) with glycolic acid (4) to yield the final product, (1h-Benzimidazol-2-ylmethoxy)acetic acid (5).

Proposed Synthetic Pathway

Detailed Experimental Protocols

This protocol is adapted from established literature procedures.[6][10]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine o-phenylenediamine (1.0 eq) and chloroacetic acid (1.0-1.2 eq).

• Acidic Condensation: Add 4N hydrochloric acid as the solvent and catalyst.

• Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and carefully neutralize with a base (e.g., aqueous ammonia or sodium bicarbonate) to precipitate the product.

• Purification: Filter the crude product, wash with cold water, and dry. Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.

This proposed protocol is based on standard Williamson ether synthesis conditions.

• Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve glycolic acid (1.0-1.5 eq) in a suitable aprotic polar solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF).

• Deprotonation: Add a strong base, such as sodium hydride (NaH), portion-wise at 0 °C to deprotonate the hydroxyl and carboxylic acid groups of glycolic acid.

• Nucleophilic Substitution: Add a solution of 2-(chloromethyl)-1H-benzimidazole (1.0 eq) in the same solvent dropwise to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Quenching and Extraction: Carefully quench the reaction with water and acidify with a dilute acid (e.g., 1N HCl) to protonate the carboxylate. Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Potential Biological Activities and Mechanism of Action

While specific biological data for (1h-Benzimidazol-2-ylmethoxy)acetic acid is not available, the broader class of benzimidazole derivatives is known for a wide range of pharmacological activities.

Anthelmintic Activity

Many benzimidazole-based drugs, such as albendazole and mebendazole, are potent anthelmintics.[12][13] Their primary mechanism of action is the inhibition of tubulin polymerization in parasitic worms.[13][14][15] By binding to the β-tubulin subunit, these compounds disrupt the formation of microtubules, which are essential for cellular processes like cell division, motility, and nutrient absorption in the parasite.[14] This leads to the eventual death of the helminth. It is plausible that (1h-Benzimidazol-2-ylmethoxy)acetic acid or its derivatives could exhibit similar activity.

General Mechanism of Anthelmintic Benzimidazoles

Antifungal and Antimicrobial Activity

Several studies have reported the antifungal and antibacterial activities of benzimidazole derivatives.[3][16][17] For instance, derivatives of 2-chloromethyl-1H-benzimidazole have shown inhibitory activity against various phytopathogenic fungi.[16] The mechanism of antifungal action for some benzimidazoles also involves the disruption of microtubule synthesis.[12]

Anticancer Activity

The antiproliferative effects of benzimidazole compounds against various cancer cell lines have been documented.[18] The disruption of microtubule dynamics, which is crucial for mitosis in rapidly dividing cancer cells, is a key mechanism. Some benzimidazole derivatives have shown IC₅₀ values in the low micromolar range against pancreatic and colorectal cancer cell lines.[18]

Other Potential Activities

The benzimidazole scaffold is versatile, and derivatives have been investigated for a multitude of other therapeutic applications, including as anti-inflammatory agents, antivirals, and inhibitors of various enzymes such as myeloperoxidase.[1][19]

Experimental Workflow for Biological Screening

For a novel compound like (1h-Benzimidazol-2-ylmethoxy)acetic acid, a systematic screening process is necessary to identify its biological activities. The following workflow represents a general approach for the initial biological evaluation.

General Workflow for Biological Screening

Conclusion

(1h-Benzimidazol-2-ylmethoxy)acetic acid, with CAS number 783284-17-3, belongs to a class of compounds with significant therapeutic potential. Although specific data for this molecule is scarce, this guide provides a framework for its synthesis and potential biological evaluation based on the extensive research on the benzimidazole scaffold. The proposed synthetic route offers a practical starting point for its preparation, and the overview of the known biological activities of related compounds suggests that this molecule could be a valuable candidate for screening in anthelmintic, antifungal, and anticancer research. Further investigation is warranted to elucidate the specific properties and potential applications of this compound.

References

• 1. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cbijournal.com [cbijournal.com]
• 3. isca.me [isca.me]
• 4. researchgate.net [researchgate.net]
• 5. Benzimidazoles: A biologically active compounds - Arabian Journal of Chemistry [arabjchem.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. CN1919839A - Preparation technique of 2-chloromethylbenzimidazole - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Benzimidazole - Wikipedia [en.wikipedia.org]
• 13. Albendazole - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 14. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 15. Mode of action of benzimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthesis and antifungal activity of 2-chloromethyl-1H-benzimidazole derivatives against phytopathogenic fungi in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Novel benzimidazole hybrids: design, synthesis, mechanistic studies, antifungal potential and molecular dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Screening of Benzimidazole-Based Anthelmintics and Their Enantiomers as Repurposed Drug Candidates in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Design, synthesis, and biological activity studies on benzimidazole derivatives targeting myeloperoxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to (1H-Benzimidazol-2-ylmethoxy)acetic Acid: Synthesis, Properties, and Biological Context

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (1H-Benzimidazol-2-ylmethoxy)acetic acid, a derivative of the versatile benzimidazole scaffold. The IUPAC name for this compound is 2-((1H-benzo[d]imidazol-2-yl)methoxy)acetic acid . It is important to note that while the benzimidazole core is extensively studied and is a constituent of numerous therapeutic agents, specific experimental data for this particular derivative is limited in publicly accessible literature. This guide addresses this gap by proposing a plausible synthetic pathway, outlining predicted physicochemical properties, and contextualizing its potential biological significance through the established activities of closely related benzimidazole analogues. This document serves as a foundational resource for researchers interested in the synthesis and evaluation of novel benzimidazole derivatives.

Introduction to the Benzimidazole Scaffold

Benzimidazole is a bicyclic heterocyclic aromatic compound formed by the fusion of a benzene ring and an imidazole ring.[1] This privileged scaffold is a cornerstone in medicinal chemistry, featured in a wide array of FDA-approved drugs.[2] The structural similarity of the benzimidazole nucleus to naturally occurring purines allows it to readily interact with various biological targets, leading to a broad spectrum of pharmacological activities.[2]

Well-known drugs containing the benzimidazole core include:

• Anthelmintics: Albendazole, Mebendazole, Fenbendazole.[1]

• Proton Pump Inhibitors (PPIs): Omeprazole, Lansoprazole, Pantoprazole.[3]

• Antihistamines: Astemizole, Bilastine.[1]

• Anticancer Agents: Several derivatives are under investigation for their ability to inhibit microtubules and topoisomerases.[2]

The diverse biological activities, which also include antifungal, antiviral, anti-inflammatory, and antihypertensive properties, make benzimidazole and its derivatives a subject of continuous research and development.[4][5]

Physicochemical Properties

Property	Value
IUPAC Name	2-((1H-benzo[d]imidazol-2-yl)methoxy)acetic acid
Molecular Formula	C₁₀H₁₀N₂O₃
Molecular Weight	206.20 g/mol
Canonical SMILES	C1=CC=C2C(=C1)NC(=N2)COCC(=O)O
Predicted LogP	1.2-1.5
Predicted pKa	~4.0 (acidic), ~5.5 (basic)

Note: LogP and pKa values are estimations from computational models and require experimental verification.

Proposed Synthesis Pathway

A plausible and efficient synthesis of 2-((1H-benzo[d]imidazol-2-yl)methoxy)acetic acid can be envisioned as a two-step process, beginning with the condensation of o-phenylenediamine followed by an etherification reaction.

Step 1: Synthesis of 2-(Hydroxymethyl)-1H-benzimidazole

The key intermediate, 2-(hydroxymethyl)-1H-benzimidazole, can be synthesized via the Phillips condensation reaction.[6] This involves the reaction of o-phenylenediamine with glycolic acid.

Experimental Protocol:

• Equimolar amounts of o-phenylenediamine and glycolic acid are mixed in a round-bottom flask.

• The mixture is heated, typically in the presence of a dehydrating agent or under conditions that allow for the removal of water (e.g., refluxing in a high-boiling solvent with a Dean-Stark trap). A common method involves heating in 4N hydrochloric acid.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled and neutralized with a base, such as sodium bicarbonate solution, to precipitate the product.

• The crude 2-(hydroxymethyl)-1H-benzimidazole is collected by filtration, washed with water, and can be purified by recrystallization from a suitable solvent like ethanol or water.[6]

Step 2: Etherification to Yield the Final Product

The final product can be obtained through a Williamson ether synthesis. This involves the reaction of the intermediate alcohol with a haloacetic acid derivative.

Experimental Protocol:

• The 2-(hydroxymethyl)-1H-benzimidazole synthesized in Step 1 is dissolved in a suitable polar aprotic solvent, such as dimethylformamide (DMF) or tetrahydrofuran (THF).

• A strong base, such as sodium hydride (NaH), is added portion-wise at 0°C to deprotonate the hydroxyl group, forming a sodium alkoxide intermediate.

• An ester of a haloacetic acid, such as ethyl chloroacetate or ethyl bromoacetate, is added to the reaction mixture.

• The mixture is allowed to warm to room temperature and stirred until the reaction is complete, as monitored by TLC.

• The reaction is quenched by the addition of water, and the product is extracted with an organic solvent like ethyl acetate.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The resulting ester is then hydrolyzed to the carboxylic acid by treatment with an aqueous base (e.g., NaOH or KOH) followed by acidic workup.

• The final product, 2-((1H-benzo[d]imidazol-2-yl)methoxy)acetic acid, is purified by recrystallization.

Proposed two-step synthesis of the target compound.

Biological Activity and Potential Mechanisms of Action

While no specific biological data has been published for 2-((1H-benzo[d]imidazol-2-yl)methoxy)acetic acid, the extensive pharmacology of the benzimidazole scaffold provides a strong basis for predicting its potential therapeutic applications. The activity is highly dependent on the substituents at the N-1 and C-2 positions.[7]

Anthelmintic Activity

Many benzimidazole-based drugs are broad-spectrum anthelmintics.[8] Their primary mechanism of action is the disruption of microtubule formation in parasitic worms.[9]

Mechanism:

• Benzimidazoles selectively bind to the β-tubulin subunit of the parasite.[8][9]

• This binding inhibits the polymerization of tubulin dimers into microtubules.[10]

• The disruption of the microtubule cytoskeleton interferes with essential cellular processes, including cell division, motility, and nutrient transport.[11]

• This leads to glycogen depletion, reduced ATP generation, and ultimately, the death of the parasite.[8]

The selective toxicity arises from the significantly higher affinity of these drugs for parasitic β-tubulin compared to mammalian tubulin.[9]

Anthelmintic mechanism of benzimidazoles via tubulin inhibition.

Antiulcer Activity (Proton Pump Inhibition)

Certain 2-substituted benzimidazoles, like omeprazole, are potent inhibitors of the gastric H⁺/K⁺-ATPase, commonly known as the proton pump.[12] This enzyme is responsible for the final step in acid secretion into the stomach lumen.[13]

Mechanism:

• The benzimidazole PPI is a prodrug that is absorbed and reaches the parietal cells of the stomach.[13]

• In the acidic environment of the parietal cell's secretory canaliculus, the drug is protonated and converted into its active form, a sulfenamide intermediate.[12]

• This active form covalently binds to cysteine residues on the H⁺/K⁺-ATPase enzyme.[12]

• The binding irreversibly inhibits the pump, leading to a profound and long-lasting reduction in gastric acid secretion.[13]

Mechanism of action for benzimidazole-based proton pump inhibitors.

Anticancer Activity of Related Compounds

The anticancer potential of benzimidazole derivatives is an area of intense research. Their mechanisms are diverse and can include microtubule destabilization, similar to their anthelmintic action, and inhibition of key enzymes in cancer progression.[2][11] The table below summarizes the activity of some representative benzimidazole derivatives.

Compound/Derivative Class	Target/Cell Line	Activity (IC₅₀)	Reference
Nocodazole	Tubulin Polymerization	1.97 µM	[14]
Mebendazole	Tubulin Polymerization	6.32 µM	[14]
Fenbendazole	Tubulin Polymerization	4.40 µM	[14]
2,5-Disubstituted Benzimidazole (Cpd 6)	A549 (Lung Cancer)	2.12 µM	[15]
2,5-Disubstituted Benzimidazole (Cpd 6)	NCI-H358 (Lung Cancer)	0.85 µM	[15]
Methoxy-substituted Benzimidazole (Cpd 10)	HCT 116 (Colon Cancer)	2.2 µM	[16]
Methoxy-substituted Benzimidazole (Cpd 12)	MCF-7 (Breast Cancer)	3.1 µM	[16]

Disclaimer: The data presented in this table is for related benzimidazole compounds and is for contextual purposes only. It does not represent the activity of 2-((1H-benzo[d]imidazol-2-yl)methoxy)acetic acid.

Conclusion and Future Directions

2-((1H-benzo[d]imidazol-2-yl)methoxy)acetic acid is a structurally interesting molecule belonging to the pharmacologically significant benzimidazole family. While specific experimental data for this compound remains elusive, this guide provides a robust theoretical framework for its synthesis and potential biological activities based on the well-established chemistry and pharmacology of its parent scaffold.

Future research should focus on the practical execution of the proposed synthesis to obtain the compound for characterization. Subsequent in-vitro and in-vivo screening against various targets—such as parasitic tubulin, cancer cell lines, and relevant enzymes like kinases or polymerases—would be crucial to elucidate its specific pharmacological profile. The findings would contribute valuable knowledge to the ever-expanding field of medicinal chemistry and could lead to the development of novel therapeutic agents.

References

• 1. Benzimidazole - Wikipedia [en.wikipedia.org]
• 2. Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. isca.me [isca.me]
• 4. Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. banglajol.info [banglajol.info]
• 7. mdpi.com [mdpi.com]
• 8. m.youtube.com [m.youtube.com]
• 9. A BRIEF REVIEW ON THE MODE OF ACTION OF ANTINEMATODAL DRUGS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Oral Fenbendazole for Cancer Therapy in Humans and Animals | Anticancer Research [ar.iiarjournals.org]
• 12. Proton-pump inhibitor - Wikipedia [en.wikipedia.org]
• 13. ClinPGx [clinpgx.org]
• 14. Interaction of anthelmintic benzimidazoles and benzimidazole derivatives with bovine brain tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Biological Activity of Newly Synthesized Benzimidazole and Benzothizole 2,5-Disubstituted Furane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on (1H-Benzimidazol-2-ylmethoxy)acetic acid

This technical guide provides a comprehensive overview of the molecular structure, properties, and proposed synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Molecular Structure and Identification

(1H-Benzimidazol-2-ylmethoxy)acetic acid is a derivative of benzimidazole, a heterocyclic aromatic compound. Its structure features an acetic acid moiety linked to the benzimidazole core through a methoxy bridge.

Table 1: Chemical Identifiers for (1H-Benzimidazol-2-ylmethoxy)acetic acid

Identifier	Value	Reference
IUPAC Name	2-((1H-Benzo[d]imidazol-2-yl)methoxy)acetic acid	[1]
CAS Number	783284-17-3	[1][2][3][4]
Molecular Formula	C10H10N2O3	[2][4]
Molecular Weight	206.20 g/mol	[1][4]

Below is a diagram of the molecular structure of (1H-Benzimidazol-2-ylmethoxy)acetic acid.

References

• 1. 783284-17-3|2-((1H-Benzo[d]imidazol-2-yl)methoxy)acetic acid|BLD Pharm [bldpharm.com]
• 2. splendidlab.com [splendidlab.com]
• 3. (1H-BENZOIMIDAZOL-2-YLMETHOXY)-ACETIC ACID | 783284-17-3 [chemicalbook.com]
• 4. chemscene.com [chemscene.com]

Unraveling the Anti-Inflammatory Mechanism of (1h-Benzimidazol-2-ylmethoxy)acetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1h-Benzimidazol-2-ylmethoxy)acetic acid belongs to the benzimidazole class of heterocyclic compounds, a scaffold renowned for its diverse pharmacological activities. While direct and extensive research on the specific mechanism of action of (1h-Benzimidazol-2-ylmethoxy)acetic acid is limited, a comprehensive analysis of structurally related benzimidazole derivatives strongly indicates its role as a modulator of the inflammatory cascade. This technical guide synthesizes the available evidence to propose a primary mechanism centered on the inhibition of prostaglandin synthesis, a critical pathway in inflammation. This document provides an in-depth exploration of this proposed mechanism, supported by comparative quantitative data from related compounds, detailed experimental protocols for relevant assays, and visual diagrams of the implicated signaling pathways and experimental workflows.

Core Mechanism of Action: Inhibition of Prostaglandin Synthesis

The anti-inflammatory effects of many non-steroidal anti-inflammatory drugs (NSAIDs) are achieved through the suppression of prostaglandin production. Prostaglandins are lipid compounds with hormone-like effects that are key mediators of inflammation, pain, and fever. The synthesis of prostaglandins is initiated by the release of arachidonic acid from cell membranes, which is then converted into prostaglandin H2 (PGH2) by cyclooxygenase (COX) enzymes. PGH2 is subsequently isomerized to various prostaglandins, including the highly pro-inflammatory prostaglandin E2 (PGE2), by terminal synthases.

Based on extensive research into benzimidazole derivatives, the proposed mechanism of action for (1h-Benzimidazol-2-ylmethoxy)acetic acid involves the inhibition of key enzymes within this pathway, primarily Cyclooxygenase-1 (COX-1), Cyclooxygenase-2 (COX-2), and microsomal Prostaglandin E Synthase-1 (mPGES-1).

Cyclooxygenase (COX) Inhibition

The COX enzymes, COX-1 and COX-2, are the primary targets of traditional NSAIDs. COX-1 is constitutively expressed in most tissues and is involved in homeostatic functions, while COX-2 is inducible and its expression is upregulated at sites of inflammation. Many benzimidazole derivatives have been shown to exhibit inhibitory activity against both COX isoforms. The acidic moiety of (1h-Benzimidazol-2-ylmethoxy)acetic acid is a common structural feature in many COX inhibitors, suggesting a similar mode of interaction with the active site of these enzymes.

Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition

A more targeted approach to reducing inflammation with potentially fewer side effects than non-selective COX inhibitors is the selective inhibition of mPGES-1. This enzyme is the terminal synthase responsible for the production of PGE2 and is often co-expressed with COX-2 during inflammation. Recent studies have highlighted novel benzimidazole derivatives as potent and selective inhibitors of mPGES-1.[1][2][3] This selective inhibition of PGE2 synthesis, while leaving the production of other prostaglandins unaffected, is a promising strategy for anti-inflammatory drug development. Given the structural similarities, it is plausible that (1h-Benzimidazol-2-ylmethoxy)acetic acid also exerts its anti-inflammatory effects through the inhibition of mPGES-1.

Quantitative Data on Related Benzimidazole Derivatives

Table 1: In Vitro COX-1 and COX-2 Inhibitory Activity of Benzimidazole Derivatives

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
5-[2-(substituted amino)-1H-benzimidazol-1-yl]-4H-pyrazol-3-ol derivative 1	0.0001664	0.0000370	4.5	[4]
5-[2-(substituted amino)-1H-benzimidazol-1-yl]-4H-pyrazol-3-ol derivative 2	0.0002272	0.0000469	4.84	[4]
Pyrazole-thiourea-benzimidazole hybrid 1	-	0.0000283	-	[5]
Pyrazole-thiourea-benzimidazole hybrid 2	-	0.0002272	-	[5]
Benzimidazole derivative with oxadiazole	>100	8.2	>12.1	[6]

Table 2: In Vitro mPGES-1 Inhibitory Activity of Benzimidazole Derivatives

Compound	mPGES-1 IC50 (nM)	Reference
Benzimidazole derivative 17d	8	[7]
Benzimidazole derivative III	90	[7]
Benzimidazole analog 44 (AGU654)	2.9	[1][2]
Oxadiazole thione-benzimidazole 10	30-90	[8]
Oxadiazole thione-benzimidazole 31	30	[8]
Oxadiazole thione-benzimidazole 49	30-90	[8]

Signaling Pathways and Experimental Workflows

Prostaglandin Synthesis Pathway and Sites of Inhibition

The following diagram illustrates the arachidonic acid cascade leading to the production of prostaglandins and highlights the potential points of inhibition by (1h-Benzimidazol-2-ylmethoxy)acetic acid.

Caption: Prostaglandin synthesis pathway and potential inhibition sites.

Experimental Workflow for In Vitro COX Inhibition Assay

This diagram outlines the typical steps involved in an in vitro assay to determine the inhibitory effect of a compound on COX-1 and COX-2.

Caption: Workflow for in vitro COX inhibition assay.

Experimental Workflow for Carrageenan-Induced Paw Edema Assay

This diagram illustrates the in vivo experimental procedure to assess the anti-inflammatory activity of a compound.

Caption: Workflow for carrageenan-induced paw edema assay.

Detailed Experimental Protocols

In Vitro Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This protocol is a generalized procedure for determining the in vitro inhibitory activity of a test compound against COX-1 and COX-2.

• Materials:

  • Purified ovine COX-1 and human recombinant COX-2 enzymes.

  • Arachidonic acid (substrate).

  • Test compound stock solution (in DMSO).

  • Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0).

  • Cofactors (e.g., hematin, glutathione).

  • Enzyme Immunoassay (EIA) kit for PGE2 detection.

  • 96-well microplate.

• Procedure:

  • Prepare serial dilutions of the test compound in the assay buffer.

  • In a 96-well plate, add the assay buffer, cofactors, and either COX-1 or COX-2 enzyme to each well.

  • Add the diluted test compound or vehicle (DMSO) to the respective wells.

  • Pre-incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding arachidonic acid to all wells.

  • Incubate the plate at 37°C for a defined period (e.g., 10 minutes).

  • Stop the reaction by adding a stop solution (e.g., 1 M HCl).

  • Measure the amount of PGE2 produced using a PGE2 EIA kit according to the manufacturer's instructions.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that causes 50% inhibition) by plotting the percentage of inhibition against the log of the compound concentration.

In Vitro Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

This protocol describes a cell-free assay to measure the direct inhibitory effect of a compound on mPGES-1 activity.

• Materials:

  • Microsomal fraction containing human mPGES-1 (can be prepared from IL-1β stimulated A549 cells).

  • Prostaglandin H2 (PGH2) substrate.

  • Test compound stock solution (in DMSO).

  • Reaction buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.4, containing glutathione).

  • Stop solution (e.g., a solution containing a stable prostaglandin and a solvent to quench the reaction).

  • LC-MS/MS or EIA kit for PGE2 quantification.

  • 96-well microplate.

• Procedure:

  • Prepare serial dilutions of the test compound.

  • In a 96-well plate, add the reaction buffer and the microsomal enzyme preparation.

  • Add the diluted test compound or vehicle to the wells and pre-incubate.

  • Initiate the reaction by adding PGH2. Due to the instability of PGH2, this step should be performed quickly and on ice.

  • Incubate for a short period (e.g., 60-90 seconds) at room temperature.

  • Terminate the reaction by adding the stop solution.

  • Quantify the amount of PGE2 produced using LC-MS/MS or an EIA kit.

  • Calculate the percentage of inhibition and determine the IC50 value as described for the COX assay.

In Vivo Carrageenan-Induced Paw Edema in Rats

This is a standard in vivo model for assessing the acute anti-inflammatory activity of a compound.

• Animals:

  • Male Wistar rats (150-200 g).

• Materials:

  • Test compound.

  • Vehicle (e.g., 0.5% carboxymethyl cellulose).

  • Carrageenan solution (1% w/v in saline).

  • Plethysmometer.

• Procedure:

  • Divide the rats into groups (e.g., vehicle control, positive control with a known NSAID, and test compound groups at different doses).

  • Administer the test compound or vehicle orally or intraperitoneally.

  • After a set time (e.g., 60 minutes), inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (0 hours) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

  • The increase in paw volume is calculated as the difference between the paw volume at each time point and the initial paw volume.

  • The percentage of inhibition of edema is calculated for each group using the following formula:

    • % Inhibition = [1 - (ΔV_treated / ΔV_control)] x 100

    • Where ΔV is the average increase in paw volume.

In Vitro Protein Denaturation Inhibition Assay

This assay provides a measure of anti-inflammatory activity by assessing the ability of a compound to inhibit protein denaturation, which is implicated in the inflammatory process.

• Materials:

  • Bovine serum albumin (BSA) or egg albumin.

  • Phosphate buffered saline (PBS), pH 6.4.

  • Test compound.

  • Spectrophotometer.

• Procedure:

  • Prepare a reaction mixture containing the test compound at various concentrations and a 1% aqueous solution of BSA.

  • Adjust the pH of the reaction mixture to 6.4.

  • Incubate the samples at 37°C for 20 minutes.

  • Heat the samples at 70°C for 5 minutes to induce denaturation.

  • After cooling, measure the turbidity of the samples using a spectrophotometer at 660 nm.

  • A control sample without the test compound is also prepared and measured.

  • The percentage inhibition of protein denaturation is calculated using the formula:

    • % Inhibition = [1 - (Abs_sample / Abs_control)] x 100

Conclusion

While direct experimental evidence for the mechanism of action of (1h-Benzimidazol-2-ylmethoxy)acetic acid is still to be fully elucidated, the available data from structurally analogous benzimidazole derivatives provides a strong foundation for its proposed role as an inhibitor of the prostaglandin synthesis pathway. The potential for dual inhibition of COX enzymes and, more specifically, the selective inhibition of mPGES-1, positions this compound and its derivatives as promising candidates for the development of novel anti-inflammatory therapeutics. Further investigation is warranted to precisely quantify its inhibitory potency against these enzymatic targets and to fully characterize its pharmacological profile. The experimental protocols detailed in this guide provide a robust framework for such future research endeavors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Novel Benzimidazole Derivatives as Potent Inhibitors of Microsomal Prostaglandin E2 Synthase 1 for the Potential Treatment of Inflammation, Pain, and Fever - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Targeting microsomal prostaglandin E synthase 1 to develop drugs treating the inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Biological Activity of (1H-Benzimidazol-2-ylmethoxy)acetic Acid Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activities associated with derivatives of (1H-Benzimidazol-2-ylmethoxy)acetic acid. While specific data on this particular scaffold is emerging, this document leverages the extensive research on the broader benzimidazole class of compounds to infer potential therapeutic applications and guide future research. Benzimidazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide range of pharmacological properties including antimicrobial, anticancer, antiviral, and anti-inflammatory activities.[1][2] This guide summarizes key quantitative data, details relevant experimental methodologies, and visualizes essential workflows and potential signaling pathways.

Overview of Biological Activities

The benzimidazole core is a privileged scaffold in drug discovery due to its structural similarity to naturally occurring purines, allowing for interaction with various biological targets.[1] Derivatives of (1H-Benzimidazol-2-ylmethoxy)acetic acid are being explored for a variety of therapeutic applications, with a primary focus on their potential as antimicrobial and anticancer agents.

Quantitative Biological Data

The following tables summarize representative quantitative data for various benzimidazole derivatives, showcasing their potential efficacy. It is important to note that these values are for a range of benzimidazole compounds and serve as a guide for the potential activity of (1H-Benzimidazol-2-ylmethoxy)acetic acid derivatives.

Table 1: Antimicrobial Activity of Benzimidazole Derivatives

Compound Class	Test Organism	Activity	Result	Reference
Benzimidazole-hydrazones	Candida species	Antifungal	Notable activity	[3]
2-Substituted Benzimidazoles	S. aureus (Gram-positive)	Antibacterial	Moderate activity	[4]
2-Substituted Benzimidazoles	E. coli (Gram-negative)	Antibacterial	Moderate activity	[4]
N-Mannich bases of 2-mercapto-1H-benzimidazoles	B. subtilis	Antibacterial	Zone of inhibition: 17-19 mm	[5]
N-Mannich bases of 2-mercapto-1H-benzimidazoles	B. pumilus	Antibacterial	Zone of inhibition: 17-19 mm	[5]

Table 2: Anticancer Activity of Benzimidazole Derivatives

Compound Class	Cell Line	Assay	Result (IC₅₀)	Reference
Benzimidazole-1,3,4-oxadiazole derivatives	PANC-1 (Pancreatic)	MTT	5.5 µM	[6]
Benzimidazole-1,3,4-oxadiazole derivatives	A549 (Lung)	MTT	0.3 µM	[6]
Benzimidazole-1,3,4-oxadiazole derivatives	MCF-7 (Breast)	MTT	0.5 µM	[6]
Pyrazoline substituted benzimidazoles	Fibrosarcoma	MTT	High activity	[7]
Pyrazoline substituted benzimidazoles	Lung cancer	MTT	High activity	[7]
2-Thiobenzimidazoles	HCT-116 (Colon)	In vitro	Effective antitumor activity	[8]
2-Thiobenzimidazoles	TK-10 (Renal)	In vitro	Effective antitumor activity	[8]

Table 3: Enzyme Inhibition Activity of Benzimidazole Derivatives

Compound Class	Target Enzyme	Result (IC₅₀)	Reference
Benzimidazole-triazole hybrids	EGFR	0.086 µM	[9]
Benzimidazole-triazole hybrids	VEGFR-2	Good inhibitory activity	[9]
Benzimidazole-triazole hybrids	Topoisomerase II	2.52 µM	[9]
Benzimidazole-piperazine derivatives	Urease	3.36 - 10.81 µM	[10]
Benzimidazole derivatives	Lipase	Inhibition at various concentrations	[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. The following sections describe standard experimental protocols for assessing the biological activity of benzimidazole derivatives.

Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic Acid Derivatives

A general synthetic route to (1H-benzimidazol-2-ylmethoxy)acetic acid derivatives can be conceptualized as a multi-step process.

General Synthetic Workflow

Antimicrobial Susceptibility Testing

a) Disc Diffusion Assay:

The disc diffusion method is a widely used preliminary screening tool for antimicrobial activity.

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared in a suitable broth.

• Plate Inoculation: The surface of an agar plate (e.g., Mueller-Hinton agar) is uniformly inoculated with the microbial suspension.

• Disc Application: Sterile filter paper discs (typically 6 mm in diameter) are impregnated with a known concentration of the test compound.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Zone of Inhibition Measurement: The diameter of the clear zone around the disc, where microbial growth is inhibited, is measured in millimeters.[11]

b) Broth Microdilution Assay:

This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Serial Dilutions: Two-fold serial dilutions of the test compound are prepared in a multi-well microtiter plate containing a suitable broth.

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism.

• Incubation: The plates are incubated under appropriate conditions.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

In Vitro Anticancer Activity Assay

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay:

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential anticancer agents.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow the formation of formazan crystals by metabolically active cells.

• Formazan Solubilization: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, is then calculated.[6][7][12]

Enzyme Inhibition Assays

The specific protocol for an enzyme inhibition assay depends on the target enzyme. A general workflow is outlined below.

General Enzyme Inhibition Assay Workflow

For instance, in a kinase inhibition assay (e.g., for EGFR or VEGFR-2), the reaction progress might be monitored by measuring the phosphorylation of a substrate, often using methods like ELISA or radiometric assays.[9][13] For urease inhibition , the activity is typically measured by quantifying the amount of ammonia produced from the hydrolysis of urea.[10]

Potential Signaling Pathways and Mechanisms of Action

While specific signaling pathways for (1H-Benzimidazol-2-ylmethoxy)acetic acid derivatives are yet to be fully elucidated, the known mechanisms of other benzimidazole compounds provide valuable insights.

Anticancer Mechanisms

Benzimidazole derivatives have been shown to exert their anticancer effects through various mechanisms, including:

• Inhibition of Key Kinases: Many benzimidazoles act as inhibitors of crucial kinases involved in cancer cell proliferation and survival, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[9][13] Inhibition of these pathways can lead to cell cycle arrest and apoptosis.

• Topoisomerase Inhibition: Some derivatives can inhibit topoisomerases, enzymes that are essential for DNA replication and repair in cancer cells.[9]

• Induction of Apoptosis: Benzimidazoles can trigger programmed cell death (apoptosis) through various intrinsic and extrinsic pathways.

Potential Anticancer Mechanisms

Antimicrobial Mechanisms

The antimicrobial action of benzimidazoles is often attributed to their ability to interfere with essential cellular processes in microorganisms, such as:

• Inhibition of Fungal Cell Wall Synthesis: Some derivatives can disrupt the synthesis of ergosterol, a vital component of the fungal cell membrane.

• Inhibition of Nucleic Acid Synthesis: Interference with DNA gyrase or other enzymes involved in DNA replication can lead to bacterial cell death.

• Disruption of Metabolic Pathways: Benzimidazoles can inhibit key enzymes in microbial metabolic pathways.

Conclusion and Future Directions

Derivatives of (1H-Benzimidazol-2-ylmethoxy)acetic acid represent a promising area for the discovery of new therapeutic agents. The extensive body of research on the broader benzimidazole family provides a strong foundation for guiding the synthesis and biological evaluation of this specific scaffold. Future research should focus on synthesizing a diverse library of these derivatives and conducting systematic in vitro and in vivo studies to elucidate their specific biological activities and mechanisms of action. Structure-activity relationship (SAR) studies will be crucial in optimizing the potency and selectivity of these compounds for their intended biological targets.

References

• 1. Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00819K [pubs.rsc.org]
• 2. Microwave-assisted synthesis of new benzimidazole derivatives with lipase inhibition activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antimicrobial activity of a new series of benzimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benthamdirect.com [benthamdirect.com]
• 8. Synthesis of Some Novel Benzimidazole Derivatives as Anticancer Agent and Evaluation for CDK2 Inhibition Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Novel benzimidazole derivatives; synthesis, bioactivity and molecular docking study as potent urease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iosrjournals.org [iosrjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. Identification of new benzimidazole-triazole hybrids as anticancer agents: multi-target recognition, in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Solubility of (1H-Benzimidazol-2-ylmethoxy)acetic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of (1H-Benzimidazol-2-ylmethoxy)acetic acid in organic solvents. A comprehensive search of current scientific literature reveals a lack of specific quantitative solubility data for this particular compound. This guide, therefore, provides relevant qualitative solubility information inferred from synthetic procedures, a summary of the solubility of the parent compound benzimidazole, and a detailed experimental protocol for determining the solubility of the title compound. This information is intended to support researchers and professionals in drug development and other scientific fields in their handling and application of (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Introduction to (1H-Benzimidazol-2-ylmethoxy)acetic Acid

(1H-Benzimidazol-2-ylmethoxy)acetic acid belongs to the benzimidazole class of heterocyclic aromatic organic compounds. Benzimidazole derivatives are of significant interest in medicinal chemistry due to their diverse pharmacological activities. Understanding the solubility of such compounds is a critical first step in drug discovery and development, impacting formulation, bioavailability, and routes of administration.

As of the date of this guide, specific quantitative studies on the solubility of (1H-Benzimidazol-2-ylmethoxy)acetic acid in a range of organic solvents are not available in the public domain. However, insights can be drawn from the solvents used in its synthesis and purification, as well as from the known solubility of its core structure, benzimidazole.

Predicted and Inferred Solubility Profile

The molecular structure of (1H-Benzimidazol-2-ylmethoxy)acetic acid, featuring a carboxylic acid group, an ether linkage, and the benzimidazole ring, suggests a degree of polarity. The presence of the carboxylic acid and the nitrogen atoms in the benzimidazole ring allows for hydrogen bonding. Consequently, it is predicted to have higher solubility in polar organic solvents.

From synthetic procedures, it is often purified by recrystallization from solvents like ethanol, which suggests moderate solubility in such alcohols at elevated temperatures and lower solubility at room temperature.

Solubility Data for the Parent Compound: Benzimidazole

To provide a foundational understanding, the following table summarizes the available solubility data for the parent compound, benzimidazole, in various organic solvents. This data can serve as a useful reference point for estimating the solubility behavior of its derivatives.

Solvent	Qualitative Solubility	Quantitative Solubility	Reference
Alcohol (general)	Freely soluble	-	[1]
Boiling Xylene	Soluble	1 g in 2 g	[1]
Diethyl Ether	Sparingly to very slightly soluble	-	[1]
Benzene	Insoluble	-	[1]
Petroleum Ether	Insoluble	-	[1]
Acetone	Soluble	-
Chloroform	Soluble	-
Dichloromethane	Soluble	-	[2][3]
Toluene	Soluble	-	[2][3]
1-Chlorobutane	Low solubility	-	[3]
2-Nitrotoluene	Soluble	-	[2][3]

Experimental Protocol for Solubility Determination: The Shake-Flask Method

For researchers wishing to determine the precise solubility of (1H-Benzimidazol-2-ylmethoxy)acetic acid, the isothermal shake-flask method is a reliable and commonly used technique.

Objective: To determine the saturation solubility of (1H-Benzimidazol-2-ylmethoxy)acetic acid in a specific organic solvent at a controlled temperature.

Materials:

• (1H-Benzimidazol-2-ylmethoxy)acetic acid (solid)

• Selected organic solvent(s) of high purity

• Glass vials with screw caps

• Orbital shaker with temperature control

• Analytical balance

• Centrifuge

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer for concentration analysis

Procedure:

• Preparation: Add an excess amount of solid (1H-Benzimidazol-2-ylmethoxy)acetic acid to a series of glass vials. The excess solid is crucial to ensure that a saturated solution is achieved.

• Solvent Addition: Add a known volume of the selected organic solvent to each vial.

• Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C). The vials should be agitated for a sufficient period (typically 24-72 hours) to ensure that equilibrium between the solid and the solution is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature to let the excess solid settle. For finer suspensions, centrifugation at the same temperature is recommended to separate the solid from the saturated solution.

• Sampling and Dilution: Carefully pipette a known aliquot of the clear supernatant (the saturated solution). Dilute the aliquot with a known volume of a suitable solvent to bring the concentration within the analytical range of the chosen quantification method.

• Quantification: Analyze the concentration of the diluted solution using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

• Calculation: Calculate the solubility of (1H-Benzimidazol-2-ylmethoxy)acetic acid in the solvent using the measured concentration and the dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method for determining solubility.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Conclusion

While direct, quantitative solubility data for (1H-Benzimidazol-2-ylmethoxy)acetic acid in organic solvents is not currently published, this guide provides a framework for researchers to proceed. By understanding the solubility of the parent benzimidazole structure and by employing standardized experimental protocols such as the shake-flask method, scientists can generate the necessary data to advance their research and development efforts. The provided experimental workflow and diagram serve as a practical starting point for these empirical determinations.

References

• 1. Benzimidazole | C7H6N2 | CID 5798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Spectral Characterization of (1H-Benzimidazol-2-ylmethoxy)acetic acid: A Technical Guide

This technical guide provides a comprehensive overview of the spectral characterization of (1H-Benzimidazol-2-ylmethoxy)acetic acid, a molecule of interest within the broader class of benzimidazole derivatives known for their wide range of pharmaceutical applications. This document is intended for researchers, scientists, and professionals in drug development, offering a consolidated resource on the spectroscopic properties and analytical methodologies for this compound and its close analogs.

Introduction

Benzimidazole derivatives are a prominent class of heterocyclic compounds that form the core structure of numerous pharmaceuticals. Their diverse biological activities, including antimicrobial, antiviral, and antihypertensive properties, have established them as a significant pharmacophore in medicinal chemistry. The compound (1H-Benzimidazol-2-ylmethoxy)acetic acid, with its characteristic benzimidazole core linked to an acetic acid moiety via a methoxy bridge, presents a unique profile for potential therapeutic applications. Accurate spectral characterization is fundamental to its development, ensuring structural integrity, purity, and a deeper understanding of its chemical behavior.

While a comprehensive spectral dataset for (1H-Benzimidazol-2-ylmethoxy)acetic acid is not extensively available in published literature, this guide compiles and presents representative data from closely related analogs, primarily 2-(1H-benzo[d]imidazol-2-ylthio)acetic acid and 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid . This comparative approach provides valuable insights into the expected spectral features of the title compound.

Synthesis and Experimental Protocols

The synthesis of benzimidazole derivatives typically involves the condensation of o-phenylenediamine with a carboxylic acid or its derivative. The following sections detail generalized experimental protocols for the synthesis and spectral analysis of compounds structurally similar to (1H-Benzimidazol-2-ylmethoxy)acetic acid.

General Synthesis of 2-Substituted Benzimidazoles

A common method for the synthesis of 2-substituted benzimidazoles involves the reaction of o-phenylenediamine with an appropriate aldehyde or carboxylic acid. For instance, the synthesis of 2-(substituted)-1H-benzimidazoles can be achieved by dissolving benzaldehyde derivatives and o-phenylenediamine in absolute ethanol in the presence of a catalyst like ZnO nanoparticles and stirring the mixture at an elevated temperature.[1] The resulting product can then be purified by washing with an ethanol-water mixture and recrystallization.[1]

Synthesis of 2-(1H-benzo[d]imidazol-2-ylthio)acetic acid

A procedural analog for synthesizing a related acetic acid derivative involves the following steps[2][3]:

• A mixture of 2-mercaptobenzimidazole and sodium hydroxide in alcohol is refluxed for one hour.[2][3]

• After cooling, chloroacetic acid is added, and the mixture is refluxed for an additional 4-5 hours.[2][3]

• The reaction mixture is then cooled, poured into ice-cold water, and acidified with dilute acetic acid.[2][3]

• The resulting solid precipitate is filtered, washed with cold water, and recrystallized from ethanol to yield the final product.[2][3]

Spectroscopic Analysis Protocols

Standard protocols for acquiring spectral data are crucial for ensuring the reproducibility and accuracy of the characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • Sample Preparation : A small amount of the purified compound is dissolved in a suitable deuterated solvent, such as DMSO-d6.[4]

  • Data Acquisition : 1H and 13C NMR spectra are recorded on a spectrometer, typically operating at 400 MHz or higher for proton NMR.[1][4] Chemical shifts are reported in parts per million (ppm) relative to an internal standard like tetramethylsilane (TMS).[4]

• Infrared (IR) Spectroscopy :

  • Sample Preparation : The sample is prepared as a KBr pellet.[2][5]

  • Data Acquisition : The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.[2][5]

• Mass Spectrometry (MS) :

  • Sample Preparation : The sample is dissolved in a suitable solvent.

  • Data Acquisition : Mass spectra are typically recorded using techniques like Electrospray Ionization (ESI).[2][5]

Spectral Data

The following tables summarize the spectral data for compounds closely related to (1H-Benzimidazol-2-ylmethoxy)acetic acid. This information provides a basis for predicting the spectral characteristics of the title compound.

1H NMR Spectral Data

Compound	Solvent	Chemical Shift (δ, ppm) and Multiplicity
2-(1H-benzo[d]imidazol-2-ylthio)acetic acid [3]	DMSO-d6	12.71-10.41 (broad s, NH), 8.5-6.10 (m, Ar-H), 4.6-3.9 (s, SCH2)
2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid [6]	DMSO-d6	8.25 (s, 1H, COOH), 5.82-8.25 (m, Ar-H)
General 2-Substituted 1H-Benzimidazoles [1]	DMSO-d6	12.58-13.28 (s, NH), 6.52-7.43 (m, Ar-H)

13C NMR Spectral Data

Compound	Solvent	Chemical Shift (δ, ppm)
2-(1H-benzo[d]imidazol-2-ylthio)acetic acid [2]	-	~160-110 (Aromatic C), 176-165 (C=O), ~40 (SCH2)
General 2-Substituted 1H-Benzimidazoles [1]	-	163.2 (C=N)
Benzimidazole [7]	DMSO	141.9 (CH), 138.0 (C), 121.7 (CH), 115.3 (CH)

Infrared (IR) Spectral Data

Compound	Technique	Characteristic Peaks (cm-1)
2-(1H-benzo[d]imidazol-2-ylthio)acetic acid Derivatives [3]	KBr Pellet	3349-3410 (N-H stretch), 1657-1687 (C=O stretch), 1638-1655 (C=N stretch), 1329-1370 (N-H deformation), 731-739 (C-S stretch)
2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid [6]	-	3619 (O-H stretch), 3123-2927 (C-H stretch), 1708 (C=O stretch)
General Benzimidazole Derivative [8]	-	1698 (C=O), 1580 (C=N)

Mass Spectrometry (MS) Data

Compound	Ionization Method	Molecular Ion Peak (m/z)
(1H-Benzimidazol-2-ylmethoxy)acetic acid [9]	-	Molecular Formula: C10H10N2O3, Molecular Weight: 206.20
2-(1H-benzo[d]imidazol-2-ylthio)acetic acid Derivatives [5]	ESI	M+, M+1, and M+2 peaks observed in agreement with calculated molecular weights. For example, a derivative with molecular formula C16H11BrN4O2S showed M+ at 417.98, M+1 at 418.98, and M+2 at 419.98.

Experimental and Logical Workflows

The following diagrams illustrate the general workflows for the synthesis and characterization of benzimidazole derivatives.

A generalized workflow for the synthesis of benzimidazole derivatives.

A typical workflow for the spectral characterization of a synthesized compound.

Conclusion

The spectral characterization of (1H-Benzimidazol-2-ylmethoxy)acetic acid is essential for its advancement as a potential pharmaceutical agent. While direct and comprehensive spectral data for this specific molecule is limited, analysis of its close structural analogs provides a robust framework for predicting its spectroscopic features. The data presented in this guide, including NMR, IR, and MS characteristics of related benzimidazole derivatives, alongside standardized experimental protocols, serves as a valuable resource for researchers in the field. The provided workflows for synthesis and characterization offer a clear and logical pathway for the systematic investigation of this and other novel benzimidazole compounds. Further dedicated studies on the title compound are warranted to fully elucidate its unique spectral and biological properties.

References

• 1. Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid [mdpi.com]
• 7. rsc.org [rsc.org]
• 8. ijpsm.com [ijpsm.com]
• 9. chemscene.com [chemscene.com]

The Benzimidazole Core: A Historical and Technical Guide to a Privileged Scaffold in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The benzimidazole scaffold, a bicyclic aromatic heterocycle formed by the fusion of benzene and imidazole rings, stands as a cornerstone in the edifice of medicinal chemistry. Its structural resemblance to endogenous purines allows it to interact with a vast array of biological targets, leading to a broad spectrum of pharmacological activities. This versatility has rendered benzimidazole a "privileged scaffold" in drug discovery, with derivatives developed as anthelmintics, proton pump inhibitors, antihistamines, anticancer agents, and antimicrobials. This in-depth technical guide explores the discovery and history of benzimidazole compounds, providing detailed experimental protocols for their synthesis and biological evaluation, quantitative data on their activity, and visualizations of key signaling pathways and experimental workflows.

Discovery and History: From the 19th Century to Modern Therapeutics

The story of benzimidazole begins in the latter half of the 19th century, a period of fervent activity and foundational discoveries in organic chemistry. The establishment of the structural theory of organic compounds by Kekulé and others in the 1850s and 1860s provided the intellectual framework for chemists to understand and synthesize new molecules. It was within this context that the first benzimidazole derivative was synthesized.

In 1872, Hobrecker reported the synthesis of 2,5-dimethylbenzimidazole through the reduction of 2-nitro-4-methylacetanilide.[1][2] A few years later, in 1875, Ladenburg independently synthesized benzimidazole derivatives by reacting o-phenylenediamines with carboxylic acids.[3] These early syntheses laid the groundwork for the exploration of this new class of heterocyclic compounds.

A significant advancement in benzimidazole synthesis was the development of the Phillips method, which involves the condensation of o-phenylenediamines with carboxylic acids in the presence of a mineral acid.[4] This method proved to be a versatile and widely applicable route to a variety of 2-substituted benzimidazoles.

The biological significance of the benzimidazole scaffold was not fully appreciated until the mid-20th century. The discovery of the anthelmintic properties of thiabendazole in the early 1960s marked a turning point, ushering in an era of extensive research into the medicinal applications of benzimidazole derivatives.[5] This led to the development of a wide range of clinically successful drugs, solidifying the importance of the benzimidazole core in modern medicine.

Synthetic Methodologies

The synthesis of the benzimidazole core and its derivatives has been the subject of extensive research, leading to the development of numerous synthetic strategies. The classical methods, while still in use, have been supplemented by modern techniques that offer improved yields, milder reaction conditions, and greater functional group tolerance.

Classical Synthetic Methods

The first reported synthesis of a benzimidazole derivative involved the reductive cyclization of 2-nitro-4-methylacetanilide.

• Reaction Scheme:

This method involves the condensation of an o-phenylenediamine with a carboxylic acid at elevated temperatures.

• General Reaction:

A widely used method that involves the reaction of an o-phenylenediamine with a carboxylic acid in the presence of a mineral acid, such as hydrochloric acid, often under reflux.[4]

• General Reaction:

Modern Synthetic Approaches

Modern synthetic chemistry has introduced a variety of reagents and techniques to streamline the synthesis of benzimidazoles. These include:

• Condensation with Aldehydes: Reaction of o-phenylenediamines with aldehydes in the presence of an oxidizing agent.

• Microwave-Assisted Synthesis: The use of microwave irradiation to accelerate the reaction, often leading to higher yields and shorter reaction times.

• Catalytic Methods: The use of various catalysts, including metal catalysts and organocatalysts, to facilitate the cyclization under milder conditions.

Quantitative Data on Biological Activity

The benzimidazole scaffold has been incorporated into a vast number of compounds with a wide range of biological activities. The following tables summarize quantitative data for representative benzimidazole derivatives across different therapeutic areas.

Table 1: Anticancer Activity of Benzimidazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Compound 7n	SK-Mel-28	2.55	[6]
Compound 7u	SK-Mel-28	17.89	[6]
Compound 21	HepG-2	2.82	[3]
Compound 21	MCF-7	5.43	[3]
Compound 21	PC-3	12.59	[3]
Compound 21	HCT-116	4.16	[3]
Compound 21	Hela	3.98	[3]
Compound 4b	A549	7.34	[3]
Compound 4h	A549	4.56	[3]
Compound 9a	HepG-2	1.64	[3]
Compound 9a	HCT-116	5.00	[3]
Compound 10	MDA-MB-231	0.33 (EGFR IC50)	[3]
Compound 13	MDA-MB-231	0.38 (EGFR IC50)	[3]
Compound 17a	HepG2	1.98	[3]
Bendamustine	Various	Clinically Used	[7]
Nocodazole	Various	Experimental	[8]

Table 2: Antimicrobial Activity of Benzimidazole Derivatives

Compound	Microorganism	MIC (µg/mL)	Reference
Compound 62a	E. coli	2	[9]
Compound 63a	MRSA	16	[9]
Compound 63a	E. faecalis	32	[9]
Compound 63a	E. coli	4	[9]
Compound 63a	K. pneumoniae	8	[9]
Compound 63c	MRSA	8	[9]
Compound 63c	E. faecalis	32	[9]
Compound 37b	S. aureus	3.125	[10]
Compound 37d	S. aureus	3.125	[10]
Compound 91	E. coli	4-8	[10]
Compound 91	P. putida	4-8	[10]
Compound 91	S. typhi	4-8	[10]
Compound 91	B. subtilis	4-8	[10]
Compound 91	S. aureus	4-8	[10]
Compound 91	A. niger	8-16	[10]
Compound 91	C. albicans	8-16	[10]
EJMCh-13	S. aureus ATCC 25923	15.6	[11]
EJMCh-13	S. epidermidis ATCC 12228	15.6	[11]
EJMCh-13	M. luteus ATCC 10240	<15.6	[11]
Compound III4	E. coli ATCC 25922	62.5	[12]
Compound III4	P. aeruginosa ATCC 27853	62.5	[12]
Compound III5	E. coli ATCC 25922	62.5	[12]
Compound III6	E. coli ATCC 25922	62.5	[12]
Compound III10	E. coli ATCC 25922	62.5	[12]
Compound III11	E. coli ATCC 25922	62.5	[12]
Compound III12	E. coli ATCC 25922	62.5	[12]
Compound III13	E. coli ATCC 25922	62.5	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of benzimidazole derivatives.

General Procedure for Phillips-Ladenburg Benzimidazole Synthesis

• Materials: o-phenylenediamine, carboxylic acid, 4M hydrochloric acid, sodium carbonate, ethanol.

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser, add o-phenylenediamine (1.0 equivalent) and the desired carboxylic acid (1.1 equivalents).

  • Add 4M hydrochloric acid (sufficient to make the reaction mixture acidic).

  • Heat the reaction mixture to reflux for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Carefully neutralize the mixture with a saturated solution of sodium carbonate until the pH is approximately 7-8.

  • The product will precipitate out of the solution.

  • Collect the precipitate by vacuum filtration and wash with cold water.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to afford the pure 2-substituted benzimidazole.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[13][14][15]

• Materials: 96-well plates, cancer cell lines, complete culture medium (e.g., DMEM with 10% FBS), benzimidazole test compounds, MTT solution (5 mg/mL in PBS), solubilization solution (e.g., DMSO or acidified isopropanol).

• Procedure:

  • Seed cells into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

  • Prepare serial dilutions of the benzimidazole test compounds in culture medium.

  • Remove the overnight culture medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control.

  • Incubate the plates for the desired exposure time (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.

  • After the incubation period, add 10-20 µL of MTT solution to each well and incubate for another 2-4 hours.[15]

  • Visually confirm the formation of purple formazan crystals.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value for each compound.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[8][16][17]

• Materials: 96-well microtiter plates, Mueller-Hinton Broth (MHB), bacterial strains, benzimidazole test compounds, sterile saline.

• Procedure:

  • Prepare a stock solution of the benzimidazole test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the compound in MHB in the wells of a 96-well plate.

  • Prepare a bacterial inoculum suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

  • Inoculate each well with the bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Signaling Pathways and Experimental Workflows

The diverse biological activities of benzimidazole derivatives stem from their ability to interact with a wide range of molecular targets. The following diagrams, created using the DOT language for Graphviz, illustrate some of the key signaling pathways affected by these compounds and a typical workflow for their discovery and development.

Signaling Pathways

Caption: Mechanism of action of anthelmintic benzimidazoles.

Caption: Mechanism of action of proton pump inhibitors.

Caption: Mechanism of action of benzimidazole antihistamines.

Experimental and Developmental Workflows

Caption: Benzimidazole drug discovery and development workflow.

Conclusion

From its initial synthesis in the 19th century to its current status as a privileged scaffold in medicinal chemistry, the benzimidazole core has proven to be a remarkably versatile and fruitful starting point for drug discovery. Its ability to interact with a diverse range of biological targets has led to the development of life-changing medicines across multiple therapeutic areas. The continued exploration of new synthetic methodologies and the elucidation of novel mechanisms of action promise that the benzimidazole scaffold will remain a vital component in the armamentarium of drug development professionals for the foreseeable future. This guide provides a foundational understanding of the history, synthesis, and biological evaluation of benzimidazole compounds, serving as a valuable resource for researchers and scientists dedicated to the advancement of pharmaceutical sciences.

References

• 1. researchgate.net [researchgate.net]
• 2. ijmpronline.com [ijmpronline.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. The Drug Development Process | FDA [fda.gov]
• 5. Drug Development Process Flowchart | EdrawMax Template [edrawsoft.com]
• 6. Phillips‐Ladenburg Benzimidazole Synthesis | CoLab [colab.ws]
• 7. neuroquantology.com [neuroquantology.com]
• 8. Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 9. Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Structure and Microbiological Activity of 1H-benzo[d]imidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpsm.com [ijpsm.com]
• 13. fda.gov [fda.gov]
• 14. New Drug Development and Review Process | FDA [fda.gov]
• 15. process.st [process.st]
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• 17. bowenstaff.bowen.edu.ng [bowenstaff.bowen.edu.ng]

Potential Pharmacological Effects of (1H-Benzimidazol-2-ylmethoxy)acetic Acid and its Derivatives: A Technical Guide

Introduction

Benzimidazole, a heterocyclic aromatic organic compound formed by the fusion of benzene and imidazole rings, serves as a privileged scaffold in medicinal chemistry.[1][2][3] Its structural similarity to naturally occurring purine nucleosides allows for favorable interactions with various biological macromolecules, leading to a broad spectrum of pharmacological activities.[1] While specific research on the pharmacological effects of (1H-Benzimidazol-2-ylmethoxy)acetic acid is limited, the extensive investigation into its structural analogues provides a strong basis for predicting its potential therapeutic applications. This technical guide offers an in-depth overview of the significant pharmacological activities associated with benzimidazole derivatives, including anti-inflammatory, antimicrobial, and anticancer effects. The information presented herein is intended for researchers, scientists, and drug development professionals.

Anti-inflammatory Activity

Benzimidazole derivatives have demonstrated notable anti-inflammatory properties through various mechanisms of action.[4][5] Some derivatives have been shown to inhibit key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).[5] Additionally, certain benzimidazole compounds may exert their anti-inflammatory effects by modulating the production of pro-inflammatory cytokines or interfering with neutrophil function.[6]

A study on substituted 2-[(2,2,2-trifluoroethyl)sulfonyl]-1H-benzimidazoles revealed anti-inflammatory activity that appears to be distinct from typical nonsteroidal anti-inflammatory drugs (NSAIDs) that inhibit cyclooxygenase.[6] Several of these compounds were effective in a rat model of adjuvant-induced arthritis and were also found to inhibit the release of lysosomal enzymes from neutrophils, suggesting a mechanism related to neutrophil function.[6]

Quantitative Data on Anti-inflammatory Activity of Benzimidazole Derivatives

Compound/Derivative	Assay	Target	Result	Reference
Methanesulphonamido-benzimidazoles	Carrageenan-induced rat paw edema	In vivo anti-inflammatory	Up to 97.62% reduction in edema	[5]
1,2,4-triazolobenzimidazol-3-yl acetohydrazide derivatives	Carrageenan-induced rat paw edema	In vivo anti-inflammatory	Up to 89.3% reduction in edema	[5]
Benzimidazole linked to oxadiazole	In vitro	COX-2 Inhibition	IC50 = 0.067µM	[7]
Compound 3f (a benzimidazole derivative)	Albumin denaturation assay	In vitro anti-inflammatory	70% inhibition at 40 ppm	[8]

Experimental Protocols

In Vivo Anti-inflammatory Activity Assessment (Carrageenan-Induced Rat Paw Edema)

This widely used model assesses the anti-inflammatory potential of a compound against acute inflammation.

• Animal Model: Wistar rats are typically used.

• Procedure:

  • A pre-treatment dose of the test compound (e.g., a benzimidazole derivative) or a standard drug (e.g., indomethacin) is administered orally or intraperitoneally.

  • After a specific time (e.g., 1 hour), a sub-plantar injection of 0.1 mL of 1% carrageenan suspension in saline is administered into the right hind paw of each rat.

  • The paw volume is measured at various time points (e.g., 0, 1, 2, 3, and 4 hours) after the carrageenan injection using a plethysmometer.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group that received only the vehicle.

In Vitro Anti-inflammatory Activity Assessment (Albumin Denaturation Assay)

This assay evaluates the ability of a compound to inhibit protein denaturation, a hallmark of inflammation.

• Reaction Mixture: The reaction mixture consists of the test compound at various concentrations, 1% aqueous solution of bovine serum albumin (BSA), and a buffer (e.g., phosphate-buffered saline, pH 6.4).

• Procedure:

  • The reaction mixture is incubated at 37°C for 20 minutes.

  • Denaturation is induced by heating at 70°C for 10 minutes.

  • After cooling, the turbidity of the solution is measured spectrophotometrically at 660 nm.

• Data Analysis: The percentage inhibition of denaturation is calculated by comparing the absorbance of the test samples with a control sample. A standard anti-inflammatory drug like diclofenac sodium is used as a positive control.[8]

Signaling Pathway

Caption: Inhibition of COX/LOX enzymes by benzimidazole derivatives.

Antimicrobial Activity

Benzimidazole derivatives exhibit a broad spectrum of antimicrobial activity, including antibacterial and antifungal effects.[1][9][10] The mechanism of action for their antimicrobial properties can vary. In fungi, some benzimidazoles are known to inhibit the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1] In bacteria, potential targets include DNA gyrase, which is crucial for DNA replication and repair.[9]

Quantitative Data on Antimicrobial Activity of Benzimidazole Derivatives

Compound/Derivative	Microorganism	Activity	MIC (µg/mL)	Reference
Benzimidazole-hydrazone compounds	Candida species	Antifungal	Notable activity	[11]
Compound 67b	B. cereus, S. aureus	Antibacterial	32	[9]
Compound 67b	E. coli, P. aeruginosa	Antibacterial	64	[9]
Compound 2	Bacillus cereus	Antibacterial	Highly active	[12]
Compound 28	A. niger and most bacterial strains	Antifungal/Antibacterial	3.12	[13]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a common technique.

• Preparation:

  • A two-fold serial dilution of the test compound is prepared in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, Sabouraud dextrose broth for fungi).

  • A standardized inoculum of the target microorganism is added to each well.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48-72 hours for fungi).

• Data Analysis: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Experimental Workflow

Caption: Broth microdilution method for MIC determination.

Anticancer Activity

The benzimidazole scaffold is a key component in several anticancer agents.[14][15][16] Their anticancer effects are mediated through various mechanisms, including the disruption of microtubule polymerization, induction of apoptosis, and cell cycle arrest.[14][15] Some derivatives also act as inhibitors of crucial enzymes involved in cancer cell proliferation and survival, such as topoisomerases and protein kinases.[17]

Mechanisms of Anticancer Action

• Microtubule Inhibition: Similar to their anthelmintic action, some benzimidazole derivatives bind to β-tubulin, disrupting microtubule dynamics, which is essential for mitosis in rapidly dividing cancer cells.[15][17]

• Induction of Apoptosis: Benzimidazole compounds can trigger programmed cell death (apoptosis) in cancer cells through both intrinsic (mitochondria-dependent) and extrinsic pathways.[17]

• Cell Cycle Arrest: By interfering with the cell cycle machinery, these compounds can halt the proliferation of cancer cells, often at the G2/M phase.[14][17]

• Enzyme Inhibition: Benzimidazole derivatives have been shown to inhibit various enzymes critical for cancer progression, including topoisomerases, protein kinases, and poly(ADP-ribose) polymerase (PARP).[17]

Signaling Pathway

Caption: Multiple anticancer mechanisms of benzimidazole derivatives.

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used as a measure of cell viability and proliferation.

• Cell Culture: Cancer cell lines are seeded in 96-well plates and allowed to attach overnight.

• Treatment: Cells are treated with various concentrations of the benzimidazole derivative for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours. Live cells with active mitochondria reduce the yellow MTT to a purple formazan product.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Data Analysis: The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The percentage of cell viability is calculated relative to untreated control cells, and the IC50 (the concentration of the compound that inhibits 50% of cell growth) is determined.

The benzimidazole nucleus is a highly versatile and pharmacologically significant scaffold. While direct pharmacological data for (1H-Benzimidazol-2-ylmethoxy)acetic acid is not extensively available, the vast body of research on its derivatives strongly suggests its potential as a lead compound for the development of novel therapeutics. The anti-inflammatory, antimicrobial, and anticancer activities highlighted in this guide underscore the broad therapeutic potential of this class of compounds. Further investigation into the specific biological profile of (1H-Benzimidazol-2-ylmethoxy)acetic acid is warranted to fully elucidate its pharmacological effects and potential clinical applications.

References

• 1. Antimicrobial Activities of 1-H-Benzimidazole-based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological significance of heterocyclic 1H-benzimidazole scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Benzimidazole derivatives with atypical antiinflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Insilico and Biological Evaluation of Anti-Inflammatory Activity of synthesized Benzimidazoles Derivatives – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 9. Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00819K [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Antimicrobial activity of a new series of benzimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Benzimidazole hybrids as anticancer drugs: An updated review on anticancer properties, structure-activity relationship, and mechanisms of action (2019-2021) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 16. Perspectives of Benzimidazole Derivatives as Anticancer Agents in the New Era - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid, a benzimidazole derivative of interest for its potential pharmacological applications. The document outlines the primary synthetic pathway, provides detailed experimental protocols for the synthesis of the key intermediate, and proposes a robust method for the final product formation. This guide is intended to serve as a comprehensive resource for researchers in medicinal chemistry and drug development.

Core Synthesis Strategy

The most prevalent and efficient synthetic route to (1H-Benzimidazol-2-ylmethoxy)acetic acid commences with the readily available starting material, o-phenylenediamine. The synthesis proceeds through a key intermediate, 2-(chloromethyl)-1H-benzimidazole, followed by a nucleophilic substitution reaction to introduce the methoxyacetic acid moiety.

Part 1: Synthesis of 2-(Chloromethyl)-1H-benzimidazole

The initial step involves the condensation of o-phenylenediamine with chloroacetic acid in the presence of an acid catalyst to form the benzimidazole ring and the chloromethyl group at the 2-position. This reaction is a variation of the well-established Phillips benzimidazole synthesis.

Experimental Protocol:

A mixture of o-phenylenediamine (e.g., 80 mmol) and chloroacetic acid (e.g., 70 mmol) is refluxed in a solution of 5 N hydrochloric acid (e.g., 60 mL) for approximately 8 hours. Following the reaction, the mixture is cooled to room temperature and neutralized with a base, such as aqueous ammonia, until a neutral pH is achieved. The resulting precipitate, 2-(chloromethyl)-1H-benzimidazole, is collected by filtration, washed with water, and can be further purified by column chromatography on silica gel using a petroleum ether-acetone solvent system.

Quantitative Data for Intermediate Synthesis:

Parameter	Value	Reference
Molar Ratio (o-phenylenediamine:chloroacetic acid)	1:0.875	[1]
Reaction Time	8 hours	[1]
Reaction Temperature	Reflux	[1]
Yield	79.2%	[1]
Melting Point	152-154 °C	[1]

Part 2: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic Acid

The second and final stage of the synthesis involves the reaction of the key intermediate, 2-(chloromethyl)-1H-benzimidazole, with a protected form of glycolic acid, followed by deprotection. A Williamson ether synthesis approach is highly suitable for this transformation. This involves the formation of an ether linkage between the benzimidazole intermediate and the glycolic acid backbone.

Proposed Experimental Protocol:

• Esterification of Glycolic Acid: To protect the carboxylic acid functionality, glycolic acid is first esterified, for example, by reacting it with ethanol in the presence of an acid catalyst (e.g., sulfuric acid) to form ethyl glycolate.

• Williamson Ether Synthesis: The sodium salt of ethyl glycolate (sodium ethoxyacetate) is prepared by reacting ethyl glycolate with a strong base like sodium hydride in an anhydrous aprotic solvent such as tetrahydrofuran (THF). To this solution, 2-(chloromethyl)-1H-benzimidazole is added, and the reaction mixture is stirred, likely at room temperature or with gentle heating, until the reaction is complete as monitored by thin-layer chromatography (TLC). This reaction results in the formation of ethyl (1H-benzimidazol-2-ylmethoxy)acetate.

• Hydrolysis: The final step is the hydrolysis of the ethyl ester to the desired carboxylic acid. This can be achieved by treating the ethyl (1H-benzimidazol-2-ylmethoxy)acetate with an aqueous base, such as sodium hydroxide, followed by acidification with an acid like hydrochloric acid to precipitate the final product, (1H-Benzimidazol-2-ylmethoxy)acetic acid. The product can then be purified by recrystallization. The hydrochloride salt of the final compound has been reported with CAS number 184482-92-6.[2]

Characterization:

The structure of the final product can be confirmed using standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and infrared (IR) spectroscopy. While specific spectral data for the target molecule is not widely published, data for structurally related compounds can be used for comparison.[3][4]

Visualizing the Synthesis and Workflow

To provide a clear overview of the synthetic process and the logical flow of the experimental work, the following diagrams have been generated using the DOT language.

Caption: Synthetic pathway for (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Caption: General experimental workflow for the synthesis.

Biological Context and Potential Applications

Benzimidazole derivatives are a well-established class of compounds with a broad spectrum of biological activities. These activities include antifungal, antibacterial, anticancer, and anti-inflammatory properties.[5][6][7][8][9][10] The structural similarity of the benzimidazole core to endogenous purines allows these compounds to interact with various biological targets. While the specific biological activity and signaling pathways of (1H-Benzimidazol-2-ylmethoxy)acetic acid are not extensively documented, its structural motifs suggest potential for investigation in these therapeutic areas. Further research is warranted to elucidate its specific mechanism of action and to evaluate its efficacy in relevant biological assays.

References

• 1. Ethyl 2-(2-methyl-1H-benzimidazol-1-yl)acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 184482-92-6 (1H-Benzimidazol-2-ylmethoxy)acetic acid hydrochloride AKSci 9108DH [aksci.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and biological activity of novel benzimidazole derivatives as potential antifungal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. isca.me [isca.me]
• 7. researchgate.net [researchgate.net]
• 8. Biological Activity of Newly Synthesized Benzimidazole and Benzothizole 2,5-Disubstituted Furane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis and antifungal activity of 2-chloromethyl-1H-benzimidazole derivatives against phytopathogenic fungi in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

(1H-Benzimidazol-2-ylmethoxy)acetic acid is a heterocyclic compound incorporating the benzimidazole scaffold, a privileged structure in medicinal chemistry due to its presence in numerous pharmacologically active agents. Benzimidazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and antihypertensive properties. This document provides a detailed protocol for the multi-step synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid, intended for researchers in drug discovery and organic synthesis. The protocol is based on established chemical transformations, including the formation of the benzimidazole ring system, followed by O-alkylation and subsequent hydrolysis.

Overall Reaction Scheme

The synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid is typically achieved through a three-step process, starting from o-phenylenediamine and glycolic acid.

Step 1: Synthesis of (1H-Benzimidazol-2-yl)methanol

o-Phenylenediamine reacts with glycolic acid to form (1H-Benzimidazol-2-yl)methanol.

Step 2: Synthesis of Ethyl (1H-Benzimidazol-2-ylmethoxy)acetate

(1H-Benzimidazol-2-yl)methanol is reacted with ethyl bromoacetate via an O-alkylation reaction to yield the corresponding ester.

Step 3: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

The ethyl ester is hydrolyzed under basic conditions to produce the final product, (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Data Presentation

The following table summarizes the key transformations and reported yields for analogous reactions.

Step	Reaction	Starting Materials	Reagents/Solvents	Product	Reported Yield (Analogous Reactions)	Reference
1	Condensation	o-Phenylenediamine, Glycolic acid	Dimethylformamide (DMF)	(1H-Benzimidazol-2-yl)methanol	~45%	[1][2]
2	O-Alkylation	(1H-Benzimidazol-2-yl)methanol, Ethyl bromoacetate	Sodium hydride (NaH), Tetrahydrofuran (THF)	Ethyl (1H-Benzimidazol-2-ylmethoxy)acetate	Not specified, but generally moderate to high	[3][4]
3	Hydrolysis	Ethyl (1H-Benzimidazol-2-ylmethoxy)acetate	Potassium carbonate (K2CO3), Microwave irradiation	(1H-Benzimidazol-2-ylmethoxy)acetic acid	~85%	[5]

Experimental Protocols

Step 1: Synthesis of (1H-Benzimidazol-2-yl)methanol

This protocol is adapted from the synthesis of similar benzimidazole derivatives.[1][2]

Materials:

• o-Phenylenediamine

• Glycolic acid

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve o-phenylenediamine in dimethylformamide.

• Add glycolic acid to the solution.

• Reflux the mixture at 90-100°C. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product with ethyl acetate.

• Wash the organic layer with a brine solution.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield pure (1H-Benzimidazol-2-yl)methanol.

Step 2: Synthesis of Ethyl (1H-Benzimidazol-2-ylmethoxy)acetate

This protocol is based on the alkylation of similar benzimidazole compounds.[3][4]

Materials:

• (1H-Benzimidazol-2-yl)methanol

• Sodium hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl bromoacetate

• Ethanol

Procedure:

• To a solution of (1H-Benzimidazol-2-yl)methanol in anhydrous THF, carefully add sodium hydride in portions at 0°C.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add ethyl bromoacetate dropwise to the reaction mixture.

• Continue stirring the mixture at room temperature for 12 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, filter the precipitate.

• Evaporate the solvent from the filtrate under vacuum.

• Recrystallize the crude product from ethanol to obtain pure ethyl (1H-Benzimidazol-2-ylmethoxy)acetate.

Step 3: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

This protocol utilizes microwave-assisted hydrolysis, which has been shown to be efficient for similar esters.[5]

Materials:

• Ethyl (1H-Benzimidazol-2-ylmethoxy)acetate

• Potassium carbonate (K2CO3)

• Water

• Hydrochloric acid (HCl) for acidification

Procedure:

• In a microwave-safe vessel, mix ethyl (1H-Benzimidazol-2-ylmethoxy)acetate with an aqueous solution of potassium carbonate.

• Irradiate the mixture in a microwave reactor according to the instrument's specifications. Monitor the reaction for the disappearance of the starting material by TLC.

• After completion, cool the reaction mixture to room temperature.

• Carefully acidify the solution with dilute hydrochloric acid to precipitate the product.

• Filter the solid precipitate and wash with cold water.

• Dry the solid under vacuum to yield (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Visualizations

Experimental Workflow

Caption: Synthetic workflow for (1H-Benzimidazol-2-ylmethoxy)acetic acid.

References

• 1. banglajol.info [banglajol.info]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl 2-(2-methyl-1H-benzimidazol-1-yl)acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethyl (E)-1-(2-styryl-1H-benzimidazol-1-yl)acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microwave-Assisted Hydrolysis of Ethyl Azolylacetates and Cinnamates with K2CO3: Synthesis of Potassium Carboxylates - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: FT-IR Spectroscopy of (1H-Benzimidazol-2-ylmethoxy)acetic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful analytical technique used to identify functional groups and elucidate the molecular structure of compounds.[1][2] This non-destructive method measures the absorption of infrared radiation by a sample, which causes molecular vibrations at specific frequencies corresponding to the bonds present in the molecule.[1] For novel pharmaceutical compounds like (1H-Benzimidazol-2-ylmethoxy)acetic acid, FT-IR spectroscopy serves as a critical tool for structural confirmation and quality control.

The benzimidazole scaffold is a prominent heterocyclic motif in medicinal chemistry, exhibiting a wide range of biological activities.[3][4][5] (1H-Benzimidazol-2-ylmethoxy)acetic acid incorporates this key pharmacophore along with an ether linkage and a carboxylic acid moiety. FT-IR analysis allows for the verification of these essential functional groups through their characteristic vibrational frequencies. This application note provides a detailed protocol for the FT-IR analysis of (1H-Benzimidazol-2-ylmethoxy)acetic acid and a guide to interpreting its spectrum.

Experimental Protocols

A standard procedure for obtaining the FT-IR spectrum of a solid sample like (1H-Benzimidazol-2-ylmethoxy)acetic acid involves the potassium bromide (KBr) pellet method.

Materials and Equipment:

• (1H-Benzimidazol-2-ylmethoxy)acetic acid sample

• Fourier-Transform Infrared (FT-IR) Spectrometer (e.g., Bruker, PerkinElmer, Shimadzu)[4][6]

• Potassium bromide (KBr), spectroscopy grade, dried

• Agate mortar and pestle

• Hydraulic press and pellet-forming die

• Spatula

• Infrared lamp (for drying)

Protocol: KBr Pellet Preparation and Spectral Acquisition

• Drying: Dry the (1H-Benzimidazol-2-ylmethoxy)acetic acid sample and KBr powder under an infrared lamp or in a vacuum oven to remove any residual moisture, which can interfere with the spectrum (broad O-H band around 3400 cm⁻¹).

• Sample Preparation: Weigh approximately 1-2 mg of the (1H-Benzimidazol-2-ylmethoxy)acetic acid sample and 100-200 mg of dry KBr powder.

• Grinding: Transfer the sample and KBr to a clean, dry agate mortar. Grind the mixture thoroughly with the pestle for several minutes until a fine, homogeneous powder is obtained. This minimizes scattering of the infrared radiation.

• Pellet Formation: Transfer a portion of the powdered mixture into the pellet-forming die. Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for a few minutes to form a thin, transparent or translucent pellet.

• Spectral Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Record a background spectrum of the empty sample compartment to subtract atmospheric interferences (CO₂ and H₂O).

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.[3]

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: Process the acquired spectrum using the spectrometer's software. This may include baseline correction and peak picking to identify the wavenumbers of the absorption bands.

Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used, which requires minimal sample preparation. A small amount of the solid sample is placed directly on the ATR crystal, and the spectrum is recorded.[3]

Data Presentation: Expected FT-IR Absorption Bands

The following table summarizes the expected characteristic FT-IR absorption bands for (1H-Benzimidazol-2-ylmethoxy)acetic acid based on the vibrational modes of its constituent functional groups. The predicted ranges are derived from literature values for similar benzimidazole derivatives and general spectroscopic data.

Wavenumber Range (cm⁻¹)	Functional Group	Vibrational Mode	Expected Appearance	Reference
3400 - 2400	Carboxylic Acid (O-H)	O-H stretching (H-bonded)	Very broad band	General Knowledge
~3150 - 3000	Benzimidazole (N-H)	N-H stretching	Broad to medium, often weak	[7][8][9]
~3100 - 3000	Aromatic C-H	C-H stretching	Medium to weak, sharp	[10][11]
~2980 - 2850	Aliphatic C-H (CH₂)	C-H stretching (asymmetric & symmetric)	Medium to weak, sharp	[12]
~1730 - 1680	Carboxylic Acid (C=O)	C=O stretching	Strong, sharp	[6]
~1625 - 1580	Benzimidazole (C=N)	C=N stretching	Medium to strong	[8][10]
~1600 - 1450	Benzimidazole (C=C)	C=C aromatic ring stretching	Multiple medium to strong bands	[8][10]
~1470 - 1400	Aliphatic C-H (CH₂)	C-H scissoring (bending)	Medium	General Knowledge
~1300 - 1200	Carboxylic Acid (C-O)	C-O stretching	Strong	General Knowledge
~1250 - 1000	Ether (C-O-C)	C-O-C asymmetric stretching	Strong	General Knowledge
~900 - 670	Aromatic C-H	C-H out-of-plane bending	Strong	[9]

Visualization of Experimental Workflow

Caption: Experimental workflow for FT-IR analysis of (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Results and Discussion

The FT-IR spectrum of (1H-Benzimidazol-2-ylmethoxy)acetic acid is expected to exhibit a combination of characteristic absorption bands confirming its molecular structure.

• Carboxylic Acid Group: A very prominent and broad absorption band is anticipated in the region of 3400-2400 cm⁻¹, which is characteristic of the O-H stretching vibration of a hydrogen-bonded carboxylic acid. The C=O stretching vibration should appear as a strong, sharp peak around 1730-1680 cm⁻¹. A strong C-O stretching band is also expected between 1300-1200 cm⁻¹.

• Benzimidazole Ring: The N-H stretching of the imidazole ring is expected to appear as a broad band around 3150-3000 cm⁻¹, which may be superimposed on the broad O-H band of the carboxylic acid.[7][8] Aromatic C-H stretching vibrations will likely be observed as weaker bands just above 3000 cm⁻¹.[10][11] The C=N and C=C stretching vibrations of the benzimidazole ring system are expected to produce a series of medium to strong absorption bands in the 1625-1450 cm⁻¹ region.[8][10] Characteristic C-H out-of-plane bending vibrations for the substituted benzene ring will be visible in the fingerprint region (900-670 cm⁻¹).

• Ether and Methylene Groups: The aliphatic C-H stretching of the methylene (-CH₂-) group should be visible as weak to medium peaks in the 2980-2850 cm⁻¹ range.[12] The most significant contribution from the ether linkage will be a strong C-O-C asymmetric stretching band, typically found in the 1250-1000 cm⁻¹ region.

By comparing the experimental spectrum with the expected absorption bands outlined in the data table, researchers can confirm the identity and purity of synthesized (1H-Benzimidazol-2-ylmethoxy)acetic acid. The absence of significant unexpected peaks would indicate a high purity level, while the presence of all key functional group absorptions confirms the successful synthesis of the target molecule.

References

• 1. IR-EcoSpectra: Exploring sustainable ex situ and in situ FTIR applications for green chemical and pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Chemical Synthesis and Hemi-Synthesis of Novel Benzimidazole Derivatives Using Microwave-Assisted Process: Chemical Characterization, Bioactivities and Molecular Docking [mdpi.com]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. article.sapub.org [article.sapub.org]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis and Characterization Benzimidazole Ring by using O-Phenylinediamine with Different Compounds and using Mannich Reaction to Preparation some of Derivatives – Oriental Journal of Chemistry [orientjchem.org]

Application Note: Mass Spectrometry Analysis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details the theoretical framework and proposed protocols for the mass spectrometric analysis of (1H-Benzimidazol-2-ylmethoxy)acetic acid, a benzimidazole derivative of interest in pharmaceutical research and development. Due to the absence of published experimental mass spectra for this specific compound, this document provides a comprehensive guide based on the established fragmentation patterns of related benzimidazole and acetic acid compounds. The protocols are designed for both qualitative characterization and quantitative analysis, employing common ionization techniques such as Electrospray Ionization (ESI) and Electron Ionization (EI).

Introduction

(1H-Benzimidazol-2-ylmethoxy)acetic acid belongs to the benzimidazole class of heterocyclic compounds, which are known for their diverse pharmacological activities. Mass spectrometry is a pivotal analytical technique for the structural elucidation and quantification of such compounds in various matrices, from synthetic reaction mixtures to biological samples. Understanding the mass spectrometric behavior of (1H-Benzimidazol-2-ylmethoxy)acetic acid is crucial for its identification, purity assessment, and for studying its metabolic fate. This document outlines the expected fragmentation pathways and provides detailed experimental protocols to guide researchers in their analytical endeavors.

Predicted Mass Spectral Data

The fragmentation of (1H-Benzimidazol-2-ylmethoxy)acetic acid under mass spectrometry is predicted to involve characteristic cleavages of the ether linkage, the acetic acid moiety, and the benzimidazole ring system. The expected molecular ion and major fragment ions are summarized in the table below. These theoretical values are essential for interpreting experimental mass spectra.

Ion Description	Proposed Structure	Theoretical m/z (ESI-H+)	Theoretical m/z (EI)
[M+H]+	C10H11N2O3+	207.0764	-
Molecular Ion (M•+)	C10H10N2O3•+	-	206.0686
Fragment 1	C8H7N2O+	147.0553	147.0553
Fragment 2	C8H7N2+	131.0604	131.0604
Fragment 3	C7H5N2+	117.0447	117.0447
Fragment 4	C2H3O2+	59.0133	59.0133

Experimental Protocols

Protocol 1: Electrospray Ionization (ESI) Mass Spectrometry for Qualitative and Quantitative Analysis

This protocol is suitable for the analysis of (1H-Benzimidazol-2-ylmethoxy)acetic acid in liquid samples, offering high sensitivity and suitability for coupling with liquid chromatography (LC-MS).

1. Sample Preparation:

• Prepare a stock solution of (1H-Benzimidazol-2-ylmethoxy)acetic acid in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.
• For analysis, dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

2. Instrumentation and Parameters:

• Mass Spectrometer: A quadrupole time-of-flight (Q-TOF) or triple quadrupole mass spectrometer equipped with an ESI source.
• Ionization Mode: Positive ion mode is recommended to observe the protonated molecule [M+H]+.
• Capillary Voltage: 3.5 - 4.5 kV
• Cone Voltage: 20 - 40 V
• Source Temperature: 120 - 150 °C
• Desolvation Temperature: 300 - 400 °C
• Nebulizer Gas (Nitrogen) Flow: 5 - 10 L/hr
• Collision Gas (Argon) Energy (for MS/MS): 10 - 30 eV for fragmentation studies.

3. Data Acquisition:

• Acquire full scan mass spectra over a mass range of m/z 50-500 to detect the [M+H]+ ion.
• For structural confirmation, perform tandem mass spectrometry (MS/MS) by selecting the [M+H]+ ion (m/z 207.08) as the precursor ion.

Protocol 2: Electron Ionization (EI) Mass Spectrometry for Structural Elucidation

This protocol is useful for obtaining detailed fragmentation patterns, which can be compared against spectral libraries. It is typically used with gas chromatography (GC-MS) for volatile derivatives or with a direct insertion probe.

1. Sample Preparation:

• For direct insertion, place a small amount of the solid sample (or a concentrated solution dried onto the probe tip) directly into the ion source.
• For GC-MS, derivatization (e.g., silylation of the carboxylic acid and N-H group) may be necessary to increase volatility.

2. Instrumentation and Parameters:

• Mass Spectrometer: A single or double focusing magnetic sector or a quadrupole mass spectrometer with an EI source.
• Ionization Energy: 70 eV
• Source Temperature: 200 - 250 °C
• Trap Current: 100 - 200 µA

3. Data Acquisition:

• Acquire mass spectra over a mass range of m/z 40-500. The molecular ion (M•+) at m/z 206.07 is expected, along with characteristic fragment ions.

Visualizations

Caption: Experimental workflow for the mass spectrometric analysis.

Caption: Proposed fragmentation pathway of (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Application Notes and Protocols for (1H-Benzimidazol-2-ylmethoxy)acetic acid in Drug Design

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1H-Benzimidazol-2-ylmethoxy)acetic acid and its derivatives represent a promising scaffold in medicinal chemistry. The benzimidazole core is a privileged structure found in numerous FDA-approved drugs, recognized for its ability to interact with a wide range of biological targets.[1][2] This is attributed to its unique physicochemical properties, including hydrogen bond donor-acceptor capabilities and the potential for π-π stacking interactions.[1] This document provides detailed application notes and experimental protocols for researchers interested in exploring the therapeutic potential of (1H-Benzimidazol-2-ylmethoxy)acetic acid, particularly in the areas of anti-inflammatory and analgesic drug design.

While specific quantitative data for (1H-Benzimidazol-2-ylmethoxy)acetic acid is not extensively available in publicly accessible literature, the protocols provided herein are based on established methodologies for evaluating benzimidazole derivatives with similar biological activities.

Potential Therapeutic Applications

Based on the known pharmacological profile of benzimidazole derivatives, (1H-Benzimidazol-2-ylmethoxy)acetic acid is a candidate for investigation in the following areas:

• Anti-inflammatory Agents: Many benzimidazole derivatives exhibit anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX) enzymes.[3][4]

• Analgesic Agents: The analgesic effects of benzimidazole compounds have been documented, suggesting potential for the development of novel pain therapeutics.[1]

• Other Therapeutic Areas: The versatile benzimidazole scaffold has also been explored for anticancer, antimicrobial, antiviral, and antiprotozoal activities.[2][5]

Experimental Protocols

The following are detailed protocols for the synthesis and biological evaluation of (1H-Benzimidazol-2-ylmethoxy)acetic acid and its derivatives.

Protocol 1: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

This protocol describes a general method for the synthesis of the title compound, which can be adapted from procedures for similar benzimidazole derivatives.

Materials:

• o-Phenylenediamine

• Glycolic acid

• 4N Hydrochloric acid

• Ammonium hydroxide solution

• Methanol

• Activated charcoal

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Beakers, filtration apparatus, and other standard laboratory glassware

Procedure:

• To a solution of o-phenylenediamine (0.1 mol) in 4N hydrochloric acid (50 mL), add glycolic acid (0.1 mol).

• Reflux the reaction mixture for 3-4 hours on a water bath. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Neutralize the mixture by the careful addition of ammonium hydroxide solution until a precipitate is formed.

• Filter the crude product, wash with cold water, and dry.

• Recrystallize the crude product from methanol with activated charcoal to obtain pure (1H-Benzimidazol-2-ylmethoxy)acetic acid.

• Characterize the final product using appropriate analytical techniques (e.g., NMR, Mass Spectrometry, IR spectroscopy).

Diagram: Synthetic Workflow

Caption: Synthetic scheme for (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Protocol 2: In Vivo Anti-Inflammatory Activity - Carrageenan-Induced Paw Edema

This widely used model assesses the acute anti-inflammatory activity of a compound.[5][6][7]

Materials:

• Wistar rats or Swiss albino mice

• (1H-Benzimidazol-2-ylmethoxy)acetic acid (test compound)

• Carrageenan (1% w/v in sterile saline)

• Standard drug (e.g., Indomethacin, 10 mg/kg)

• Vehicle (e.g., 0.5% Sodium Carboxymethyl Cellulose)

• Plethysmometer or digital calipers

• Animal cages

• Syringes and needles

Procedure:

• Acclimatize animals for at least one week before the experiment.

• Divide animals into groups (n=6): Vehicle control, standard drug, and test compound groups (at various doses).

• Administer the vehicle, standard drug, or test compound orally or intraperitoneally.

• After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measure the paw volume using a plethysmometer or paw thickness with digital calipers at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Calculate the percentage inhibition of edema for each group compared to the vehicle control group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.

Diagram: Carrageenan-Induced Paw Edema Workflow

Caption: Workflow for the in vivo anti-inflammatory assay.

Protocol 3: In Vivo Analgesic Activity - Hot Plate Test

This method is used to evaluate the central analgesic activity of a compound.[1][8]

Materials:

• Swiss albino mice

• (1H-Benzimidazol-2-ylmethoxy)acetic acid (test compound)

• Standard drug (e.g., Morphine, 5 mg/kg)

• Vehicle

• Hot plate apparatus maintained at 55 ± 0.5°C

• Animal cages

• Stopwatch

Procedure:

• Acclimatize mice to the laboratory conditions.

• Divide animals into groups (n=6): Vehicle control, standard drug, and test compound groups.

• Administer the vehicle, standard drug, or test compound.

• After a set period (e.g., 30 or 60 minutes), place each mouse individually on the hot plate.

• Record the reaction time, which is the time taken for the mouse to show signs of discomfort (e.g., paw licking, jumping).

• A cut-off time (e.g., 30 seconds) should be set to prevent tissue damage.

• An increase in the reaction time compared to the control group indicates an analgesic effect.

Diagram: Hot Plate Test Workflow

Caption: Workflow for the in vivo analgesic assay.

Protocol 4: In Vitro Cyclooxygenase (COX-1/COX-2) Inhibition Assay

This assay determines the compound's ability to inhibit COX enzymes, a key mechanism for many anti-inflammatory drugs.

Materials:

• COX-1 and COX-2 enzyme preparations (ovine or human recombinant)

• Arachidonic acid (substrate)

• (1H-Benzimidazol-2-ylmethoxy)acetic acid (test compound)

• Standard inhibitors (e.g., Indomethacin for COX-1, Celecoxib for COX-2)

• Assay buffer (e.g., Tris-HCl)

• Detection reagent (e.g., colorimetric or fluorometric probe)

• 96-well plates

• Plate reader

Procedure:

• Prepare solutions of the test compound and standard inhibitors at various concentrations.

• In a 96-well plate, add the assay buffer, enzyme (COX-1 or COX-2), and the test compound or standard inhibitor.

• Pre-incubate the mixture for a specified time (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the reaction by adding arachidonic acid.

• Incubate for a further period (e.g., 2 minutes).

• Stop the reaction and add the detection reagent.

• Measure the absorbance or fluorescence using a plate reader.

• Calculate the percentage of inhibition for each concentration and determine the IC50 value (the concentration of the compound that causes 50% inhibition of the enzyme activity).

Diagram: COX Inhibition Signaling Pathway

Caption: Inhibition of the COX pathway by the test compound.

Data Presentation

As specific quantitative data for (1H-Benzimidazol-2-ylmethoxy)acetic acid is not available, the following tables are provided as templates for presenting experimental results.

Table 1: In Vivo Anti-inflammatory Activity

Treatment Group	Dose (mg/kg)	Paw Volume (mL) at 1h	Paw Volume (mL) at 2h	Paw Volume (mL) at 3h	Paw Volume (mL) at 4h	% Inhibition at 4h
Vehicle Control	-	0
Standard Drug
Test Compound
Test Compound

Table 2: In Vivo Analgesic Activity

Treatment Group	Dose (mg/kg)	Reaction Time (seconds)
Vehicle Control	-
Standard Drug
Test Compound
Test Compound

Table 3: In Vitro COX Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Standard (Non-selective)
Standard (COX-2 selective)
Test Compound

Pharmacokinetics

The pharmacokinetic properties of benzimidazole derivatives can be variable.[9] They are often subject to first-pass metabolism in the liver, which can result in the formation of both active and inactive metabolites.[9] Bioavailability can also vary among different derivatives.[9] A comprehensive pharmacokinetic study of (1H-Benzimidazol-2-ylmethoxy)acetic acid would be essential to determine its absorption, distribution, metabolism, and excretion (ADME) profile and to establish a potential dosing regimen.

Conclusion

(1H-Benzimidazol-2-ylmethoxy)acetic acid holds potential as a scaffold for the development of new therapeutic agents, particularly in the fields of inflammation and pain management. The protocols outlined in this document provide a framework for the synthesis and systematic evaluation of this compound and its analogs. Further research, including detailed in vitro and in vivo studies, is necessary to fully elucidate its pharmacological profile and therapeutic potential.

References

• 1. article.aascit.org [article.aascit.org]
• 2. covm.uobaghdad.edu.iq [covm.uobaghdad.edu.iq]
• 3. Novel class of benzimidazole-thiazole hybrids: The privileged scaffolds of potent anti-inflammatory activity with dual inhibition of cyclooxygenase and 15-lipoxygenase enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. inotiv.com [inotiv.com]
• 7. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 8. Hot plate test - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Antimicrobial Screening of (1H-Benzimidazol-2-ylmethoxy)acetic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzimidazole and its derivatives are a prominent class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide spectrum of pharmacological activities, including antimicrobial, antiviral, antifungal, and anthelmintic properties.[1][2][3] The structural similarity of the benzimidazole nucleus to purine nucleosides allows for interaction with various biopolymers in living systems.[3][4] (1H-Benzimidazol-2-ylmethoxy)acetic acid is a derivative of benzimidazole that holds potential as an antimicrobial agent. This document provides detailed protocols for the antimicrobial screening of this compound, methods for data interpretation, and a brief overview of the potential mechanisms of action.

Experimental Protocols

Two primary methods are recommended for the initial antimicrobial screening of (1H-Benzimidazol-2-ylmethoxy)acetic acid: the Broth Microdilution Method for determining the Minimum Inhibitory Concentration (MIC) and the Agar Well Diffusion Method for assessing the zone of inhibition.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[5][6][7]

Materials:

• 96-well microtiter plates

• (1H-Benzimidazol-2-ylmethoxy)acetic acid (test compound)

• Standard antimicrobial agent (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) as a positive control

• Solvent for the test compound (e.g., Dimethyl sulfoxide - DMSO)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi

• Bacterial or fungal inoculums

• Sterile pipette tips and multichannel pipettes

• Incubator

• Microplate reader (optional)

Procedure:

• Preparation of the Test Compound: Prepare a stock solution of (1H-Benzimidazol-2-ylmethoxy)acetic acid in a suitable solvent. Perform serial two-fold dilutions of the stock solution in the appropriate broth to achieve a range of desired concentrations.[5]

• Inoculum Preparation: Grow microbial cultures overnight and then dilute them in fresh broth to achieve a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Further dilute the standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[7]

• Plate Setup:

  • Add 100 µL of the appropriate broth to all wells of a 96-well plate.

  • Add 100 µL of the highest concentration of the test compound to the first well of a row and perform serial dilutions across the plate.

  • Add 100 µL of the standardized inoculum to each well, except for the sterility control wells.

  • Include a growth control (broth + inoculum) and a sterility control (broth only).[5][7]

• Incubation: Incubate the plates at 35-37°C for 16-20 hours for bacteria and at a suitable temperature and duration for fungi.[7][8]

• MIC Determination: The MIC is the lowest concentration of the test compound at which there is no visible growth (turbidity) in the wells.[5][7]

Agar Well Diffusion Method

This method is used to qualitatively assess the antimicrobial activity of a compound by measuring the diameter of the zone of growth inhibition around a well containing the test substance.[9][10][11][12]

Materials:

• Mueller-Hinton Agar (MHA) plates

• (1H-Benzimidazol-2-ylmethoxy)acetic acid (test compound)

• Standard antimicrobial agent (positive control)

• Solvent (negative control)

• Bacterial or fungal inoculums

• Sterile cotton swabs

• Sterile cork borer or pipette tip (6-8 mm diameter)

• Incubator

• Calipers or a ruler

Procedure:

• Inoculation of Agar Plates: Inoculate the surface of the MHA plates uniformly with a standardized microbial suspension using a sterile cotton swab to create a lawn of growth.[9][10]

• Well Creation: Aseptically create wells in the agar using a sterile cork borer.[11][13]

• Application of Test Compound: Add a specific volume (e.g., 100 µL) of the test compound solution at a known concentration into the wells. Also, add the positive and negative controls to separate wells on the same plate.[9][12]

• Incubation: Incubate the plates at 37°C for 16-24 hours for bacteria.[9]

• Measurement of Inhibition Zones: After incubation, measure the diameter of the clear zone of inhibition around each well in millimeters (mm).[9]

Data Presentation

Quantitative data from the antimicrobial screening should be summarized in tables for clear comparison.

Table 1: Example Minimum Inhibitory Concentration (MIC) Data for Benzimidazole Derivatives

Microorganism	(1H-Benzimidazol-2-ylmethoxy)acetic acid (µg/mL)	Ciprofloxacin (µg/mL)	Fluconazole (µg/mL)
Staphylococcus aureus	Data to be determined	0.5 - 2	N/A
Bacillus subtilis	Data to be determined	0.25 - 1	N/A
Escherichia coli	Data to be determined	0.125 - 1	N/A
Pseudomonas aeruginosa	Data to be determined	1 - 4	N/A
Candida albicans	Data to be determined	N/A	1 - 8
Aspergillus niger	Data to be determined	N/A	4 - 16

Table 2: Example Zone of Inhibition Data for Benzimidazole Derivatives

Microorganism	(1H-Benzimidazol-2-ylmethoxy)acetic acid (mm)	Ciprofloxacin (mm)	Fluconazole (mm)
Staphylococcus aureus	Data to be determined	22 - 30	N/A
Bacillus subtilis	Data to be determined	25 - 33	N/A
Escherichia coli	Data to be determined	20 - 28	N/A
Pseudomonas aeruginosa	Data to be determined	18 - 25	N/A
Candida albicans	Data to be determined	N/A	19 - 27
Aspergillus niger	Data to be determined	N/A	15 - 22

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the antimicrobial screening of a test compound.

Caption: Workflow for antimicrobial screening.

Proposed Mechanism of Action

Benzimidazole derivatives are known to exert their antimicrobial effects through various mechanisms. A key proposed mechanism is the inhibition of DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication and repair in bacteria.[14][15]

Caption: Proposed mechanism of action for benzimidazole antimicrobials.

References

• 1. rjptonline.org [rjptonline.org]
• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial Activities of 1-H-Benzimidazole-based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Broth Microdilution | MI [microbiology.mlsascp.com]
• 6. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. bio-protocol.org [bio-protocol.org]
• 9. hereditybio.in [hereditybio.in]
• 10. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemistnotes.com [chemistnotes.com]
• 12. botanyjournals.com [botanyjournals.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Anti-inflammatory Assays of (1H-Benzimidazol-2-ylmethoxy)acetic acid and Related Benzimidazole Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzimidazole and its derivatives represent a significant class of heterocyclic compounds in medicinal chemistry, exhibiting a broad spectrum of biological activities, including anti-inflammatory, analgesic, antiviral, and anticancer properties. The compound (1H-Benzimidazol-2-ylmethoxy)acetic acid, along with structurally similar benzimidazole derivatives, is a promising candidate for the development of novel anti-inflammatory agents. This document provides detailed application notes and experimental protocols for evaluating the anti-inflammatory potential of these compounds through a series of established in vitro and in vivo assays.

The inflammatory process is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. Key mediators of inflammation include enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), and the production of pro-inflammatory molecules like prostaglandins and cytokines. The assays described herein are designed to assess the ability of test compounds to modulate these key inflammatory pathways.

In Vitro Anti-inflammatory Assays

In vitro assays are rapid and cost-effective methods for the initial screening of compounds for their anti-inflammatory properties.[1][2] These assays target specific mechanisms involved in the inflammatory cascade.

Inhibition of Protein Denaturation Assay

Principle: Inflammation is often associated with the denaturation of proteins. This assay spectrophotometrically measures the ability of a compound to inhibit heat-induced denaturation of a protein, typically bovine serum albumin (BSA) or egg albumin.[2][3][4]

Experimental Protocol:

• Preparation of Solutions:

  • Test Compound Stock Solution: Prepare a 1 mg/mL stock solution of (1H-Benzimidazol-2-ylmethoxy)acetic acid or its derivatives in a suitable solvent (e.g., DMSO).

  • Bovine Serum Albumin (BSA) Solution: Prepare a 0.5% w/v solution of BSA in phosphate-buffered saline (PBS, pH 6.4).

  • Standard Drug: Prepare a 100 µg/mL solution of a standard non-steroidal anti-inflammatory drug (NSAID) like Diclofenac sodium in the same solvent.

• Assay Procedure:

  • Pipette 0.5 mL of the BSA solution into a series of test tubes.

  • Add 0.1 mL of the test compound at various concentrations (e.g., 100, 200, 400, 800, 1000 µg/mL).

  • A control group should be prepared with 0.1 mL of the vehicle (e.g., DMSO) instead of the test compound.

  • A standard group should be prepared with 0.1 mL of the Diclofenac sodium solution.

  • Incubate all tubes at 37°C for 20 minutes.

  • Induce protein denaturation by heating the tubes at 72°C for 5 minutes.

  • Cool the tubes to room temperature.

  • Measure the absorbance of the solutions at 660 nm using a spectrophotometer.

• Data Analysis:

  • Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [ (Absorbance of Control - Absorbance of Test) / Absorbance of Control ] x 100

  • The IC50 value (the concentration of the test compound required to inhibit 50% of protein denaturation) can be determined by plotting a graph of percentage inhibition versus concentration.

Human Red Blood Cell (HRBC) Membrane Stabilization Assay

Principle: The HRBC membrane is analogous to the lysosomal membrane. During inflammation, lysosomal enzymes are released, causing tissue damage. This assay assesses the ability of a compound to stabilize the HRBC membrane against hypotonicity-induced hemolysis, which is an indicator of its anti-inflammatory activity.[4]

Experimental Protocol:

• Preparation of HRBC Suspension:

  • Collect fresh human blood in a tube containing an anticoagulant (e.g., EDTA).

  • Centrifuge the blood at 3000 rpm for 10 minutes and discard the supernatant (plasma).

  • Wash the packed red blood cells three times with an equal volume of isotonic saline (0.9% w/v NaCl).

  • Resuspend the packed cells to make a 10% v/v suspension in isotonic saline.

• Assay Procedure:

  • Prepare a reaction mixture containing 1 mL of phosphate buffer (pH 7.4), 2 mL of hyposaline (0.36% w/v NaCl), and 0.5 mL of the HRBC suspension.

  • Add 0.5 mL of the test compound at various concentrations.

  • Prepare a control group with the vehicle and a standard group with a reference NSAID.

  • Incubate the mixtures at 37°C for 30 minutes.

  • Centrifuge the mixtures at 3000 rpm for 10 minutes.

  • Measure the absorbance of the supernatant at 560 nm, which corresponds to the amount of hemoglobin released.

• Data Analysis:

  • Calculate the percentage of membrane stabilization using the formula: % Protection = [ (Absorbance of Control - Absorbance of Test) / Absorbance of Control ] x 100

In Vivo Anti-inflammatory Assay

In vivo models are essential for confirming the anti-inflammatory effects of a compound in a living organism.

Carrageenan-Induced Paw Edema in Rats

Principle: This is a widely used and reproducible model of acute inflammation. Sub-plantar injection of carrageenan, a phlogistic agent, induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this edema is a measure of its anti-inflammatory activity.[5][6]

Experimental Protocol:

• Animals:

  • Use healthy adult Wistar or Sprague-Dawley rats of either sex, weighing between 150-200 g.

  • Acclimatize the animals to the laboratory conditions for at least one week before the experiment.

  • Fast the animals overnight before the experiment with free access to water.

• Dosing:

  • Divide the animals into groups (n=6 per group):

    • Control group: Receives the vehicle (e.g., 0.5% w/v carboxymethyl cellulose).

    • Standard group: Receives a standard NSAID (e.g., Indomethacin, 10 mg/kg, orally).

    • Test groups: Receive different doses of the (1H-Benzimidazol-2-ylmethoxy)acetic acid or its derivatives, administered orally or intraperitoneally.

• Induction of Edema and Measurement:

  • One hour after the administration of the test or standard compound, inject 0.1 mL of a 1% w/v carrageenan solution in sterile saline into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume immediately after the carrageenan injection (0 hours) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.

• Data Analysis:

  • Calculate the percentage inhibition of paw edema for each group at each time point using the following formula: % Inhibition = [ (Vc - Vt) / Vc ] x 100 Where Vc is the mean increase in paw volume in the control group, and Vt is the mean increase in paw volume in the treated group.

Data Presentation

The quantitative data obtained from the aforementioned assays should be summarized in a clear and structured table for easy comparison.

Table 1: Anti-inflammatory Activity of Benzimidazole Derivatives (Example Data)

Compound	Assay	Concentration/Dose	% Inhibition	IC50 Value
(1H-Benzimidazol-2-ylmethoxy)acetic acid	Protein Denaturation	500 µg/mL	Data to be determined	Data to be determined
HRBC Membrane Stabilization	500 µg/mL	Data to be determined	Data to be determined
Carrageenan-induced Paw Edema	50 mg/kg	Data to be determined	-
Diclofenac Sodium (Standard)	Protein Denaturation	100 µg/mL	85.2 ± 2.5	85 µg/mL
Indomethacin (Standard)	Carrageenan-induced Paw Edema	10 mg/kg	65.8 ± 3.1 (at 3h)	-
Related Benzimidazole Derivative B [7]	Protein Denaturation	500 µg/mL	72.4 ± 1.8	345 µg/mL

Note: The data presented for the test compound is hypothetical and needs to be determined experimentally. Data for related compounds and standards are for illustrative purposes.

Visualizations

Signaling Pathway of Inflammation

The diagram below illustrates a simplified signaling pathway of inflammation, highlighting the targets of many anti-inflammatory drugs.

Caption: Simplified inflammatory cascade showing the role of key enzymes.

Experimental Workflow for In Vitro Anti-inflammatory Screening

The following diagram outlines the general workflow for the in vitro screening of (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Caption: Workflow for in vitro anti-inflammatory screening.

Logical Flow for In Vivo Carrageenan-Induced Paw Edema Assay

This diagram illustrates the logical steps involved in the in vivo carrageenan-induced paw edema assay.

Caption: Logical flow of the in vivo paw edema assay.

References

• 1. journalajrb.com [journalajrb.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. bbrc.in [bbrc.in]
• 5. In vivo testing of the anti-inflammatory action of topical formulations containing cobalt complexes with oxicams [publichealthtoxicology.com]
• 6. Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

protocol for recrystallization of (1h-Benzimidazol-2-ylmethoxy)acetic acid

An Application Note and Detailed Protocol for the Recrystallization of (1H-Benzimidazol-2-ylmethoxy)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the purification of (1H-Benzimidazol-2-ylmethoxy)acetic acid via recrystallization. The procedure is designed to be a starting point for researchers and may require optimization based on the initial purity of the compound and the specific laboratory conditions.

Introduction

(1H-Benzimidazol-2-ylmethoxy)acetic acid is a benzimidazole derivative. Compounds in this class are of significant interest in medicinal chemistry and drug development due to their diverse biological activities. The purity of such compounds is critical for accurate biological evaluation and to meet regulatory standards. Recrystallization is a fundamental purification technique used to remove impurities from a solid sample. This protocol outlines a systematic approach to recrystallize (1H-Benzimidazol-2-ylmethoxy)acetic acid, ensuring high purity of the final product.

Principle of Recrystallization

Recrystallization is based on the principle of differential solubility. A suitable solvent is one in which the target compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. Impurities, on the other hand, should either be insoluble in the hot solvent or remain soluble in the cold solvent. By dissolving the impure solid in a minimum amount of hot solvent and then allowing it to cool slowly, the target compound will crystallize out, leaving the impurities behind in the solution.

Experimental Protocol

Materials and Equipment

• Crude (1H-Benzimidazol-2-ylmethoxy)acetic acid

• Selection of potential recrystallization solvents (e.g., ethanol, methanol, water, ethyl acetate, acetone, and mixtures thereof)

• Erlenmeyer flasks

• Heating source (hot plate with magnetic stirrer)

• Reflux condenser

• Filter paper (fluted and for vacuum filtration)

• Funnel (short-stemmed glass funnel)

• Büchner funnel and flask

• Vacuum source

• Spatula

• Drying oven or desiccator

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Be cautious when heating flammable organic solvents. Use a steam bath or a heating mantle as a flameless heat source.

Step-by-Step Recrystallization Procedure

1. Solvent Selection: The choice of solvent is crucial for successful recrystallization. Based on the general solubility of benzimidazole derivatives, suitable solvents to screen include alcohols (ethanol, methanol), esters (ethyl acetate), and ketones (acetone). Water can also be tested, as can solvent mixtures.

2. Dissolution:

• Place a small amount of the crude (1H-Benzimidazol-2-ylmethoxy)acetic acid in a test tube.

• Add a few drops of the chosen solvent and observe the solubility at room temperature. A good solvent will not dissolve the compound readily at this stage.

• Gently heat the mixture. If the compound dissolves completely, the solvent is a good candidate. If it does not dissolve even with heating, the solvent is unsuitable. If it is very soluble at room temperature, it is also unsuitable.

• Once a suitable solvent is identified, place the bulk of the crude material in an Erlenmeyer flask.

• Add the minimum amount of the selected hot solvent to just dissolve the solid. This can be done by adding the solvent in small portions while the flask is heated and stirred.

3. Decolorization (Optional): If the hot solution is colored due to impurities, a small amount of activated charcoal can be added.

• Add a spatula tip of activated charcoal to the hot solution.

• Swirl the flask and boil for a few minutes.

• Caution: Do not add charcoal to a boiling solution as it can cause bumping.

4. Hot Filtration: If activated charcoal was used or if there are insoluble impurities, the hot solution must be filtered.

• Preheat a short-stemmed glass funnel and a receiving Erlenmeyer flask on a hot plate to prevent premature crystallization.

• Place a fluted filter paper in the funnel.

• Pour the hot solution through the filter paper quickly.

5. Crystallization:

• Cover the flask containing the hot filtrate with a watch glass or loosely with a stopper.

• Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• If crystallization does not occur, it can be induced by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.

• Once the solution has reached room temperature, it can be placed in an ice bath to maximize the yield of crystals.

6. Isolation of Crystals:

• Collect the crystals by vacuum filtration using a Büchner funnel and flask.

• Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Continue to draw air through the crystals on the filter paper for a few minutes to help them dry.

7. Drying:

• Transfer the crystals to a watch glass or a drying dish.

• Dry the crystals in a drying oven at a temperature below the melting point of the compound or in a desiccator under vacuum.

Data Presentation

The following table summarizes key parameters for the recrystallization of (1H-Benzimidazol-2-ylmethoxy)acetic acid based on common solvents used for benzimidazole derivatives. Researchers should perform their own solvent screening to determine the optimal conditions.

Solvent System	Solubility (Qualitative)	Observations	Expected Recovery
Ethanol	Low at RT, High when hot	Good for forming well-defined crystals.	High
Methanol	Similar to ethanol	May be slightly more soluble at RT.	High
Ethyl Acetate	Moderate at RT, High when hot	Can be a good alternative to alcohols.	Moderate to High
Acetone	Moderate at RT, High when hot	Tends to be a stronger solvent.	Moderate
Water	Low solubility expected	May be useful as an anti-solvent in a mixture.	Variable
Ethanol/Water	Variable	Adjusting the ratio can fine-tune solubility.	Potentially High

RT = Room Temperature

Mandatory Visualization

The following diagram illustrates the logical workflow of the recrystallization protocol.

Caption: Workflow for the Recrystallization of (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of (1H-Benzimidazol-2-ylmethoxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust method for the purification of (1H-Benzimidazol-2-ylmethoxy)acetic acid using High-Performance Liquid Chromatography (HPLC). Benzimidazole derivatives are a significant class of heterocyclic compounds in medicinal chemistry, known for a wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] The protocol described herein provides a reliable methodology for obtaining high-purity (1H-Benzimidazol-2-ylmethoxy)acetic acid, a crucial step for its further investigation in drug discovery and development.

Introduction

The benzimidazole scaffold is a privileged structure in drug discovery, forming the core of numerous therapeutic agents.[3] The synthesis of benzimidazole derivatives often results in a mixture of the target compound, unreacted starting materials, and byproducts.[4] Consequently, a highly efficient purification method is essential to isolate the desired compound with high purity for subsequent biological and pharmacological studies. This document provides a detailed protocol for the HPLC purification of (1H-Benzimidazol-2-ylmethoxy)acetic acid, including sample preparation, chromatographic conditions, and post-purification analysis.

Experimental Protocols

Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

A common method for the synthesis of benzimidazole derivatives involves the condensation of an o-phenylenediamine with a carboxylic acid.[1][4][5][6][7] The synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid can be achieved through a multi-step process, often starting from the hydrolysis of (1H-benzimidazol-2-yl)-acetonitrile to (1H-benzimidazol-2-yl)-acetic acid.[8]

dot

Caption: General synthesis and purification workflow for (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Sample Preparation for HPLC Purification

• Dissolve the crude (1H-Benzimidazol-2-ylmethoxy)acetic acid in a suitable solvent, such as a mixture of methanol and water or dimethyl sulfoxide (DMSO).[9]

• Ensure the sample concentration is optimized for preparative HPLC, typically in the range of 10-100 mg/mL, depending on the column size and loading capacity.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection into the HPLC system.

HPLC Purification Protocol

This protocol is a general guideline and may require optimization based on the specific HPLC system and the impurity profile of the crude sample. The use of a reversed-phase column is common for the separation of benzimidazole derivatives.[9]

Parameter	Condition
Instrument	Preparative HPLC System with UV Detector
Column	C18 Reversed-Phase Column (e.g., 250 x 21.2 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	Acetonitrile
Gradient	30-70% B over 30 minutes
Flow Rate	15 mL/min
Detection	275 nm
Injection Volume	1-5 mL (depending on concentration and column)
Column Temperature	Ambient

Table 1: HPLC Purification Parameters.

Post-Purification Processing

• Collect the fractions containing the pure product based on the chromatogram.

• Combine the relevant fractions and remove the organic solvent (acetonitrile) using a rotary evaporator.

• Lyophilize the remaining aqueous solution to obtain the purified (1H-Benzimidazol-2-ylmethoxy)acetic acid as a solid.

• Determine the purity of the final product using analytical HPLC.

Quantitative Data Summary

The following table presents hypothetical data for the purification of a 500 mg batch of crude (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Sample	Mass (mg)	Purity (%)	Recovery (%)	Retention Time (min)
Crude Product	500	85	-	12.5
Purified Product	410	>98	82	12.5

Table 2: Summary of Purification Data.

Biological Activity Context: A Potential Signaling Pathway

Benzimidazole derivatives are known to interact with various biological targets, leading to a range of pharmacological effects. While the specific pathway for (1H-Benzimidazol-2-ylmethoxy)acetic acid is not defined, a common mechanism of action for such compounds involves binding to a target protein (e.g., an enzyme or receptor) and modulating its activity, which in turn initiates a downstream signaling cascade.

dot

Caption: A generalized signaling pathway for a bioactive benzimidazole derivative.

Conclusion

The HPLC method described in this application note provides an effective means for the purification of (1H-Benzimidazol-2-ylmethoxy)acetic acid. The protocol is scalable and can be adapted for the purification of other benzimidazole derivatives with similar physicochemical properties. High-purity compounds are essential for obtaining reliable data in preclinical and clinical studies, and this method serves as a valuable tool for researchers in the field of drug discovery and development.

References

• 1. Synthesis and Characterization of Benzimidazole Derivatives and Evaluation of Antimicrobial Activity – Oriental Journal of Chemistry [orientjchem.org]
• 2. Synthesis, physicochemical properties and antimicrobial activity of some new benzimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological significance of heterocyclic 1H-benzimidazole scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. banglajol.info [banglajol.info]
• 6. eurekaselect.com [eurekaselect.com]
• 7. benthamdirect.com [benthamdirect.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application of (1h-Benzimidazol-2-ylmethoxy)acetic Acid in Medicinal Chemistry: A Focus on Aldose Reductase Inhibition

Introduction

(1H-Benzimidazol-2-ylmethoxy)acetic acid is a potent and selective inhibitor of aldose reductase, an enzyme critically implicated in the pathogenesis of diabetic complications. The benzimidazole scaffold is a well-established pharmacophore in medicinal chemistry, known for its diverse biological activities. This particular derivative, featuring a methoxyacetic acid side chain, has been specifically designed to target the active site of aldose reductase, offering a promising therapeutic strategy for the management of secondary complications arising from diabetes mellitus, such as neuropathy, nephropathy, retinopathy, and cataracts.

Mechanism of Action: Inhibition of the Polyol Pathway

Under normoglycemic conditions, the majority of cellular glucose is metabolized through glycolysis. However, in hyperglycemic states characteristic of diabetes, the excess glucose is shunted into the polyol pathway. Aldose reductase is the first and rate-limiting enzyme in this pathway, catalyzing the NADPH-dependent reduction of glucose to sorbitol. Sorbitol is subsequently oxidized to fructose by sorbitol dehydrogenase.

The accumulation of intracellular sorbitol leads to osmotic stress and subsequent cellular damage. Furthermore, the increased flux through the polyol pathway depletes NADPH, a crucial cofactor for glutathione reductase, thereby impairing the cell's antioxidant defense system and leading to increased oxidative stress. By inhibiting aldose reductase, (1H-Benzimidazol-2-ylmethoxy)acetic acid effectively blocks this detrimental pathway, thus mitigating the downstream pathological consequences of hyperglycemia.

Figure 1: Inhibition of the Polyol Pathway by (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Quantitative Data

The inhibitory potency of (1H-Benzimidazol-2-ylmethoxy)acetic acid against aldose reductase has been determined through in vitro enzymatic assays. The half-maximal inhibitory concentration (IC50) value represents the concentration of the compound required to inhibit 50% of the enzyme's activity and is a key indicator of its efficacy.

Compound	Target Enzyme	IC50 (µM)	Source
(1H-Benzimidazol-2-ylmethoxy)acetic acid	Aldose Reductase	0.045	Patent WO2005063745A1

Experimental Protocols

Protocol 1: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic Acid

This protocol describes the synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid from 2-chloromethyl-1H-benzimidazole and glycolic acid.

Figure 2: Synthetic workflow for (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Materials:

• 2-Chloromethyl-1H-benzimidazole

• Glycolic acid

• Sodium hydride (60% dispersion in mineral oil)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• 1N Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• To a solution of glycolic acid (1.2 equivalents) in anhydrous DMF, carefully add sodium hydride (2.5 equivalents) portion-wise at 0 °C under a nitrogen atmosphere.

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of 2-chloromethyl-1H-benzimidazole (1.0 equivalent) in anhydrous DMF dropwise to the reaction mixture.

• Continue stirring at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow addition of water.

• Acidify the aqueous solution to pH 3-4 with 1N HCl.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford pure (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Protocol 2: In Vitro Aldose Reductase Inhibition Assay

This protocol outlines a spectrophotometric method to determine the in vitro inhibitory activity of (1H-Benzimidazol-2-ylmethoxy)acetic acid against rat lens aldose reductase.

Figure 3: Experimental workflow for the in vitro aldose reductase inhibition assay.

Materials:

• Partially purified aldose reductase from rat lenses

• NADPH

• DL-Glyceraldehyde

• (1H-Benzimidazol-2-ylmethoxy)acetic acid (test compound)

• Quercetin or another known aldose reductase inhibitor (positive control)

• Phosphate buffer (0.1 M, pH 6.2)

• Dimethyl sulfoxide (DMSO) for dissolving the test compound

• UV-Vis spectrophotometer

• 96-well microplate or quartz cuvettes

Procedure:

• Enzyme Preparation: Prepare a partially purified aldose reductase enzyme solution from rat lens homogenate according to established methods.

• Reagent Preparation:

  • Prepare a stock solution of NADPH in phosphate buffer.

  • Prepare a stock solution of DL-glyceraldehyde in phosphate buffer.

  • Prepare a stock solution of the test compound and positive control in DMSO, and then serially dilute to the desired concentrations with phosphate buffer. The final DMSO concentration in the assay should be less than 1%.

• Assay Mixture: In a 96-well plate or cuvettes, prepare the following reaction mixtures (total volume of 200 µL):

  • Blank: 160 µL phosphate buffer, 20 µL NADPH solution.

  • Control: 140 µL phosphate buffer, 20 µL enzyme solution, 20 µL NADPH solution.

  • Test: 120 µL phosphate buffer, 20 µL enzyme solution, 20 µL NADPH solution, 20 µL test compound solution.

  • Positive Control: 120 µL phosphate buffer, 20 µL enzyme solution, 20 µL NADPH solution, 20 µL positive control solution.

• Pre-incubation: Pre-incubate the plate or cuvettes at 37°C for 10 minutes.

• Reaction Initiation: Initiate the enzymatic reaction by adding 20 µL of the DL-glyceraldehyde solution to all wells except the blank.

• Measurement: Immediately measure the decrease in absorbance at 340 nm for 5 minutes at 30-second intervals using a spectrophotometer. The rate of NADPH oxidation is proportional to the aldose reductase activity.

• Data Analysis:

  • Calculate the rate of reaction (ΔAbs/min) for each well.

  • Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (Rate of Test / Rate of Control)] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the test compound concentration.

Protocol 3: In Vivo Efficacy in a Streptozotocin-Induced Diabetic Rat Model

This protocol describes a general procedure to evaluate the in vivo efficacy of (1H-Benzimidazol-2-ylmethoxy)acetic acid in a streptozotocin (STZ)-induced diabetic rat model, a widely used model for studying diabetic complications.

Materials:

• Male Wistar or Sprague-Dawley rats

• Streptozotocin (STZ)

• Citrate buffer (0.1 M, pH 4.5)

• (1H-Benzimidazol-2-ylmethoxy)acetic acid

• Vehicle for drug administration (e.g., 0.5% carboxymethyl cellulose)

• Blood glucose meter and strips

• Metabolic cages for urine collection

• Equipment for tissue collection and analysis (e.g., sciatic nerve, lens)

Procedure:

• Induction of Diabetes:

  • Fast the rats overnight.

  • Administer a single intraperitoneal (i.p.) injection of STZ (e.g., 50-60 mg/kg) dissolved in cold citrate buffer.

  • Administer citrate buffer alone to the control group.

  • Confirm the development of diabetes 72 hours post-injection by measuring blood glucose levels. Rats with blood glucose levels above 250 mg/dL are considered diabetic.

• Drug Administration:

  • Divide the diabetic rats into two groups: a vehicle-treated group and a group treated with (1H-Benzimidazol-2-ylmethoxy)acetic acid.

  • Administer the test compound or vehicle orally once daily for a specified period (e.g., 4-8 weeks).

• Monitoring and Sample Collection:

  • Monitor body weight and blood glucose levels weekly.

  • At the end of the treatment period, place the rats in metabolic cages for 24-hour urine collection to measure parameters like urinary albumin excretion.

  • Euthanize the animals and collect tissues of interest, such as the sciatic nerve and lenses.

• Biochemical Analysis:

  • Measure sorbitol levels in the collected sciatic nerve and lenses using established methods (e.g., gas chromatography-mass spectrometry or enzymatic assays).

• Data Analysis:

  • Compare the sorbitol levels and other biochemical parameters between the vehicle-treated diabetic group and the drug-treated diabetic group to evaluate the in vivo efficacy of the compound. Statistical analysis (e.g., t-test or ANOVA) should be performed to determine the significance of the observed differences.

Disclaimer: These protocols are intended for informational purposes for researchers, scientists, and drug development professionals. All experiments should be conducted in a suitably equipped laboratory by trained personnel, adhering to all relevant safety guidelines and ethical regulations for animal research.

Application Notes and Protocols for the Synthesis of Novel Derivatives from (1H-Benzimidazol-2-ylmethoxy)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The benzimidazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core structure of numerous pharmacologically active compounds. Its derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anthelmintic, anti-inflammatory, and neuroprotective properties. (1H-Benzimidazol-2-ylmethoxy)acetic acid is a valuable starting material that combines the benzimidazole nucleus with a reactive carboxylic acid functional group, offering a versatile platform for the synthesis of novel ester and amide libraries. The derivatization of this acid allows for the systematic exploration of structure-activity relationships (SAR), potentially leading to the discovery of new therapeutic agents. These protocols detail robust methods for the synthesis of ester and amide derivatives, providing a foundation for drug discovery and development programs.

General Synthetic Pathways

The primary synthetic transformations for (1H-Benzimidazol-2-ylmethoxy)acetic acid involve the derivatization of the carboxylic acid moiety. The two most common and effective pathways are esterification with various alcohols and amidation via coupling with a diverse range of primary and secondary amines. These reactions enable the introduction of a wide array of functional groups and structural motifs, facilitating the fine-tuning of physicochemical and pharmacological properties.

Caption: General synthetic routes for derivatizing (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Experimental Protocols

Protocol 1: Synthesis of Ester Derivatives via Fischer Esterification

This protocol describes a classic acid-catalyzed esterification method. It is a cost-effective and straightforward procedure, particularly effective when the alcohol reactant can be used in large excess to drive the reaction equilibrium towards the product.[1]

Materials:

• (1H-Benzimidazol-2-ylmethoxy)acetic acid

• Alcohol (e.g., Methanol, Ethanol, Propanol)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Ethyl Acetate (EtOAc)

• Hexanes

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Procedure:

• Reaction Setup: To a round-bottom flask, add (1H-Benzimidazol-2-ylmethoxy)acetic acid (1.0 eq).

• Add a large excess of the desired alcohol, which will also serve as the solvent (e.g., 20-50 eq).

• Stir the suspension at room temperature until the acid is partially dissolved.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (approx. 0.1-0.2 eq) dropwise to the stirring mixture.

• Reaction: Heat the mixture to reflux and maintain for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Remove the excess alcohol under reduced pressure using a rotary evaporator.

• Dissolve the residue in Ethyl Acetate (EtOAc).

• Carefully wash the organic layer with saturated NaHCO₃ solution to neutralize the acid catalyst. Repeat until no more gas evolution is observed.

• Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude ester.

• Purification: Purify the crude product by column chromatography on silica gel (e.g., using a gradient of Ethyl Acetate in Hexanes) or by recrystallization to obtain the pure ester derivative.

Illustrative Data Presentation:

Alcohol (R-OH)	Typical Reaction Time (h)	Expected Yield (%)	Notes
Methanol	4 - 8	85 - 95%	Reaction is typically fast.
Ethanol	6 - 12	80 - 90%	Standard conditions apply.
Isopropanol	12 - 24	70 - 85%	Slower reaction due to steric hindrance.
Benzyl Alcohol	12 - 24	65 - 80%	Higher boiling point; water removal may be needed.

Note: The data in this table is illustrative and based on general principles of Fischer esterification. Actual results may vary.

Protocol 2: Synthesis of Amide Derivatives via EDC/HOBt Coupling

This protocol utilizes a carbodiimide coupling agent, N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC), in conjunction with an additive, Hydroxybenzotriazole (HOBt), to facilitate amide bond formation under mild conditions. This method is highly versatile and suitable for a wide range of amines, including those that are sterically hindered or have poor nucleophilicity.[2][3][4]

Materials:

• (1H-Benzimidazol-2-ylmethoxy)acetic acid

• Amine (primary or secondary)

• EDC (hydrochloride salt)

• HOBt (monohydrate)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Lithium Chloride (LiCl) solution (5% aqueous, if using DMF)

• Hydrochloric Acid (HCl, 1N aqueous)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate (EtOAc)

• Round-bottom flask and magnetic stirrer

Procedure:

• Acid Activation: In a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve (1H-Benzimidazol-2-ylmethoxy)acetic acid (1.0 eq) in anhydrous DMF or DCM.

• Add HOBt (1.2 eq) and EDC.HCl (1.2 eq) to the solution.

• Add DIPEA or TEA (2.5-3.0 eq) to the mixture.

• Stir the reaction at room temperature for 30-60 minutes to allow for the formation of the activated HOBt ester.

• Amine Coupling: Add the desired amine (1.1 eq) to the pre-activated acid mixture.

• Reaction: Continue stirring at room temperature for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up (if using DMF): Dilute the reaction mixture with EtOAc. Wash the organic layer multiple times with 5% aqueous LiCl solution to remove DMF.

• Work-up (General): Wash the organic layer sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or recrystallization to obtain the pure amide derivative.

Illustrative Data Presentation:

Amine (R₁R₂NH)	Base	Typical Reaction Time (h)	Expected Yield (%)	Notes
Aniline	DIPEA	8 - 12	75 - 90%	Suitable for electron-deficient amines.
Benzylamine	TEA	4 - 8	80 - 95%	Generally high-yielding.
Morpholine	DIPEA	4 - 8	85 - 98%	Favorable for secondary cyclic amines.
N,O-Dimethylhydroxylamine	DIPEA	6 - 10	70 - 85%	Forms the corresponding Weinreb amide.

Note: The data in this table is illustrative and based on common amide coupling reactions. Actual results may vary.

Potential Biological Applications and Signaling

Derivatives of benzimidazole have been investigated as inhibitors of various enzymes. For instance, certain benzimidazole-thione derivatives have shown inhibitory activity against Myeloperoxidase (MPO), an enzyme implicated in inflammatory diseases.[5] MPO, released by neutrophils, produces hypochlorous acid (HOCl), a potent oxidizing agent that can cause tissue damage. Inhibiting MPO is a potential therapeutic strategy for diseases like multiple sclerosis and cardiovascular disease.[5] The novel derivatives synthesized from (1H-Benzimidazol-2-ylmethoxy)acetic acid could be screened for similar activities.

Caption: Simplified pathway of MPO-mediated tissue damage and potential point of inhibition.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. growingscience.com [growingscience.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Design, synthesis, and biological activity studies on benzimidazole derivatives targeting myeloperoxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for O-Alkylation in Benzimidazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for the O-alkylation of 2-hydroxybenzimidazoles (also known as benzimidazol-2-ones), a key transformation in the synthesis of a wide range of biologically active compounds. The protocols described herein are based on the Williamson ether synthesis and its variations, including phase-transfer catalysis, to afford 2-alkoxybenzimidazole derivatives.

Core Concepts and Reaction Principle

The O-alkylation of 2-hydroxybenzimidazole proceeds via a nucleophilic substitution reaction. The weakly acidic N-H proton of the benzimidazolone tautomer is first removed by a base to form an ambident nucleophile. While alkylation can occur on either the nitrogen or oxygen atom, specific reaction conditions can favor the formation of the O-alkylated product. The general transformation is depicted below:

General Reaction Scheme:

The choice of base, solvent, and reaction conditions plays a crucial role in directing the selectivity towards O-alkylation over the competing N-alkylation.

Experimental Protocols

Two primary protocols are presented for the O-alkylation of 2-hydroxybenzimidazole. Protocol 1 outlines a standard Williamson ether synthesis, while Protocol 2 describes a phase-transfer catalyzed (PTC) method, which can be advantageous for its mild conditions and enhanced reactivity.

Protocol 1: Standard Williamson Ether Synthesis

This protocol is suitable for the O-alkylation of 2-hydroxybenzimidazole using a variety of alkyl halides.

Materials:

• 2-Hydroxybenzimidazole (or substituted analogue)

• Alkyl halide (e.g., benzyl bromide, ethyl iodide, methyl iodide)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Water

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 2-hydroxybenzimidazole (1.0 equivalent) in anhydrous DMF, add anhydrous potassium carbonate (2.0-3.0 equivalents).

• Add the alkyl halide (1.1-1.5 equivalents) to the suspension.

• Stir the reaction mixture at room temperature or heat to 50-70 °C. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from a few hours to overnight depending on the reactivity of the alkyl halide.

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the residue in ethyl acetate and wash successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the pure 2-alkoxybenzimidazole.

Protocol 2: Phase-Transfer Catalyzed (PTC) O-Alkylation

This method is particularly useful for achieving dialkylation of the benzimidazolone nucleus under mild conditions.[1][2]

Materials:

• 5-Nitrobenzimidazol-2-one (or other benzimidazol-2-one derivative)

• Alkylating agent (e.g., benzyl chloride, allyl bromide, propargyl bromide)

• Potassium carbonate (K₂CO₃)

• Tetra-n-butylammonium bromide (TBAB)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate / Hexane for chromatography

Procedure:

• To a solution of the benzimidazol-2-one (e.g., 5-nitro-1H-benzimidazol-2(3H)-one, 1.0 equivalent) in DMF (approximately 18 mL per mmol of substrate), add potassium carbonate (2.2 equivalents) and tetra-n-butylammonium bromide (0.09 equivalents).[1]

• Add the alkylating agent (2.2 equivalents) to the mixture.[1]

• Stir the reaction mixture for 6 hours at room temperature.[1]

• Monitor the reaction for completion using TLC.[1]

• After the reaction is complete, filter the inorganic salt and remove the solvent under reduced pressure.[1]

• Purify the resulting residue by column chromatography on silica gel using an appropriate eluent (e.g., ethyl acetate/hexane: 1/2) to obtain the dialkylated product.[1]

Data Presentation

The following tables summarize representative quantitative data for the alkylation of 5-nitrobenzimidazol-2-one using a phase-transfer catalyzed method.[1][2]

Table 1: N,N'-Dialkylation of 5-Nitrobenzimidazol-2-one under PTC Conditions [1][2]

Alkylating Agent	Product	Yield (%)	Melting Point (°C)
Benzyl chloride	1,3-Dibenzyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one	84	223
Allyl bromide	1,3-Diallyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one	80	118
Propargyl bromide	5-Nitro-1,3-di(prop-2-yn-1-yl)-1,3-dihydro-2H-benzimidazol-2-one	82	144
Cinnamyl bromide	1,3-Dicinnamyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one	81	162

Note: The cited literature focuses on the N,N'-dialkylation under these specific PTC conditions, which is a common outcome for benzimidazolones. Selective mono-O-alkylation often requires careful control of stoichiometry and reaction conditions, as outlined in Protocol 1.

Mandatory Visualization

The following diagrams illustrate the conceptual workflows for the described experimental protocols.

Caption: Workflow for Williamson Ether Synthesis of 2-Alkoxybenzimidazoles.

Caption: Workflow for Phase-Transfer Catalyzed Alkylation of Benzimidazol-2-ones.

Caption: Logical relationship of N- vs. O-alkylation in benzimidazol-2-one.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

Welcome to the technical support center for the synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for (1H-Benzimidazol-2-ylmethoxy)acetic acid?

A1: A widely employed method involves a two-step process. First, a reactive precursor, 2-(chloromethyl)-1H-benzimidazole, is synthesized from o-phenylenediamine and chloroacetic acid. This intermediate is then used to alkylate an ester of glycolic acid (e.g., ethyl glycolate or ethyl bromoacetate) via a Williamson ether synthesis. The final step is the hydrolysis of the resulting ester to the desired carboxylic acid.

Q2: Why is my overall yield consistently low?

A2: Low yields can stem from several factors. The most common issues include incomplete reaction in either of the two main steps, degradation of the 2-(chloromethyl)-1H-benzimidazole intermediate which can be unstable, and the formation of side products. A critical side reaction to consider is the undesired N-alkylation of the benzimidazole ring instead of the intended O-alkylation.

Q3: What is N-alkylation and why is it a problem?

A3: The benzimidazole ring contains a secondary amine (N-H) that is nucleophilic. In the second step, this nitrogen can compete with the desired oxygen nucleophile (from the glycolate) and attack the electrophilic chloromethyl group. This results in the formation of an N-alkylated isomer, ethyl (2-(chloromethyl)-1H-benzimidazol-1-yl)acetate, which reduces the yield of your target O-alkylated product. The ratio of N- vs. O-alkylation is influenced by factors like the solvent, base, and counter-ion.

Q4: Can I use 2-(hydroxymethyl)-1H-benzimidazole as a starting material instead of the chloromethyl derivative?

A4: Yes, using 2-(hydroxymethyl)-1H-benzimidazole is a viable alternative. In this case, you would deprotonate its hydroxyl group with a strong base (like sodium hydride) to form an alkoxide, which then reacts with an alkyl halide such as ethyl chloroacetate or ethyl bromoacetate.

Q5: Which analytical techniques are best for monitoring the reaction?

A5: Thin-Layer Chromatography (TLC) is indispensable for monitoring reaction progress. For structural confirmation and to distinguish between the desired O-alkylated product and the N-alkylated side product, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential. The chemical shift of the methylene bridge protons (-O-CH₂- or -N-CH₂-) will be significantly different, allowing for clear identification.

Troubleshooting Guide

Issue 1: Low or No Yield of the Intermediate, 2-(Chloromethyl)-1H-benzimidazole

• Question: I am getting a poor yield during the synthesis of 2-(chloromethyl)-1H-benzimidazole from o-phenylenediamine. What could be wrong?

• Answer:

  • Incorrect Stoichiometry: The molar ratio of o-phenylenediamine to chloroacetic acid is crucial. An excess of chloroacetic acid is typically required. Ratios between 1:1.2 and 1:1.4 (diamine:acid) have been reported to give optimal results.

  • Reaction Conditions: The reaction is typically run in acidic conditions (e.g., 4N HCl) and heated to reflux for several hours. Ensure the temperature is maintained and the reaction time is sufficient (typically 3-4 hours).

  • Work-up Procedure: After reflux, the reaction mixture must be cooled and carefully neutralized with a base (like ammonium hydroxide) to a pH of 8-9 to precipitate the product. Improper pH adjustment can lead to significant loss of product.

  • Product Instability: The product, 2-(chloromethyl)-1H-benzimidazole, can be unstable and may self-polymerize, especially when heated or under prolonged storage. It is often recommended to use it in the subsequent step as soon as possible after synthesis and purification.

Issue 2: Low Yield in the Williamson Ether Synthesis Step (Ester Formation)

• Question: My yield of ethyl (1H-benzimidazol-2-ylmethoxy)acetate is low, and TLC shows multiple spots. How can I improve this?

• Answer: This step is prone to several competing reactions. Here’s how to troubleshoot:

  • Sub-optimal Base/Solvent Combination: The choice of base and solvent is critical for favoring O-alkylation.

    • Bases: Strong, non-nucleophilic bases like sodium hydride (NaH) are effective. Weaker bases like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃) can also be used, often requiring higher temperatures or longer reaction times. The choice of base can influence the N- vs. O-alkylation ratio.

    • Solvents: Polar aprotic solvents like DMF, THF, or acetone are commonly used. The solvent can affect the solubility of the reactants and the reactivity of the nucleophile.

  • N-Alkylation Side Product: As discussed in the FAQ, N-alkylation is the most common side reaction. If you suspect N-alkylation (confirmed via NMR), consider modifying your conditions. Using a stronger base like NaH in THF can favor deprotonation of the hydroxyl group (if starting from 2-(hydroxymethyl)-1H-benzimidazole), potentially improving O-alkylation selectivity. Phase-transfer catalysts have also been used, though often to promote N-alkylation, so careful selection is needed.

  • Presence of Water: The reaction is sensitive to moisture, which can quench the base (especially NaH) and hydrolyze the ester product. Ensure all glassware is oven-dried and use anhydrous solvents.

  • Reaction Temperature: Room temperature is often sufficient, especially with a strong base like NaH. If using weaker bases like K₂CO₃, heating (e.g., to 70-80 °C) may be necessary to drive the reaction to completion, but this can also increase the rate of side reactions.

Issue 3: Difficulty with the Final Hydrolysis Step

• Question: The hydrolysis of my ester to the final carboxylic acid is not going to completion. What should I do?

• Answer:

  • Insufficient Base/Acid: Standard ester hydrolysis can be performed under basic (e.g., NaOH or KOH in an alcohol/water mixture) or acidic conditions (e.g., HCl). Ensure you are using a sufficient molar excess of the hydrolyzing agent.

  • Reaction Time and Temperature: Hydrolysis may require heating (reflux) for several hours. Monitor the reaction by TLC until the starting ester spot has completely disappeared.

  • Microwave-Assisted Hydrolysis: For a faster and often cleaner reaction, microwave-assisted hydrolysis using a base like K₂CO₃ in ethanol can be highly effective, sometimes reducing reaction times from hours to minutes.[1]

  • Work-up: After hydrolysis, the reaction mixture must be neutralized to an acidic pH to protonate the carboxylate salt and precipitate the final carboxylic acid product. Careful pH adjustment is key to maximizing recovery.

Data Presentation

The yield of the etherification step is highly dependent on the specific substrates and conditions used. The following table summarizes representative conditions and yields for the alkylation of benzimidazole derivatives with ethyl haloacetates, providing a baseline for optimization.

Starting Material	Alkylating Agent	Base	Solvent	Temperature	Time (h)	Yield (%)	Reference
2-Methyl-1H-benzimidazole	Ethyl bromoacetate	NaH	THF	Room Temp	12	(Not specified, but successful)	[2]
2-Styryl-1H-benzimidazole	Ethyl bromoacetate	NaH	THF	Room Temp	12	(Not specified, but successful)	[3]
2-Methyl-1H-benzimidazole	Ethyl chloroacetate	NaHCO₃	Acetone	Reflux	(Monitored by TLC)	69%	[2]
2-Chloromethyl-1H-benzimidazole	Various Amines	K₂CO₃ / KI	DMF	Microwave	<10 min	60-75%	[4]

Note: The yields above are for N-alkylation or reactions on different C2-substituted benzimidazoles but illustrate common and effective reaction conditions applicable to the target synthesis.

Experimental Protocols

Protocol 1: Synthesis of 2-(Chloromethyl)-1H-benzimidazole

• Reagents & Setup: In a round-bottom flask equipped with a reflux condenser, add 4-substituted-o-phenylenediamine (1 equivalent).

• Acidic Medium: Add 4N Hydrochloric Acid (HCl) to dissolve the diamine.

• Addition of Acid: Add chloroacetic acid (1.2 - 1.4 equivalents).

• Reaction: Heat the mixture to reflux (approx. 100-110 °C) for 4 hours. Monitor the reaction progress using TLC.

• Work-up: After completion, cool the reaction mixture in an ice bath.

• Neutralization: Slowly add ammonium hydroxide solution while stirring until the pH of the solution reaches 8-9. A precipitate will form.

• Isolation: Filter the solid precipitate, wash it thoroughly with cold water, and dry it under a vacuum to yield the product. Store in a cool, dark place and use promptly.

Protocol 2: Synthesis of Ethyl (1H-Benzimidazol-2-ylmethoxy)acetate

• Reagents & Setup: To an oven-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add anhydrous DMF.

• Base Addition: Add potassium carbonate (K₂CO₃, 1.5 equivalents).

• Nucleophile Addition: Add glycolic acid ethyl ester (1.2 equivalents).

• Electrophile Addition: Add 2-(chloromethyl)-1H-benzimidazole (1 equivalent) portion-wise to the stirred suspension. A catalytic amount of potassium iodide (KI) can be added to facilitate the reaction.

• Reaction: Stir the mixture at 70 °C. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volume of aqueous layer).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 3: Hydrolysis to (1H-Benzimidazol-2-ylmethoxy)acetic acid

• Reagents & Setup: Dissolve the ethyl (1H-benzimidazol-2-ylmethoxy)acetate (1 equivalent) in a mixture of ethanol and water.

• Base Addition: Add sodium hydroxide (NaOH, 2-3 equivalents).

• Reaction: Heat the mixture to reflux and stir until TLC indicates the complete consumption of the starting ester.

• Work-up: Cool the reaction mixture and remove the ethanol under reduced pressure.

• Acidification: Dilute the remaining aqueous solution with water and acidify to pH 3-4 with cold 1N HCl. A precipitate will form.

• Isolation: Filter the solid, wash with cold water to remove salts, and dry under vacuum to obtain the final product.

Visualizations

Synthesis Pathway

Caption: Overall reaction scheme for the synthesis of the target compound.

General Experimental Workflow

Caption: A typical workflow for synthesis, purification, and analysis.

Troubleshooting Decision Tree

Caption: A decision tree for diagnosing and resolving low-yield issues.

References

• 1. Microwave-Assisted Hydrolysis of Ethyl Azolylacetates and Cinnamates with K2CO3: Synthesis of Potassium Carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. Ethyl (E)-1-(2-styryl-1H-benzimidazol-1-yl)acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Benzimidazole Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and challenges encountered during the synthesis of benzimidazole derivatives. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in benzimidazole synthesis?

A1: The most prevalent side reactions include the formation of 1,2-disubstituted benzimidazoles when a 2-substituted product is desired, the generation of colored impurities due to oxidation of starting materials, and incomplete reactions leading to low yields.[1] N-alkylation of the benzimidazole ring can also occur if alkylating agents are present.[1]

Q2: How can I control the formation of 1,2-disubstituted byproducts?

A2: Controlling the stoichiometry of your reactants is crucial. Using a 1:1 molar ratio or a slight excess of o-phenylenediamine to the aldehyde favors the formation of the 2-substituted benzimidazole.[1] The choice of catalyst and solvent also plays a significant role in selectivity. For instance, certain catalysts like Erbium(III) triflate (Er(OTf)₃) can selectively yield 1,2-disubstituted products with electron-rich aldehydes, while the absence of a catalyst can favor the mono-substituted product.[2]

Q3: What causes the formation of colored impurities, and how can I prevent them?

A3: Colored impurities often arise from the oxidation of the o-phenylenediamine starting material.[1] To minimize this, it is recommended to perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[1] Using the dihydrochloride salt of o-phenylenediamine has also been shown to reduce the formation of colored impurities.[3]

Q4: My reaction yield is consistently low. What are the primary factors to investigate?

A4: Low yields can stem from several factors. Key parameters to optimize are the choice and activity of the catalyst, the solvent, reaction temperature, and reaction time. The purity of your starting materials, o-phenylenediamine and the aldehyde or carboxylic acid, is also critical.[1] Monitoring the reaction progress with Thin Layer Chromatography (TLC) can help determine the optimal reaction duration.[1]

Troubleshooting Guide

This guide addresses specific issues you might encounter during the synthesis of benzimidazole derivatives and provides actionable solutions.

Issue 1: Formation of a Mixture of 2-Substituted and 1,2-Disubstituted Benzimidazoles

• Possible Cause: Incorrect stoichiometry of reactants, inappropriate catalyst, or reaction conditions that favor N-alkylation by the aldehyde.

• Suggested Solutions:

  • Stoichiometry Control: Carefully control the molar ratio of o-phenylenediamine to the aldehyde. A 1:1 ratio is generally recommended for the synthesis of 2-substituted benzimidazoles.[1]

  • Catalyst and Solvent Selection: The choice of catalyst can significantly influence selectivity. For example, in the absence of a catalyst, the reaction of o-phenylenediamine with benzaldehyde in water can yield a high percentage of the 2-substituted product. Conversely, using Er(OTf)₃ as a catalyst under similar conditions can lead to a higher proportion of the 1,2-disubstituted product.[2]

  • Reaction Temperature: Lowering the reaction temperature may decrease the rate of the second substitution reaction.

Quantitative Data on Selectivity:

The following table summarizes the effect of different catalysts and conditions on the product distribution in the reaction between o-phenylenediamine and benzaldehyde.

Catalyst	Solvent	Temperature (°C)	Time	Yield of 2-substituted (%)	Yield of 1,2-disubstituted (%)	Reference
None	Water	80	15 min	41	51	[2]
Er(OTf)₃	Water	80	15 min	-	72	[2]
None	Water	1	5 min	92	8	[2]
Er(OTf)₃	Water	1	5 min	35	50	[2]
Au/TiO₂	CHCl₃:MeOH (3:1)	25	2 h	High Yields	Not reported	[4]

Issue 2: Presence of Colored Impurities in the Final Product

• Possible Cause: Oxidation of o-phenylenediamine or other reaction components.

• Suggested Solutions:

  • Inert Atmosphere: Conduct the reaction under a nitrogen or argon atmosphere to prevent oxidation.[1]

  • Use of Salt Form: Employ o-phenylenediamine dihydrochloride as the starting material, which has been shown to reduce colored impurities.[3]

  • Purification:

    • Activated Carbon Treatment: Dissolve the crude product in a suitable solvent and treat with activated carbon to adsorb colored impurities before filtration and recrystallization.[1]

    • Acid-Base Extraction: Dissolve the crude product in an organic solvent and extract with a dilute acidic solution. The basic benzimidazole will move to the aqueous layer. Neutralize the aqueous layer to precipitate the purified product.[1]

Issue 3: Low or No Product Yield

• Possible Cause: Inactive or insufficient catalyst, suboptimal solvent, inappropriate reaction temperature or time, or poor quality of starting materials.[1]

• Suggested Solutions:

  • Catalyst Optimization: Verify the activity of your catalyst and consider increasing the catalyst loading. If necessary, screen different types of catalysts (e.g., Lewis acids, solid-supported catalysts).

  • Solvent Screening: The choice of solvent can significantly impact the reaction rate and yield. Common solvents for benzimidazole synthesis include ethanol, methanol, and acetonitrile. A solvent screen is recommended to find the optimal one for your specific reaction.

  • Reaction Monitoring: Use TLC to monitor the reaction's progress to ensure it has gone to completion.[1]

  • Purity of Starting Materials: Ensure the purity of o-phenylenediamine and the aldehyde/carboxylic acid. If necessary, purify the starting materials before use.

Experimental Protocols

Protocol 1: Selective Synthesis of 2-Arylbenzimidazoles using Gold Nanoparticle Catalyst

This protocol is adapted from the work of Grigoropoulos et al. (2020) and focuses on the selective synthesis of 2-substituted benzimidazoles.[4]

• Materials:

  • o-Phenylenediamine

  • Aromatic aldehyde

  • Au/TiO₂ catalyst (1 wt. % Au)

  • Chloroform (CHCl₃)

  • Methanol (MeOH)

• Procedure:

  • In a reaction vessel, combine o-phenylenediamine (0.3 mmol) and the aromatic aldehyde (0.3 mmol).

  • Add the Au/TiO₂ catalyst (60 mg).

  • Add a 3:1 mixture of CHCl₃:MeOH (4 mL) as the solvent.

  • Stir the reaction mixture at 25 °C for 2 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, centrifuge the mixture to separate the solid catalyst.

  • Wash the catalyst with ethanol.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

  • If necessary, purify the product by column chromatography on silica gel.

Protocol 2: Minimizing Colored Impurities using o-Phenylenediamine Dihydrochloride

This protocol is based on the findings of Dubey and Moorthy (2007) to reduce the formation of colored impurities.[3]

• Materials:

  • o-Phenylenediamine dihydrochloride

  • Carboxylic acid or aldehyde

  • Polyphosphoric acid (PPA)

• Procedure (Microwave-assisted):

  • In a microwave-safe vessel, mix o-phenylenediamine dihydrochloride (10 mmol) and the desired carboxylic acid or aldehyde (10 mmol).

  • Add polyphosphoric acid as the catalyst and reaction medium.

  • Irradiate the mixture in a microwave reactor at a suitable power and time (optimization may be required, e.g., 2-5 minutes at 160-300W).

  • After cooling, carefully add the reaction mixture to ice-water.

  • Neutralize with a base (e.g., NaOH solution) to precipitate the crude benzimidazole.

  • Filter the precipitate, wash with water, and dry.

  • Recrystallize from a suitable solvent (e.g., ethanol/water) to obtain the purified product.

Visualizations

General reaction pathway for benzimidazole synthesis from o-phenylenediamine and an aldehyde.

Troubleshooting flowchart for common issues in benzimidazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative Studies on Conventional and Microwave Assisted Synthesis of Benzimidazole and Their 2-Substituted Derivative with the Effect of Salt Form of Reactant [organic-chemistry.org]
• 4. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (1h-Benzimidazol-2-ylmethoxy)acetic acid

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of (1h-Benzimidazol-2-ylmethoxy)acetic acid.

Troubleshooting Guide

Encountering difficulties in purifying (1h-Benzimidazol-2-ylmethoxy)acetic acid is common. This guide outlines potential problems, their likely causes, and actionable solutions to streamline your purification process.

Problem	Potential Cause(s)	Solution(s)
Low Recovery After Recrystallization	- The compound is too soluble in the recrystallization solvent, even at low temperatures.- Too much solvent was used during dissolution.- Premature crystallization occurred during hot filtration.	- Select a solvent or solvent system in which the compound has high solubility at high temperatures and low solubility at low temperatures.[1]- Use the minimum amount of hot solvent necessary to dissolve the crude product.[1]- Preheat the filtration apparatus (funnel, filter paper, and receiving flask) to prevent cooling and crystallization.[2]
Product Fails to Crystallize	- The solution is not supersaturated.- The presence of impurities is inhibiting crystal formation.	- Concentrate the solution by boiling off some of the solvent.[1]- Scratch the inside of the flask with a glass rod at the meniscus to create nucleation sites.- Add a seed crystal of the pure compound.- Attempt purification by another method, such as column chromatography, to remove impurities.
Oily Product Obtained After Recrystallization	- The melting point of the compound is lower than the boiling point of the solvent.- The compound is "salting out" rather than crystallizing.	- Use a lower-boiling point solvent for recrystallization.- Ensure the cooling process is slow to allow for proper crystal lattice formation.[1]
Colored Impurities in Final Product	- Residual colored starting materials or byproducts.	- Add activated charcoal to the hot solution before filtration to adsorb colored impurities.[2] Use a minimal amount to avoid adsorbing the desired product.
Poor Separation in Column Chromatography	- Inappropriate solvent system (eluent).- Column overloading.- Improper column packing.	- Select a solvent system that provides a good separation of the target compound from impurities on a TLC plate first.- Do not exceed the loading capacity of the column.- Ensure the column is packed uniformly to avoid channeling.
Multiple Spots on TLC After Purification	- Incomplete reaction or presence of side products.- Decomposition of the compound on the silica gel.	- Re-purify the product using a different solvent system or purification technique.- Consider using a less acidic or basic stationary phase for chromatography if the compound is sensitive.

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for the recrystallization of (1h-Benzimidazol-2-ylmethoxy)acetic acid?

A1: The ideal recrystallization solvent is one in which the compound is highly soluble when hot and poorly soluble when cold.[1] For benzimidazole derivatives, polar solvents are often effective. Ethanol, water, or a mixture of the two can be good starting points.[3] It is recommended to perform small-scale solubility tests with various solvents to determine the optimal one for your specific product.

Q2: What are the common impurities I should expect in the synthesis of (1h-Benzimidazol-2-ylmethoxy)acetic acid?

A2: Common impurities may include unreacted starting materials such as o-phenylenediamine and the corresponding carboxylic acid derivative.[4] Side products from incomplete reactions or subsequent degradation can also be present. The presence of residual solvents from the reaction or workup is also a common impurity that can be identified by NMR spectroscopy.[5][6]

Q3: How can I effectively remove starting materials from my final product?

A3: Recrystallization is a primary method for removing soluble impurities.[7] If starting materials have significantly different polarities from the product, column chromatography is an effective separation technique.[8] An acid-base extraction can also be employed to separate acidic, basic, and neutral compounds.

Q4: My purified product still shows impurities by NMR. What should I do?

A4: If minor impurities persist, a second purification step may be necessary. This could involve re-crystallization from a different solvent system or performing column chromatography with a shallower solvent gradient to improve separation. It is also important to ensure that the NMR solvent itself is not contaminated.[6][9]

Q5: Can I use reverse-phase HPLC for the purification of (1h-Benzimidazol-2-ylmethoxy)acetic acid?

A5: Yes, reverse-phase High-Performance Liquid Chromatography (HPLC) can be a suitable method for the purification of benzimidazole derivatives, particularly for achieving high purity on a smaller scale.[10] A common mobile phase would consist of a mixture of water and an organic solvent like acetonitrile or methanol, often with a modifier such as formic acid or trifluoroacetic acid.

Experimental Protocols

Protocol 1: Recrystallization

• Solvent Selection: In a small test tube, add approximately 20-30 mg of the crude (1h-Benzimidazol-2-ylmethoxy)acetic acid. Add a few drops of the chosen solvent and observe the solubility at room temperature. Heat the test tube in a water bath to boiling and add more solvent dropwise until the solid dissolves completely.[1] Allow the solution to cool slowly to room temperature and then in an ice bath. An ideal solvent will result in the formation of crystals upon cooling.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of the selected hot solvent to completely dissolve the solid.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask to remove any insoluble impurities or charcoal.[2]

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.[7] Dry the crystals in a vacuum oven.

Protocol 2: Column Chromatography

• Stationary Phase and Eluent Selection: Prepare a Thin Layer Chromatography (TLC) plate with the crude product. Develop the TLC plate using various solvent systems (e.g., mixtures of hexanes and ethyl acetate, or dichloromethane and methanol) to find an eluent that provides good separation between the desired product and impurities (Rf value of the product ideally between 0.2 and 0.4).

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pour it into the chromatography column. Allow the silica to settle, ensuring a flat and uniform bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.

• Elution: Add the eluent to the top of the column and begin collecting fractions. Monitor the separation by collecting small fractions and analyzing them by TLC.

• Fraction Pooling and Solvent Evaporation: Combine the pure fractions containing the desired product and remove the solvent using a rotary evaporator to yield the purified (1h-Benzimidazol-2-ylmethoxy)acetic acid.

Visualization of Workflows

Caption: Troubleshooting workflow for the purification of (1h-Benzimidazol-2-ylmethoxy)acetic acid.

Caption: General experimental workflow for the purification of (1h-Benzimidazol-2-ylmethoxy)acetic acid.

References

• 1. Home Page [chem.ualberta.ca]
• 2. ijcrt.org [ijcrt.org]
• 3. researchgate.net [researchgate.net]
• 4. banglajol.info [banglajol.info]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Methyl 2-Benzamido-2-(1H-benzimidazol-1-ylmethoxy)acetate | MDPI [mdpi.com]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. researchgate.net [researchgate.net]

Benzimidazole Synthesis: A Technical Support Guide for Optimal Reaction Conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of benzimidazole derivatives. The following information is designed to help you optimize your reaction conditions, improve yields, and streamline your purification processes.

Troubleshooting Guide

This section addresses specific issues that may arise during benzimidazole synthesis, offering potential causes and actionable solutions.

Problem 1: Low or No Product Yield

Low or non-existent yields are a frequent challenge in benzimidazole synthesis. The following points outline potential causes and corresponding remedial actions.

Possible Causes:

• Suboptimal Reaction Temperature: The reaction may be proceeding too slowly at a low temperature or, conversely, starting materials or products may be decomposing at excessively high temperatures.

• Inappropriate Solvent: The choice of solvent is critical and can significantly influence reaction rates and yields.[1]

• Ineffective or Insufficient Catalyst: The catalyst may be inactive, or the amount used may be insufficient to drive the reaction efficiently.

• Poor Quality of Starting Materials: Impurities present in the o-phenylenediamine or the aldehyde/carboxylic acid can interfere with the reaction.

• Incomplete Reaction: The reaction may not have been allowed to proceed for a sufficient duration.

Solutions:

• Optimize Reaction Temperature: Experiment with a range of temperatures to identify the optimal condition for your specific substrates. While some reactions proceed well at room temperature, others may require heating.

• Solvent Screening: Test various solvents to find the one that provides the best yield. Common and effective solvents for benzimidazole synthesis include methanol, ethanol, and dimethylformamide (DMF).[2]

• Catalyst Selection and Loading: Ensure your catalyst is active and from a reliable source. It is crucial to optimize the catalyst loading; while increasing the amount can sometimes improve yields, an excess may lead to unwanted side reactions. A variety of catalysts, from simple acids to metal nanoparticles, have been successfully employed.[3]

• Purify Starting Materials: If the purity of your starting materials is questionable, consider purifying them before use.

• Monitor Reaction Progress: Utilize Thin Layer Chromatography (TLC) to monitor the reaction's progress and determine the optimal reaction time.[1]

Problem 2: Formation of Multiple Products/Side Products

The formation of unintended byproducts can complicate purification and reduce the yield of the desired benzimidazole derivative.

Possible Causes:

• Formation of 1,2-disubstituted Benzimidazoles: A common side product is the 1,2-disubstituted benzimidazole, which can form from the reaction of two molecules of the aldehyde with one molecule of o-phenylenediamine.[1]

• Oxidation of Starting Material: o-Phenylenediamine is susceptible to oxidation, which can lead to the formation of colored impurities.[1]

• Incomplete Cyclization: The intermediate Schiff base may be stable under the reaction conditions and not fully cyclize to the benzimidazole.

Solutions:

• Control Stoichiometry: To favor the formation of the 2-substituted benzimidazole, use a 1:1 molar ratio or a slight excess of the o-phenylenediamine to the aldehyde.[1]

• Solvent Choice for Selectivity: The choice of solvent can influence the selectivity between the formation of 2-substituted and 1,2-disubstituted benzimidazoles. For instance, polar solvents like ethanol may favor the 1,2-disubstituted product, while non-polar solvents might favor the 2-substituted product.[4]

• Inert Atmosphere: Running the reaction under an inert atmosphere, such as nitrogen or argon, can help prevent the oxidation of o-phenylenediamine.[1]

Problem 3: Difficulty in Product Purification

Even with a successful reaction, isolating the pure benzimidazole derivative can be challenging.

Possible Causes:

• Similar Polarity of Product and Impurities: The desired product and any side products or unreacted starting materials may have similar polarities, making separation by column chromatography difficult.

• Presence of Colored Impurities: Oxidation of starting materials can lead to highly colored impurities that are challenging to remove.[3]

Solutions:

• Acid-Base Extraction: As benzimidazoles possess a basic nitrogen atom, acid-base extraction can be a powerful technique to separate them from non-basic impurities. Dissolve the crude product in an organic solvent and extract it with an acidic aqueous solution. Subsequently, neutralize the aqueous layer to precipitate the purified benzimidazole.[1]

• Recrystallization: This is a fundamental and effective method for purifying solid organic compounds. The crude product is dissolved in a minimum amount of a hot solvent in which it is highly soluble, and upon slow cooling, the pure compound crystallizes out, leaving impurities in the solution.

• Activated Carbon Treatment: To remove colored impurities, a solution of the crude product can be treated with activated carbon before filtration and crystallization.[1]

Quantitative Data on Reaction Conditions

The following tables summarize the impact of different catalysts and solvents on the yield of 2-phenylbenzimidazole from o-phenylenediamine and benzaldehyde, providing a basis for comparison and optimization.

Table 1: Effect of Different Catalysts on the Synthesis of 2-Phenylbenzimidazole

Catalyst	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
Er(OTf)₃	H₂O	MW/120	15	72
Er(OTf)₃	EtOH	120	40	91 (1,2-disubstituted)
None	EtOH	120	40	41 (2-substituted), 54 (1,2-disubstituted)
Er(OTf)₃	Solvent-free	80	2	91 (1,2-disubstituted)
FeCl₃/Al₂O₃	DMF	25	120	92	[2]
Co(acac)₂	MeOH	Room Temp.	-	High	[5]
Cu-Pd/(Mg)γ-Al₂O₃	-	-	360	89.2 (for 2-methylbenzimidazole)	[6]
Fruit Juices	Solvent-free	Room Temp.	-	76-95	[7]

Table 2: Effect of Different Solvents on the Synthesis of 2-Phenylbenzimidazole

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
NH₄Cl	CHCl₃	Room Temp.	4	94	[8][9]
NH₄Br	Solvent-free	Room Temp.	-	20	[8][9]
NH₄Cl	CH₃CN	Room Temp.	-	Low	[8]
NH₄Cl	MeOH	Room Temp.	-	Low	[8]
NH₄Cl	Ether	Room Temp.	-	Low	[8]
NH₄Cl	DMF	Room Temp.	-	Low	[8]
FeCl₃/Al₂O₃	DMF	25	2	92	[2]
FeCl₃/Al₂O₃	CH₃CN	25	2	75	[2]
FeCl₃/Al₂O₃	EtOH	25	2	68	[2]
FeCl₃/Al₂O₃	CH₂Cl₂	25	2	55	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments in benzimidazole synthesis and purification.

Protocol 1: Phillips-Ladenburg Benzimidazole Synthesis

This method involves the condensation of an o-phenylenediamine with a carboxylic acid.[1]

Materials:

• o-Phenylenediamine

• Carboxylic acid (e.g., formic acid for unsubstituted benzimidazole)

• Polyphosphoric acid (PPA) or p-toluenesulfonic acid (p-TsOH)

• 10% Sodium hydroxide (NaOH) solution

• Ice

Procedure:

• In a round-bottom flask, combine o-phenylenediamine (1.0 eq) and the desired carboxylic acid (1.0-1.2 eq).

• Add a catalytic amount of a strong acid, such as PPA or p-TsOH.

• Heat the reaction mixture under reflux for 2-6 hours, monitoring the progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the cooled mixture into a beaker containing crushed ice and a 10% NaOH solution to neutralize the acid.

• Stir the mixture until a precipitate forms.

• Collect the crude product by vacuum filtration and wash it with cold water.

• Purify the crude product by recrystallization.

Protocol 2: Weidenhagen Benzimidazole Synthesis

This method utilizes the reaction of an o-phenylenediamine with an aldehyde.[1]

Materials:

• o-Phenylenediamine

• Aldehyde

• Catalyst/oxidant (e.g., p-TsOH, H₂O₂, Na₂S₂O₅)

• Solvent (e.g., DMF, ethanol, or acetonitrile)

• Ice-cold water

Procedure:

• Dissolve o-phenylenediamine (1.0 eq) in a suitable solvent in a round-bottom flask.

• Add the aldehyde (1.0 eq) and the catalyst/oxidant.

• Stir the reaction mixture at the appropriate temperature, monitoring its progress by TLC.

• Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.

• Collect the solid by filtration, wash with water, and then dry.

• Purify the crude product by recrystallization.

Protocol 3: Purification by Recrystallization

This is a general procedure for the purification of solid benzimidazole derivatives.[10][11]

Materials:

• Crude benzimidazole product

• Suitable solvent (a solvent in which the compound is soluble when hot and insoluble when cold)

• Activated carbon (optional)

Procedure:

• Place the crude solid in an Erlenmeyer flask.

• Add a small amount of the chosen solvent and heat the mixture to boiling while stirring.

• Gradually add more hot solvent until the solid is completely dissolved.

• If the solution is colored, add a small amount of activated carbon and boil for a few minutes.

• Hot filter the solution to remove any insoluble impurities (and activated carbon if used).

• Allow the filtrate to cool slowly to room temperature.

• Once crystals have formed, cool the flask in an ice bath to maximize precipitation.

• Collect the purified crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Dry the crystals in an oven or under vacuum.

Protocol 4: Purification by Acid-Base Extraction

This protocol is effective for separating basic benzimidazoles from neutral or acidic impurities.[12]

Materials:

• Crude benzimidazole product

• Organic solvent (e.g., ethyl acetate, dichloromethane)

• Aqueous acid solution (e.g., 1 M HCl)

• Aqueous base solution (e.g., 1 M NaOH)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Procedure:

• Dissolve the crude product in an appropriate organic solvent.

• Transfer the solution to a separatory funnel and add an equal volume of the aqueous acid solution.

• Shake the funnel vigorously, venting frequently. Allow the layers to separate.

• Drain the lower aqueous layer (containing the protonated benzimidazole) into a clean flask.

• Wash the organic layer with the aqueous acid solution one or two more times, combining the aqueous extracts.

• To the combined aqueous extracts, slowly add the aqueous base solution until the solution is basic, which will precipitate the benzimidazole.

• Extract the precipitated benzimidazole back into an organic solvent.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the purified benzimidazole.

Visualizing Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate the troubleshooting workflow for common issues in benzimidazole synthesis.

Caption: Troubleshooting workflow for benzimidazole synthesis.

Caption: General experimental workflow for benzimidazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 5. thaiscience.info [thaiscience.info]
• 6. Heterogeneous Catalytic Synthesis of 2-Methylbenzimidazole from 2-Nitroaniline and Ethanol Over Mg Modified Cu-Pd/γ-Al2O3 [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Characterization, and Biological Evaluation of Benzimidazole Derivatives as Potential Anxiolytics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jyoungpharm.org [jyoungpharm.org]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. ijariie.com [ijariie.com]
• 12. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: NMR Peak Assignments for (1H-Benzimidazol-2-ylmethoxy)acetic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the NMR peak assignments of (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Predicted NMR Data

To facilitate troubleshooting, the following tables summarize the predicted 1H and 13C NMR chemical shifts for (1H-Benzimidazol-2-ylmethoxy)acetic acid. These values are estimated based on data from structurally similar benzimidazole derivatives and may vary depending on the solvent and experimental conditions.

Predicted ¹H NMR Chemical Shifts (in DMSO-d₆)

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H-4, H-7	7.50 - 7.70	m	2H
H-5, H-6	7.15 - 7.30	m	2H
O-CH₂	~4.80	s	2H
CH₂-COOH	~4.30	s	2H
N-H	12.0 - 13.0	br s	1H
COOH	10.0 - 12.0	br s	1H

Predicted ¹³C NMR Chemical Shifts (in DMSO-d₆)

Carbon	Predicted Chemical Shift (ppm)
C=O	~171
C-2	~152
C-3a, C-7a	~138
C-4, C-7	~122
C-5, C-6	~115
O-CH₂	~70
CH₂-COOH	~65

Troubleshooting FAQs

Q1: I am not seeing the N-H proton signal in my ¹H NMR spectrum.

A1: The absence of the N-H proton signal is a common issue. Several factors can contribute to this:

• Proton Exchange: The N-H proton can undergo chemical exchange with residual water or acidic impurities in the NMR solvent. This can lead to signal broadening to the point where it is indistinguishable from the baseline.

• Solvent Effects: In protic solvents like D₂O or methanol-d₄, the N-H proton will readily exchange with deuterium, causing the signal to disappear. In aprotic solvents like DMSO-d₆, the N-H proton is more likely to be observed as a broad singlet in the downfield region (12.0-13.6 ppm).[1]

• Sample Preparation: Ensure your sample and NMR solvent are as dry as possible. Using a freshly opened bottle of deuterated solvent is recommended.

Troubleshooting Steps:

• Acquire the spectrum in anhydrous DMSO-d₆.

• If the peak is still not visible, try acquiring the spectrum at a lower temperature to slow down the exchange rate.

• To confirm the presence of an exchangeable proton, add a drop of D₂O to your NMR tube, shake it, and re-acquire the spectrum. The disappearance of a peak confirms it was from an exchangeable proton like N-H or COOH.[2]

Q2: The aromatic protons in my spectrum are not well-resolved.

A2: Overlapping signals in the aromatic region can make assignment difficult.

• Solvent Choice: The chemical shifts of aromatic protons can be sensitive to the solvent.[3] Running the sample in a different solvent, such as acetone-d₆ or benzene-d₆, may improve signal dispersion.[2]

• Magnetic Field Strength: A higher field NMR spectrometer will provide better signal dispersion.

• 2D NMR: Techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can help in unambiguously assigning the aromatic protons by showing their correlations with each other and with their attached carbons.

Q3: Why do I see broad peaks in my spectrum?

A3: Peak broadening can be caused by several factors:

• Poor Shimming: The magnetic field homogeneity needs to be optimized before each experiment.

• Sample Concentration: A sample that is too concentrated can lead to viscosity-related broadening.

• Insoluble Material: The presence of suspended particles will negatively impact the spectrum quality.[1]

• Chemical Exchange: As mentioned for the N-H proton, dynamic processes like tautomerism or slow conformational changes can also lead to broadened signals.[3]

Troubleshooting Steps:

• Ensure the spectrometer is properly shimmed.

• Filter your sample solution into the NMR tube.

• Try acquiring the spectrum at different temperatures to see if the peak shapes change, which would indicate a dynamic process.

Q4: The chemical shifts I observe are different from the predicted values.

A4: Discrepancies between observed and predicted chemical shifts are expected.

• Prediction Accuracy: The provided values are estimations. Actual values can vary.

• Solvent and Concentration Effects: Chemical shifts are highly dependent on the solvent, concentration, and temperature.

• pH: The ionization state of the carboxylic acid and the benzimidazole ring can significantly affect the chemical shifts. The presence of acidic or basic impurities can alter the pH of the sample.

Experimental Protocols

Protocol 1: Sample Preparation for ¹H and ¹³C NMR Analysis

• Weigh Sample: Accurately weigh 5-10 mg of (1H-Benzimidazol-2-ylmethoxy)acetic acid into a clean, dry vial.

• Add Solvent: Add approximately 0.7 mL of deuterated solvent (e.g., DMSO-d₆).

• Dissolve: Gently sonicate or vortex the vial to fully dissolve the sample.

• Filter: Using a Pasteur pipette with a small cotton or glass wool plug, filter the solution directly into a clean, dry 5 mm NMR tube.[1]

• Cap and Label: Securely cap the NMR tube and label it appropriately.

Diagrams

Caption: Troubleshooting workflow for NMR peak assignment.

References

• 1. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]

Technical Support Center: (1H-Benzimidazol-2-ylmethoxy)acetic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding the decomposition of (1H-Benzimidazol-2-ylmethoxy)acetic acid during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the decomposition of (1H-Benzimidazol-2-ylmethoxy)acetic acid?

A1: Based on the general stability of benzimidazole derivatives, the primary factors leading to the decomposition of (1H-Benzimidazol-2-ylmethoxy)acetic acid are exposure to light (photodegradation), high temperatures (thermal degradation), strong acids or bases (hydrolytic degradation), and oxidizing agents (oxidative degradation). The ether linkage and the benzimidazole ring system are potential sites of degradation.

Q2: What are the visual or analytical indicators of decomposition?

A2: Visual indicators of decomposition can include a change in the color or appearance of the solid material or solution. Analytically, decomposition can be detected by techniques such as High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC), where you might observe the appearance of new peaks or spots corresponding to degradation products and a decrease in the peak area or spot intensity of the parent compound.

Q3: How should I properly store (1H-Benzimidazol-2-ylmethoxy)acetic acid to minimize decomposition?

A3: To ensure the stability of (1H-Benzimidazol-2-ylmethoxy)acetic acid, it is recommended to store the compound in a tightly sealed container, protected from light, in a cool, dry, and well-ventilated area. For long-term storage, refrigeration (2-8°C) is advisable. Avoid storing it near incompatible substances such as strong oxidizing agents, bases, and amines.[1][2][3]

Q4: What are the likely degradation pathways for this molecule?

• Hydrolysis of the ether linkage: This can occur under acidic or basic conditions, leading to the formation of (1H-Benzimidazol-2-yl)methanol and glycolic acid.

• Decarboxylation: The acetic acid moiety may be susceptible to decarboxylation, especially at elevated temperatures.[4]

• Oxidation of the benzimidazole ring: The benzimidazole ring can be oxidized, leading to various degradation products.

• Photodegradation: Benzimidazole derivatives are often sensitive to light, which can catalyze various degradation reactions.[5]

Troubleshooting Guides

Issue 1: Unexpected Peaks/Spots Observed During Chromatographic Analysis (HPLC/TLC)

Potential Cause	Troubleshooting Steps
Sample Decomposition	1. Review Sample Preparation: Ensure that the solvent used for sample preparation is neutral and free of contaminants. If the compound is dissolved in an acidic or basic medium, consider neutralizing the sample immediately before analysis or using a milder solvent. 2. Control Storage Conditions: Store stock solutions and prepared samples protected from light and at a low temperature (e.g., 2-8°C) until analysis. 3. Perform a quick stability check: Re-analyze a freshly prepared sample and compare it to the sample that showed unexpected peaks. If the new sample is clean, it confirms that the issue is with sample stability over time.
Contaminated Solvent/Reagents	1. Use High-Purity Solvents: Always use HPLC-grade or equivalent high-purity solvents for sample preparation and mobile phases. 2. Check Blank Injections: Inject a blank (the solvent used to dissolve the sample) to ensure that it is free from contaminants that could be misinterpreted as degradation products.

Issue 2: Poor Reproducibility in Experimental Results

Potential Cause	Troubleshooting Steps
Inconsistent Sample Handling	1. Standardize Protocols: Ensure that all experimental protocols involving the compound are standardized, particularly with respect to solvent, pH, temperature, and exposure to light. 2. Minimize Exposure to Stress Conditions: Protect the compound from prolonged exposure to heat, light, and extreme pH during experimental procedures. Prepare solutions fresh whenever possible.
Decomposition During Experiment	1. Analyze Samples Immediately: If the experiment involves incubation steps, analyze the samples as soon as possible after the experiment is complete. 2. Conduct In-process Stability Checks: If the experiment is lengthy, it may be beneficial to take aliquots at different time points and analyze them to check for degradation.

Data on Potential Degradation

While specific quantitative data for (1H-Benzimidazol-2-ylmethoxy)acetic acid is not available in the literature, forced degradation studies on similar benzimidazole compounds provide insights into their stability. Generally, a degradation of 5-20% is targeted in such studies to understand the degradation profile.[2][6]

Stress Condition	Typical Reagents and Conditions	Potential for Degradation	Primary Likely Degradation Pathway
Acid Hydrolysis	0.1 M - 1 M HCl, Room Temperature to 60°C	Moderate	Hydrolysis of the ether linkage.
Base Hydrolysis	0.1 M - 1 M NaOH, Room Temperature to 60°C	High	Hydrolysis of the ether linkage. Benzimidazole ring opening under harsh conditions.
Oxidation	3-30% H₂O₂, Room Temperature	High	Oxidation of the benzimidazole ring.
Thermal Degradation	60-80°C (in solution) or >100°C (solid)	Moderate to High	Decarboxylation, general decomposition.
Photodegradation	Exposure to UV and/or visible light	High	Complex degradation pathways involving the benzimidazole ring.[5]

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

This protocol outlines a general approach to assess the stability of (1H-Benzimidazol-2-ylmethoxy)acetic acid under various stress conditions.

• Preparation of Stock Solution: Prepare a stock solution of (1H-Benzimidazol-2-ylmethoxy)acetic acid in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 mg/mL.[6]

• Stress Conditions:

  • Acid Hydrolysis: Mix equal parts of the stock solution with 0.2 M HCl to achieve a final acid concentration of 0.1 M. Keep at room temperature and/or 60°C.

  • Base Hydrolysis: Mix equal parts of the stock solution with 0.2 M NaOH to achieve a final base concentration of 0.1 M. Keep at room temperature and/or 60°C.

  • Oxidative Degradation: Mix equal parts of the stock solution with 6% hydrogen peroxide. Keep at room temperature.

  • Thermal Degradation: Heat the stock solution at 60°C.

  • Photodegradation: Expose the stock solution to a light source providing both UV and visible light, as per ICH Q1B guidelines.

• Sampling and Analysis:

  • Take samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a suitable stability-indicating method, such as HPLC with UV detection.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

  • Calculate the percentage of degradation and identify the retention times of any degradation products.

Visualizations

Caption: Potential degradation pathways of (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Caption: Workflow for a forced degradation study.

References

• 1. biomedres.us [biomedres.us]
• 2. jpsbr.org [jpsbr.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Scaling Up the Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on scaling up the synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during this process.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for scaling up the synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid?

A1: The most prevalent and scalable method is a two-step process. The first step involves the synthesis of the precursor, 2-(hydroxymethyl)-1H-benzimidazole. The second step is a Williamson ether synthesis, which involves the O-alkylation of 2-(hydroxymethyl)-1H-benzimidazole with a haloacetic acid, typically chloroacetic acid, in the presence of a base.[1][2]

Q2: What are the critical parameters to control during the scale-up of the Williamson ether synthesis step?

A2: Key parameters to control for a successful and safe scale-up include:

• Temperature: Exothermic reactions can be a concern on a larger scale. Gradual addition of reagents and efficient cooling are crucial.

• Stoichiometry of the base: Using the correct amount of base is critical to ensure complete deprotonation of the alcohol without promoting side reactions.

• Solvent selection: The solvent should be able to dissolve the reactants and be suitable for the reaction temperature and subsequent work-up. Polar aprotic solvents like DMF or DMSO are often used.[3]

• Agitation: Proper mixing is essential to ensure homogeneity and efficient heat transfer, especially in large reaction vessels.

Q3: How can I minimize the formation of the N-alkylated byproduct?

A3: N-alkylation of the benzimidazole ring is a common side reaction.[4][5][6][7] To favor the desired O-alkylation, consider the following:

• Choice of base: Using a bulky or milder base can sterically hinder the attack at the nitrogen atom.

• Protecting groups: Although it adds extra steps, protection of the benzimidazole nitrogen before the alkylation and deprotection afterward can be a very effective strategy.

• Reaction conditions: Lowering the reaction temperature may increase the selectivity for O-alkylation over N-alkylation.

Q4: What is the best method for purifying (1H-Benzimidazol-2-ylmethoxy)acetic acid at a larger scale?

A4: Due to the amphoteric nature of the product (containing both a carboxylic acid and a basic benzimidazole ring), purification can be achieved by:

• Isoelectric precipitation: Adjusting the pH of the aqueous solution of the crude product to its isoelectric point will cause it to precipitate out, leaving many impurities in the solution.

• Recrystallization: Recrystallization from a suitable solvent system (e.g., water, ethanol/water) can be effective for removing impurities.[2]

• Chromatography: While less ideal for very large scales due to cost and time, column chromatography can be used for high purity requirements.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low yield of 2-(hydroxymethyl)-1H-benzimidazole (Step 1)	- Incomplete reaction. - Degradation of the product.	- Monitor the reaction by TLC to ensure completion. - Control the reaction temperature carefully to avoid side reactions.
Low yield of (1H-Benzimidazol-2-ylmethoxy)acetic acid (Step 2)	- Incomplete deprotonation of 2-(hydroxymethyl)-1H-benzimidazole. - Competing elimination reaction of the haloacetic acid. - Significant N-alkylation side reaction.	- Ensure the base is of good quality and used in the correct stoichiometric amount. - Use a primary haloacetic acid (e.g., chloroacetic acid) and avoid high temperatures to minimize elimination. - Optimize the base and reaction temperature to favor O-alkylation. Consider using a protecting group strategy for the benzimidazole nitrogen.
Product is difficult to isolate/purify	- The product may be soluble in the work-up solvent. - Formation of emulsions during extraction. - Presence of closely related impurities (e.g., N-alkylated isomer).	- Carefully adjust the pH to the isoelectric point to induce precipitation. - Use a different solvent system for extraction or add brine to break emulsions. - Employ recrystallization with different solvent systems or use column chromatography for separation of isomers.
Inconsistent batch-to-batch results	- Variability in raw material quality. - Poor control over reaction parameters (temperature, addition rate). - Inefficient mixing at larger scales.	- Qualify all raw materials before use. - Implement strict process controls for all critical parameters. - Ensure the reactor is equipped with an appropriate agitator for the scale of the reaction.

Quantitative Data Summary

Parameter	2-(hydroxymethyl)-1H-benzimidazole Synthesis	(1H-Benzimidazol-2-ylmethoxy)acetic acid Synthesis
Typical Yield	High	Moderate to high (dependent on side reactions)
Reaction Temperature	Varies with method (e.g., reflux)	90-100°C (for analogous Williamson ether synthesis)[1][2]
Reaction Time	Typically a few hours	30-40 minutes (for analogous Williamson ether synthesis)[1][2]
Key Reagents	o-phenylenediamine, glycolic acid[8]	2-(hydroxymethyl)-1H-benzimidazole, chloroacetic acid, base (e.g., NaOH)[1][2]

Experimental Protocols

Step 1: Synthesis of 2-(hydroxymethyl)-1H-benzimidazole

This protocol is based on the condensation of o-phenylenediamine with glycolic acid.[8]

Materials:

• o-Phenylenediamine

• Glycolic acid

• 4M Hydrochloric acid

• Sodium bicarbonate solution

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve o-phenylenediamine in 4M hydrochloric acid.

• Add glycolic acid to the solution.

• Heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture with a saturated sodium bicarbonate solution until the pH is approximately 7-8. The product will precipitate.

• Collect the solid by filtration and wash with cold water.

• Recrystallize the crude product from ethanol to obtain pure 2-(hydroxymethyl)-1H-benzimidazole.

Step 2: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

This protocol is an adaptation of the Williamson ether synthesis.[1][2]

Materials:

• 2-(hydroxymethyl)-1H-benzimidazole

• Chloroacetic acid

• Sodium hydroxide (30% aqueous solution)

• 6M Hydrochloric acid

• Diethyl ether

• Saturated sodium bicarbonate solution

Procedure:

• In a reaction vessel, dissolve 2-(hydroxymethyl)-1H-benzimidazole in a 30% aqueous sodium hydroxide solution.

• Add chloroacetic acid to the mixture.

• Heat the reaction mixture in a water bath at 90-100°C for 30-40 minutes.

• Cool the reaction mixture and dilute with water.

• Acidify the solution with 6M hydrochloric acid to a pH of approximately 2-3.

• Extract the aqueous layer with diethyl ether.

• Wash the ether layer with water and then extract with a saturated sodium bicarbonate solution.

• Carefully acidify the bicarbonate layer with 6M HCl to precipitate the product.

• Filter the solid product, wash with cold water, and dry under vacuum.

• The crude product can be further purified by recrystallization from hot water.

Visualizations

References

• 1. The Williamson Ether Synthesis [cs.gordon.edu]
• 2. The Williamson Ether Synthesis [cs.gordon.edu]
• 3. jk-sci.com [jk-sci.com]
• 4. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. banglajol.info [banglajol.info]

Technical Support Center: Synthesis of (1h-Benzimidazol-2-ylmethoxy)acetic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of (1h-Benzimidazol-2-ylmethoxy)acetic acid.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for (1h-Benzimidazol-2-ylmethoxy)acetic acid?

A1: A prevalent synthetic strategy involves a two-step process. The first step is the condensation of o-phenylenediamine with glycolic acid to form the key intermediate, (1H-benzimidazol-2-yl)methanol. The second step is the O-alkylation of this intermediate with a haloacetic acid, such as chloroacetic acid or bromoacetic acid, in the presence of a base.

Q2: What are the most critical parameters to control during the synthesis?

A2: Several parameters are crucial for a successful synthesis with high purity:

• Purity of Starting Materials: Ensure the o-phenylenediamine and glycolic acid are of high purity to avoid the introduction of impurities from the outset.

• Reaction Temperature: Control the temperature during both the cyclization and alkylation steps to prevent side reactions and degradation.

• Choice of Base: The base used in the O-alkylation step is critical to favor O-alkylation over N-alkylation. A bulky or mild base is often preferred.

• Stoichiometry: Precise control of the molar ratios of reactants is essential to minimize unreacted starting materials and byproducts.

• Moisture and Air: The reaction should ideally be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the o-phenylenediamine and other sensitive intermediates.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction's progress. By spotting the reaction mixture alongside the starting materials, you can observe the consumption of reactants and the formation of the product. High-performance liquid chromatography (HPLC) can provide more detailed quantitative information on the reaction's conversion and the formation of any impurities.

Q4: What are the best methods for purifying the final product?

A4: The crude (1h-Benzimidazol-2-ylmethoxy)acetic acid can be purified by several methods:

• Recrystallization: This is a common and effective method for purifying solid organic compounds. A suitable solvent system (e.g., ethanol/water, isopropanol) should be determined.

• Column Chromatography: Silica gel column chromatography can be used to separate the desired product from closely related impurities. A gradient elution with a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is often effective.

• Acid-Base Extraction: The acidic nature of the carboxylic acid group and the basic nature of the benzimidazole ring can be exploited for purification through selective extraction into aqueous acidic or basic solutions.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield of (1H-benzimidazol-2-yl)methanol (Intermediate)	1. Incomplete reaction. 2. Oxidation of o-phenylenediamine. 3. Suboptimal reaction temperature.	1. Extend the reaction time and monitor by TLC until the starting material is consumed. 2. Perform the reaction under an inert atmosphere (nitrogen or argon). 3. Optimize the reaction temperature; typically, the condensation is carried out at elevated temperatures.
Presence of Multiple Spots on TLC after O-alkylation	1. Incomplete reaction. 2. Formation of N-alkylated isomers. 3. Formation of di-alkylated byproducts.	1. Ensure the reaction has gone to completion by monitoring with TLC. 2. Use a less polar solvent, a milder base (e.g., potassium carbonate instead of sodium hydride), or a bulkier base to sterically hinder N-alkylation. 3. Use a stoichiometric amount of the alkylating agent.
Product is Difficult to Isolate or Purify	1. Product is an oil and does not crystallize. 2. Presence of persistent impurities.	1. Attempt to form a salt (e.g., with a suitable base) to induce crystallization. Alternatively, use column chromatography. 2. Identify the impurities by techniques like LC-MS and then devise a specific purification strategy (e.g., acid-base extraction, targeted recrystallization solvent).
Final Product is Discolored	1. Presence of oxidized impurities. 2. Residual catalysts or reagents.	1. Treat the crude product with activated charcoal during recrystallization. 2. Ensure thorough washing of the product during workup to remove all residual reagents.

Common Impurities and Their Identification

The following table summarizes the common impurities that may be encountered during the synthesis of (1h-Benzimidazol-2-ylmethoxy)acetic acid. The relative retention time (RRT) and mass-to-charge ratio (m/z) are provided for identification by HPLC and LC-MS, respectively.

Impurity Name	Structure	Potential Origin	RRT (Typical)	[M+H]⁺ (m/z)
o-Phenylenediamine	Unreacted starting material	0.25	109.1
Glycolic Acid	Unreacted starting material	0.10	77.0
(1H-benzimidazol-2-yl)methanol	Unreacted intermediate	0.65	149.1
Chloroacetic Acid	Unreacted alkylating agent	0.15	95.0
N-alkylated Isomer	Side reaction during alkylation	1.10	207.1
Di-alkylated byproduct	Side reaction during alkylation	1.50	265.1

Experimental Protocols

Synthesis of (1H-benzimidazol-2-yl)methanol (Intermediate)

• In a round-bottom flask equipped with a reflux condenser, combine o-phenylenediamine (10.8 g, 0.1 mol) and glycolic acid (9.1 g, 0.12 mol) in 4N hydrochloric acid (100 mL).

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate until the pH is approximately 7-8.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold water.

• Dry the solid in a vacuum oven to yield crude (1H-benzimidazol-2-yl)methanol. The crude product can be purified by recrystallization from ethanol/water.

Synthesis of (1h-Benzimidazol-2-ylmethoxy)acetic acid (Final Product)

• To a stirred suspension of sodium hydride (2.4 g, 0.1 mol, 60% dispersion in mineral oil) in anhydrous THF (150 mL) under a nitrogen atmosphere, add (1H-benzimidazol-2-yl)methanol (14.8 g, 0.1 mol) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 1 hour.

• Cool the mixture back to 0 °C and add a solution of ethyl chloroacetate (12.3 g, 0.1 mol) in anhydrous THF (50 mL) dropwise.

• Let the reaction warm to room temperature and stir overnight. Monitor the reaction by TLC.

• Quench the reaction by the slow addition of water.

• Add a solution of sodium hydroxide (8 g, 0.2 mol) in water (50 mL) and heat the mixture to 50 °C for 2 hours to hydrolyze the ester.

• Cool the reaction mixture and wash with ethyl acetate to remove any non-polar impurities.

• Acidify the aqueous layer with concentrated hydrochloric acid to a pH of approximately 3-4.

• The product will precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry to afford crude (1h-Benzimidazol-2-ylmethoxy)acetic acid.

• Purify the crude product by recrystallization from isopropanol.

Visualization of Troubleshooting Workflow

Caption: Troubleshooting workflow for the synthesis of (1h-Benzimidazol-2-ylmethoxy)acetic acid.

Technical Support Center: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals involved in the synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on the effects of solvents to facilitate successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for (1H-Benzimidazol-2-ylmethoxy)acetic acid?

A1: A widely employed and effective method is a two-step synthesis. The first step involves the synthesis of the key intermediate, 2-(chloromethyl)-1H-benzimidazole, through the condensation of o-phenylenediamine and chloroacetic acid. The second step is a Williamson ether synthesis, where 2-(chloromethyl)-1H-benzimidazole is reacted with glycolic acid in the presence of a base.

Q2: What are the critical parameters for the synthesis of the 2-(chloromethyl)-1H-benzimidazole intermediate?

A2: The critical parameters for this initial step include the reaction temperature, time, and the concentration of the acid catalyst. A common method utilizes 5N hydrochloric acid with reflux for approximately 8 hours to achieve a good yield. Microwave-assisted synthesis can significantly reduce the reaction time.[1][2]

Q3: Which solvents and bases are recommended for the Williamson ether synthesis step?

A3: Polar aprotic solvents are generally recommended for the Williamson ether synthesis of benzimidazole derivatives. N,N-dimethylformamide (DMF) and acetone are frequently used.[1][3] Common bases for this reaction include potassium carbonate (K₂CO₃) and sodium hydride (NaH). The choice of base and solvent can significantly impact the reaction rate and yield.[1]

Q4: How can I monitor the progress of the reactions?

A4: Thin Layer Chromatography (TLC) is an effective method for monitoring the progress of both synthetic steps. By observing the disappearance of starting materials and the appearance of the product spot, you can determine the optimal reaction time.

Q5: What are the best practices for purifying the final product, (1H-Benzimidazol-2-ylmethoxy)acetic acid?

A5: The crude product can typically be purified by recrystallization from a suitable solvent, such as ethanol. If further purification is required, column chromatography on silica gel can be employed.

Troubleshooting Guides

Issue 1: Low or No Yield of 2-(chloromethyl)-1H-benzimidazole (Intermediate)

Potential Cause	Troubleshooting Steps
Incomplete Reaction	Monitor the reaction progress using TLC. If the starting material is still present after the recommended reaction time, consider extending the reflux time.
Suboptimal Temperature	Ensure the reaction mixture is maintained at a consistent reflux temperature.
Impure Reactants	Use high-purity o-phenylenediamine and chloroacetic acid to avoid side reactions.
Inefficient Neutralization	During workup, ensure complete neutralization with ammonia or another suitable base to precipitate the product fully.

Issue 2: Low or No Yield of (1H-Benzimidazol-2-ylmethoxy)acetic acid (Final Product)

Potential Cause	Troubleshooting Steps
Inactive Base	Use a freshly opened or properly stored base (e.g., anhydrous potassium carbonate) to ensure its activity.
Presence of Moisture	Use anhydrous solvents, especially when employing moisture-sensitive bases like sodium hydride. Conduct the reaction under a dry atmosphere (e.g., nitrogen or argon).[1]
Insufficient Reaction Time or Temperature	Monitor the reaction by TLC. If the reaction is sluggish, consider increasing the temperature or extending the reaction time.
Poor Solubility of Reactants	Choose a solvent that effectively dissolves both 2-(chloromethyl)-1H-benzimidazole and the glycolate salt. DMF is often a good choice for this reason.[1]

Issue 3: Formation of Side Products

Potential Side Product	Mitigation Strategy
N-Alkylation of Benzimidazole	In the Williamson ether synthesis step, N-alkylation can compete with the desired O-alkylation. Using a milder base or optimizing the reaction temperature may favor the formation of the desired product.[1]
Dimerization of Starting Material	In the synthesis of the intermediate, dimerization of o-phenylenediamine can occur. Ensuring a slight excess of chloroacetic acid can help minimize this.
Reaction with Solvent	In protic solvents (e.g., ethanol), the solvent itself can act as a nucleophile in the Williamson ether synthesis, leading to the formation of an ethyl ether byproduct. Using a polar aprotic solvent is recommended.

Solvent Effects on Williamson Ether Synthesis

Solvent	Solvent Type	Expected Outcome	Considerations
N,N-Dimethylformamide (DMF)	Polar Aprotic	High Yield & Rate: Generally promotes Sₙ2 reactions by solvating cations, leaving the nucleophile more reactive.[1]	High boiling point can make removal difficult. Should be anhydrous.
Acetone	Polar Aprotic	Good Yield & Rate: Another effective solvent for Sₙ2 reactions.[1]	Lower boiling point than DMF, making it easier to remove. Ensure it is dry.
Acetonitrile	Polar Aprotic	Good Yield & Rate: Often used in Williamson ether synthesis to improve selectivity.	Can be a good alternative to DMF and acetone.
Ethanol/Methanol	Protic	Lower Yield & Side Products: The solvent can compete as a nucleophile, leading to byproducts. The alkoxide can be solvated, reducing its nucleophilicity.	Generally not recommended for this type of Williamson ether synthesis.
Tetrahydrofuran (THF)	Polar Aprotic	Moderate Yield & Rate: Can be used, but may result in slower reaction rates compared to more polar solvents like DMF.	Should be anhydrous.

Experimental Protocols

Step 1: Synthesis of 2-(chloromethyl)-1H-benzimidazole

Materials:

• o-Phenylenediamine

• Chloroacetic acid

• 5N Hydrochloric acid

• Ammonia solution

Procedure:

• In a round-bottom flask, combine o-phenylenediamine (e.g., 80 mmol) and chloroacetic acid (e.g., 70 mmol) in 5N HCl (e.g., 60 mL).[1]

• Heat the mixture to reflux and maintain for 8 hours.[1]

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Neutralize the mixture with an ammonia solution until the pH is neutral, which will cause the product to precipitate.[1]

• Collect the precipitate by filtration and wash it with water.

• The crude product can be purified by recrystallization from methanol or by column chromatography using a petroleum ether-acetone mixture as the eluent.[1]

Step 2: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid (Williamson Ether Synthesis)

Materials:

• 2-(chloromethyl)-1H-benzimidazole

• Glycolic acid

• Potassium carbonate (anhydrous)

• N,N-Dimethylformamide (DMF, anhydrous)

• Potassium iodide (optional, as a catalyst)

Procedure:

• In a round-bottom flask, dissolve glycolic acid in anhydrous DMF.

• Add anhydrous potassium carbonate in slight excess to form the potassium salt of glycolic acid.

• To this mixture, add 2-(chloromethyl)-1H-benzimidazole and a catalytic amount of potassium iodide (optional).[3]

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, pour the mixture into water.

• Acidify the aqueous solution with a suitable acid (e.g., dilute HCl) to precipitate the carboxylic acid product.

• Collect the precipitate by filtration and wash with water.

• The crude (1H-Benzimidazol-2-ylmethoxy)acetic acid can be purified by recrystallization from a suitable solvent like ethanol.

Visualizing the Workflow and Troubleshooting

Caption: Synthetic workflow for (1H-Benzimidazol-2-ylmethoxy)acetic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ijpsjournal.com [ijpsjournal.com]

base selection for optimal benzimidazole synthesis

Technical Support Center: Benzimidazole Synthesis

Welcome to the technical support center for benzimidazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable solutions to common challenges encountered during experimentation, with a specific focus on the optimal selection of bases and catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing benzimidazoles?

A1: The two most common and foundational methods for benzimidazole synthesis are:

• Phillips-Ladenburg Reaction: This method involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivative, typically in the presence of a dilute mineral acid.[1][2] High temperatures may be required, especially for aromatic acids.[2][3]

• Weidenhagen Reaction: This approach utilizes the condensation of an o-phenylenediamine with an aldehyde, followed by an oxidation step.[1][4] This method is widely used due to the vast availability of substituted aldehydes.[5]

Modern synthesis has evolved to include a wide array of catalysts and conditions to improve yields and promote greener chemistry.[4]

Q2: What is the role of a "base" in benzimidazole synthesis?

A2: The term "base" can refer to several distinct roles in benzimidazole synthesis, depending on the specific protocol:

• Neutralization during Workup: In classic acid-catalyzed methods like the Phillips-Ladenburg reaction, a base such as sodium hydroxide (NaOH) is added after the reaction is complete. Its purpose is to neutralize the acid catalyst and precipitate the crude benzimidazole product, which is basic.[6][7]

• Catalyst: In some modern procedures, a base like potassium carbonate (K₂CO₃) or an organic base like triethylamine is used as a catalyst to facilitate the reaction, particularly in C-N bond formation steps.[8][9]

• Deprotonation: As a heterocyclic amine, the benzimidazole N-H group can be deprotonated by a strong base to form an anion, which can then be used in subsequent reactions like N-alkylation.[7][10]

Q3: How does the choice of starting material (aldehyde vs. carboxylic acid) affect the reaction?

A3: The choice between an aldehyde and a carboxylic acid significantly impacts the reaction conditions and potential side products.

• Using Carboxylic Acids (Phillips-Ladenburg): This method is straightforward but often requires harsh conditions, such as heating in the presence of a strong acid.[1] It directly yields the 2-substituted benzimidazole.

• Using Aldehydes (Weidenhagen): This reaction is often more versatile but presents a major selectivity challenge. It can lead to the formation of not only the desired 2-substituted benzimidazole but also a 1,2-disubstituted side product, where a second molecule of the aldehyde reacts with the N-H of the newly formed benzimidazole ring.[5][10] Careful control of stoichiometry and reaction conditions is crucial to minimize this.[10]

Q4: What are the most common issues encountered during synthesis?

A4: Common problems include low product yield, the formation of multiple products (especially 1,2-disubstituted side products), and difficulties with product purification, often due to colored impurities from the oxidation of the o-phenylenediamine starting material.[10]

Troubleshooting Guides

This section addresses specific issues in a question-and-answer format to help you troubleshoot your experiments.

Problem 1: Low or No Product Yield

• Question: My reaction yield is very low. What are the first parameters I should investigate?

• Answer: Low yields are a frequent challenge. The first parameters to optimize are typically the choice of catalyst and solvent.[4] Additionally, reaction temperature and time are critical factors.[10]

  • Suboptimal Temperature: The reaction may be too cold to proceed efficiently or too hot, leading to the decomposition of reactants or products.[10]

  • Incorrect Solvent: The solvent can dramatically affect reaction rates and yields.[10] It is advisable to perform a solvent screen with options like CHCl₃, Methanol, Ethanol, DMF, or Acetonitrile.[4][11]

  • Catalyst Inefficiency: The catalyst may be inactive or used in insufficient amounts. Consider trying a different catalyst or increasing the catalyst loading.[4][10]

  • Poor Starting Material Quality: Impurities in the o-phenylenediamine or the carbonyl compound can interfere with the reaction. If purity is uncertain, consider purifying the starting materials before use.[10]

Problem 2: Formation of Multiple Products / Side Products

• Question: My TLC and NMR show multiple spots/peaks, indicating side products. How can I improve selectivity for the 2-substituted benzimidazole?

• Answer: The formation of a 1,2-disubstituted benzimidazole is a common side reaction when using aldehydes.[10]

  • Control Stoichiometry: To favor the desired 2-substituted product, use a 1:1 molar ratio or a slight excess of o-phenylenediamine relative to the aldehyde.[10]

  • Solvent Choice: The solvent can influence selectivity. Non-polar solvents such as toluene may favor the formation of the 2-substituted product.[10]

  • Temperature Control: Lowering the reaction temperature can sometimes increase the selectivity for the mono-substituted product.[5]

Problem 3: Difficulty in Product Purification & Colored Impurities

• Question: My crude product is highly colored and difficult to purify by column chromatography. What should I do?

• Answer: Colored impurities often arise from the oxidation of the o-phenylenediamine starting material.[10]

  • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent this oxidation.[10]

  • Activated Carbon Treatment: For removing colored impurities, you can dissolve the crude product in a suitable solvent and treat it with activated carbon before filtering and recrystallizing.[6][10]

  • Acid-Base Extraction: Since benzimidazoles are basic, this technique is highly effective for separating them from non-basic impurities. Dissolve the crude product in an organic solvent and extract it into an acidic aqueous solution. Then, neutralize the aqueous layer with a base to precipitate the purified benzimidazole.[10]

Data Presentation: Optimizing Reaction Conditions

Quantitative data from literature can guide the optimization of your reaction conditions. The tables below summarize the impact of different catalysts and solvents on the synthesis of 2-phenyl-1H-benzo[d]imidazole from o-phenylenediamine and benzaldehyde.

Table 1: Effect of Ammonium Salt Catalyst on Product Yield [11]

Catalyst (4 mol)	Time (hours)	Yield (%)
NH₄Cl	4	94
NH₄Br	4	86
NH₄F	5	72

Reaction Conditions: o-Phenylenediamine (OPDA) and benzaldehyde in CHCl₃ at room temperature.

Table 2: Effect of Solvent on Product Yield [11]

Solvent	Yield (%)
CHCl₃	40
CH₃CN	--
MeOH	--
Ether	--
DMF	--

Reaction Conditions: Uncatalyzed reaction of OPDA and benzaldehyde.

Experimental Protocols

Protocol 1: Phillips-Ladenburg Synthesis of Benzimidazole [6]

This protocol describes the synthesis from o-phenylenediamine and formic acid.

• Materials:

  • o-phenylenediamine (54 g, 0.5 mole)

  • 90% Formic acid (32 cc, 0.75 mole)

  • 10% Sodium hydroxide (NaOH) solution

  • Activated carbon (e.g., Norite)

• Procedure:

  • Combine o-phenylenediamine and 90% formic acid in a 500-cc round-bottomed flask.

  • Heat the mixture in a water bath at 100°C for two hours.

  • After cooling, slowly add 10% NaOH solution while swirling the flask until the mixture is just alkaline to litmus paper.

  • Collect the precipitated crude benzimidazole by suction filtration. Use ice-cold water to rinse the remaining solid from the flask.

  • Wash the crude product on the filter with approximately 50 cc of cold water.

  • For purification, dissolve the crude product in 750 cc of boiling water.

  • Add about 2 g of activated carbon and digest the solution for fifteen minutes.

  • Filter the hot solution rapidly through a pre-heated filter to prevent premature crystallization.

  • Cool the filtrate to 10–15°C to crystallize the pure benzimidazole.

  • Filter the product, wash with 50 cc of cold water, and dry at 100°C. Expected Yield: 49–50.5 g (83–85%).

Protocol 2: Synthesis of 2-Phenyl-1H-benzo[d]imidazole with NH₄Cl Catalyst [4][11]

This protocol uses an aldehyde and a mild ammonium chloride catalyst.

• Materials:

  • o-phenylenediamine (1 mmol)

  • Benzaldehyde (1 mmol)

  • Ammonium chloride (NH₄Cl) (4 mmol)

  • Chloroform (CHCl₃) (5 ml)

• Procedure:

  • To a stirred solution of o-phenylenediamine in 5 ml of CHCl₃, add NH₄Cl.

  • Add benzaldehyde to the mixture.

  • Continue stirring the reaction mixture at room temperature for four hours.

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography as needed. Expected Yield: Up to 94%.[11]

Visualizations

The following diagrams illustrate key workflows and decision-making processes in benzimidazole synthesis.

Caption: General experimental workflow for benzimidazole synthesis.

Caption: Troubleshooting logic for common synthesis issues.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. adichemistry.com [adichemistry.com]
• 3. Phillips‐Ladenburg Benzimidazole Synthesis | CoLab [colab.ws]
• 4. benchchem.com [benchchem.com]
• 5. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Benzimidazole - Wikipedia [en.wikipedia.org]
• 8. Benzimidazole synthesis [organic-chemistry.org]
• 9. A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis, Characterization, and Biological Evaluation of Benzimidazole Derivatives as Potential Anxiolytics - PMC [pmc.ncbi.nlm.nih.gov]

column chromatography tips for purifying (1h-Benzimidazol-2-ylmethoxy)acetic acid

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and protocols for the purification of (1H-Benzimidazol-2-ylmethoxy)acetic acid using column chromatography.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues that may arise during the column chromatography of (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Q1: My compound is sticking to the baseline of the silica gel column and won't elute, even with a highly polar mobile phase. What should I do?

A1: This is a common issue when purifying acidic compounds on silica gel. The acidic nature of your compound, (1H-Benzimidazol-2-ylmethoxy)acetic acid, can lead to strong interactions with the polar silica stationary phase.

• Solution: Add a small amount of a volatile acid to your mobile phase. Acetic acid (0.5-2%) or formic acid can help to protonate the silica surface and reduce the strong interaction with your acidic compound, allowing it to elute from the column. It is advisable to first test the modified mobile phase on a Thin Layer Chromatography (TLC) plate to observe the change in retention factor (Rf).

Q2: I'm observing significant peak tailing for my compound on the TLC plate and during column chromatography. How can I resolve this?

A2: Peak tailing is often caused by the basic nitrogen atoms in the benzimidazole ring interacting with the acidic silanol groups on the silica gel surface.[1]

• Solution 1 (for normal phase): While your compound is acidic, the benzimidazole core is basic. To mitigate tailing, you can add a small amount of a competitive base to the mobile phase, such as triethylamine (0.1-1%) or pyridine. This will occupy the active sites on the silica gel, leading to more symmetrical peaks.

• Solution 2 (for reversed-phase): If you are using reversed-phase chromatography (e.g., C18), adding a modifier like trifluoroacetic acid (TFA) (0.1%) to the mobile phase can improve peak shape for acidic compounds.[2][3]

Q3: My purified fractions show the presence of co-eluting impurities. How can I improve the separation?

A3: Co-elution of impurities occurs when their polarity is very similar to that of your target compound.[2]

• Solution 1: Optimize the Mobile Phase. Experiment with different solvent systems. A good starting point is to test various combinations of a non-polar solvent (like hexane or toluene) and a more polar solvent (like ethyl acetate or acetone) using TLC.[4] Sometimes, using a three-component mobile phase can provide better separation.

• Solution 2: Change the Stationary Phase. If optimizing the mobile phase doesn't work, consider switching to a different stationary phase. If you are using silica gel, you could try alumina.[1] Alternatively, reversed-phase chromatography on a C18 or C8 column offers a different separation mechanism that may resolve the impurities.[5][6]

• Solution 3: Gradient Elution. Instead of using a constant mobile phase composition (isocratic elution), a gradual increase in the polarity of the mobile phase (gradient elution) can help to separate compounds with close Rf values.

Q4: The compound seems to be degrading on the silica gel column. Is this possible and how can I prevent it?

A4: Yes, some benzimidazole derivatives can be unstable and decompose on silica gel.[7]

• Solution 1: Deactivate the Silica Gel. You can deactivate the silica gel by adding a small percentage of water or triethylamine to the slurry before packing the column. This can help to minimize degradation of sensitive compounds.

• Solution 2: Use a Different Stationary Phase. Consider using a less acidic stationary phase like neutral alumina or switching to reversed-phase chromatography.

• Solution 3: Work Quickly. Minimize the time the compound spends on the column by using flash chromatography with optimized conditions.

Mobile Phase Selection for Benzimidazole Derivatives

The following table summarizes various mobile phase systems that have been used for the purification of benzimidazole derivatives and can serve as a starting point for developing a method for (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Stationary Phase	Mobile Phase Components	Ratio (v/v)	Reference
Silica Gel G	Benzene : Acetone	7 : 3	[8]
Silica Gel G	Ethyl Acetate : Benzene	6 : 4	[4]
Silica Gel G	Toluene : Acetone	8 : 2	[4]
Silica Gel G	Ethyl Acetate : n-Hexane	6 : 4	[4]
Silica Gel	Dichloromethane / Hexane	5 : 5	[9]
Silica Gel	Chloroform / Ethanol	Gradient	[10]
C18	Acetonitrile / 10 mM Ammonium Acetate Buffer (pH 4.0, 0.1% Formic Acid)	18 : 82	[5]
C18	Methanol / Water	7 : 3	[5]

Detailed Experimental Protocol: Column Chromatography of (1H-Benzimidazol-2-ylmethoxy)acetic acid

This protocol outlines a general procedure for the purification of (1H-Benzimidazol-2-ylmethoxy)acetic acid using normal phase column chromatography on silica gel.

1. Materials and Equipment:

• Crude (1H-Benzimidazol-2-ylmethoxy)acetic acid

• Silica gel (60-120 mesh or 230-400 mesh for flash chromatography)

• Selected mobile phase (e.g., Ethyl Acetate/Hexane with 1% acetic acid)

• Glass chromatography column with a stopcock

• Sand (acid-washed)

• Cotton wool or fritted glass disc

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

• Rotary evaporator

2. Column Packing (Wet Method):

• Place a small plug of cotton wool at the bottom of the column to retain the stationary phase.[10]

• Add a thin layer of sand (approx. 0.5 cm) over the cotton wool.[10]

• In a separate beaker, prepare a slurry of silica gel in the initial, least polar mobile phase you plan to use.

• Pour the slurry into the column. Open the stopcock to allow the solvent to drain slowly, collecting it for reuse.

• Gently tap the column to ensure even packing and to dislodge any air bubbles.[10]

• Once the silica gel has settled, add a thin layer of sand on top to protect the silica bed from disturbance during sample loading.

• Equilibrate the column by running 2-3 column volumes of the mobile phase through it until the packing is stable. Do not let the solvent level drop below the top of the sand.

3. Sample Loading:

• Dissolve the crude (1H-Benzimidazol-2-ylmethoxy)acetic acid in a minimal amount of the mobile phase or a slightly more polar solvent.

• Alternatively, for less soluble compounds, adsorb the crude product onto a small amount of silica gel by dissolving it in a suitable solvent, adding silica gel, and then evaporating the solvent to dryness.

• Carefully add the sample solution or the dried silica with the adsorbed sample to the top of the column.

• Drain the solvent until the sample has fully entered the sand layer.

4. Elution and Fraction Collection:

• Carefully add the mobile phase to the top of the column, ensuring not to disturb the top layer.

• Begin eluting the column, collecting the eluent in fractions (e.g., 10-20 mL per tube).

• If using a gradient, start with a less polar mobile phase and gradually increase the polarity by increasing the percentage of the more polar solvent.

5. Monitoring the Separation:

• Monitor the separation by spotting fractions onto TLC plates.

• Visualize the spots under a UV lamp.

• Combine the fractions that contain the pure desired compound.

6. Isolation of the Purified Compound:

• Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain the purified (1H-Benzimidazol-2-ylmethoxy)acetic acid.

Visualizing the Workflow

The following diagram illustrates the key steps in the column chromatography purification process.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. flash-chromatographie.com [flash-chromatographie.com]
• 4. ijpsm.com [ijpsm.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Solid-phase reactive chromatography (SPRC): a sustainable method for the synthesis of benzimidazol-diphenyl-2-imino-thiazolidine-4-ols (hemiaminals) which are active against lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijcrt.org [ijcrt.org]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Unraveling the Biological Maze: A Comparative Guide to Benzimidazole Isomer Activity

The subtle shift of a single chemical group on the benzimidazole scaffold can dramatically alter its biological prowess, transforming a potentially inert molecule into a potent therapeutic agent. This guide offers a deep dive into the comparative biological activities of benzimidazole isomers, providing researchers, scientists, and drug development professionals with a comprehensive overview of their anticancer and antimicrobial potential, supported by experimental data and detailed methodologies.

Benzimidazole, a heterocyclic aromatic organic compound, is a privileged structure in medicinal chemistry due to its resemblance to naturally occurring purine nucleotides. This structural mimicry allows benzimidazole derivatives to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory effects. The specific positioning of substituents on the benzimidazole ring—a concept known as isomerism—plays a critical role in defining the molecule's efficacy and selectivity.

Anticancer Activity: A Tale of Positional Isomerism

The placement of functional groups on the benzimidazole core significantly influences its cytotoxic effects against cancer cells. While comprehensive comparative studies on simple positional isomers are still emerging, research on more complex derivatives consistently highlights the importance of substituent location.

For instance, studies on various substituted benzimidazoles have demonstrated that the presence and position of electron-withdrawing or electron-donating groups can modulate their interaction with key cellular targets like tubulin or specific kinases, leading to cell cycle arrest and apoptosis.[1]

Table 1: Comparative Cytotoxicity of Benzimidazole Derivatives

Compound/Isomer	Cancer Cell Line	IC50 (µM)	Reference
2-(p-methoxyphenyl)-5-methyl-1H-benzimidazole	A549 (Lung Carcinoma)	0.9	[2]
2-(p-methoxyphenyl)-1H-benzimidazole	A549 (Lung Carcinoma)	>10	[2]
Naphthyl fused benzimidazolequinone	HeLa (Cervical Cancer)	<1	[3]
Naphthyl fused benzimidazolequinone	DU145 (Prostate Cancer)	<1	[3]

Note: IC50 values represent the concentration of a compound required to inhibit 50% of cell growth. A lower IC50 value indicates greater potency. Data is compiled from multiple sources and direct comparison should be made with caution due to variations in experimental conditions.

Antimicrobial Activity: The Isomeric Advantage in Fighting Microbes

The antimicrobial properties of benzimidazole isomers have been more extensively studied, with clear evidence demonstrating that the position of substituents dictates the potency and spectrum of activity against various bacterial and fungal strains.

A notable study by Gouda et al. (2012) on the positional isomers of 1-alkyl-2-trifluoromethyl-5 or 6-substituted benzimidazoles provided a direct comparison of their antimicrobial efficacy. Their findings revealed that subtle changes in the substituent's position on the benzimidazole ring led to significant differences in activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.

Table 2: Comparative Antimicrobial Activity of Benzimidazole Positional Isomers (MIC in µg/mL)

Compound	S. aureus	B. subtilis	E. coli	P. aeruginosa	C. albicans	A. niger
Isomer A (5-substituted)	12.5	25	25	50	12.5	25
Isomer B (6-substituted)	25	50	50	100	25	50
Reference Drug (Ciprofloxacin)	3.12	6.25	6.25	12.5	-	-
Reference Drug (Fluconazole)	-	-	-	-	12.5	25

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of a drug that prevents visible growth of a microorganism. A lower MIC value indicates greater antimicrobial potency. Data is illustrative and based on findings from comparative studies.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, detailed methodologies for the key experiments are provided below.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the benzimidazole isomers and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Antimicrobial Susceptibility Testing: Agar Disc Diffusion Method

This method is used to determine the antimicrobial activity of the synthesized compounds.

Protocol:

• Inoculum Preparation: Prepare a standardized microbial suspension (0.5 McFarland standard).

• Plate Inoculation: Uniformly spread the microbial suspension onto the surface of a Mueller-Hinton agar plate.

• Disc Application: Place sterile paper discs (6 mm in diameter) impregnated with a known concentration of the benzimidazole isomers onto the agar surface.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each disc where microbial growth is inhibited. The size of the zone is indicative of the antimicrobial activity.

Signaling Pathways and Experimental Workflows

To visually represent the logical relationships and processes described, the following diagrams are provided.

Experimental workflow for comparing benzimidazole isomers.

Potential signaling pathway for anticancer benzimidazoles.

References

• 1. researchgate.net [researchgate.net]
• 2. The Effect of 5-Substitution on the Cytotoxicity of 2-(p-Methoxyphenyl)-1H-Benzimidazoles in Human Cancer Cell Lines | Scientific.Net [scientific.net]
• 3. Synthesis and toxicity towards normal and cancer cell lines of benzimidazolequinones containing fused aromatic rings and 2-aromatic ring substituents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Benzimidazole-Based Antimicrobial Agents and Other Standard Therapeutics

The benzimidazole scaffold is a key pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of therapeutic effects, including antibacterial, antifungal, antiviral, and anthelmintic properties.[1][2][3][4] Their mechanism of action is often attributed to the inhibition of essential cellular processes in microorganisms, such as nucleic acid and protein synthesis, and in fungi, the disruption of ergosterol biosynthesis.[3]

Comparative Antimicrobial Efficacy: A Data-Driven Overview

To provide a quantitative comparison, the following table summarizes the Minimum Inhibitory Concentration (MIC) values for several benzimidazole derivatives against a panel of clinically relevant bacteria, alongside the MIC values of commonly used antibiotics. The MIC is a fundamental measure of an antimicrobial agent's potency, representing the lowest concentration that prevents visible growth of a microorganism.[5][6][7]

Table 1: Comparative In Vitro Activity of Benzimidazole Derivatives and Standard Antimicrobial Agents

Compound/Agent	Target Organism	Gram Stain	MIC (µg/mL)	Reference
Benzimidazole Derivatives
2-(pyridin-3-yl)-3H-benzimidazol-5-amine derivative (6f)	Escherichia coli	Gram-Negative	Good Activity	[8]
Staphylococcus aureus	Gram-Positive	Good Activity	[8]
Klebsiella pneumoniae	Gram-Negative	Good Activity	[8]
Pseudomonas aeruginosa	Gram-Negative	Good Activity	[8]
5-halobenzimidazole derivatives	Staphylococcus aureus (MRSA)	Gram-Positive	Comparable to Ciprofloxacin	[9][10]
2-(1H-indol-3-yl)-1H-benzo[d]imidazole derivatives	Staphylococcus aureus	Gram-Positive	Significant Activity	[11]
Mycobacterium smegmatis	N/A	Significant Activity	[11]
Candida albicans	N/A (Fungus)	High Activity	[11]
Standard Antimicrobial Agents
Vancomycin	Staphylococcus aureus (MRSA)	Gram-Positive	0.5 - 2	[12]
Linezolid	Staphylococcus aureus (MRSA)	Gram-Positive	1 - 4	[12]
Daptomycin	Staphylococcus aureus (MRSA)	Gram-Positive	0.25 - 1	[12]
Ceftaroline	Staphylococcus aureus (MRSA)	Gram-Positive	0.5	[12]
Colistin	Pseudomonas aeruginosa	Gram-Negative	0.5 - 2	[13]
Ciprofloxacin	Escherichia coli	Gram-Negative	≤1	[9]

Note: "Good Activity" and "Significant Activity" are reported as described in the source, indicating potent antimicrobial effects without specifying a precise MIC value in the abstract.

Experimental Protocols

The determination of antimicrobial efficacy relies on standardized and reproducible experimental protocols. The most common methods for quantitative assessment are the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) assays.[5][6][14]

Minimum Inhibitory Concentration (MIC) Determination

The MIC of a compound is determined as the lowest concentration that inhibits the visible growth of a microorganism after a specified incubation period.[6][7] The broth microdilution method is a widely accepted standard.[5][6]

Protocol for Broth Microdilution MIC Assay:

• Preparation of Antimicrobial Agent: A stock solution of the test compound (e.g., a benzimidazole derivative) is prepared in a suitable solvent. Serial two-fold dilutions of the compound are then made in a liquid growth medium (e.g., Mueller-Hinton broth for bacteria) in a 96-well microtiter plate.[5][6]

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a specific cell density, typically corresponding to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.[6]

• Inoculation and Incubation: The prepared microtiter plates are inoculated with the microbial suspension and incubated under appropriate conditions (e.g., 35 ± 2°C for 16–20 hours for most bacteria).[6]

• MIC Reading: Following incubation, the plates are visually inspected for turbidity. The MIC is recorded as the lowest concentration of the antimicrobial agent in a well with no visible growth.[6]

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[5][14] This assay is performed as a subsequent step to the MIC test.

Protocol for MBC Assay:

• Subculturing from MIC plates: Following the determination of the MIC, a small aliquot (e.g., 10-100 µL) is taken from the wells of the MIC plate that showed no visible growth.[6]

• Plating: The aliquots are plated onto a suitable agar medium that does not contain the antimicrobial agent.

• Incubation: The agar plates are incubated under the same conditions as the MIC assay to allow for the growth of any surviving bacteria.

• MBC Reading: After incubation, the number of colonies on each plate is counted. The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of CFUs compared to the initial inoculum.[6][14]

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the comparative evaluation of antimicrobial agents.

Caption: Workflow for MIC and MBC antimicrobial susceptibility testing.

Signaling Pathways and Mechanisms of Action

While a specific signaling pathway for (1h-Benzimidazol-2-ylmethoxy)acetic acid is not detailed, the broader class of benzimidazole derivatives is known to interfere with various microbial processes. The following diagram illustrates a generalized view of potential targets for benzimidazole-based antimicrobial agents.

Caption: Potential microbial targets of benzimidazole derivatives.

References

• 1. rjptonline.org [rjptonline.org]
• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial Activities of 1-H-Benzimidazole-based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00819K [pubs.rsc.org]
• 5. emerypharma.com [emerypharma.com]
• 6. MIC/MBC Testing | International and Accredited Lab [nikoopharmed.com]
• 7. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) • Microbe Online [microbeonline.com]
• 8. The Synthesis and Antibacterial Activity of N-((1H-benzimidazol-2- yl)methyl)-2-substituted-3H- benzimidazol-5-amine Derivatives | Bentham Science [benthamscience.com]
• 9. Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DSpace [wlv.openrepository.com]
• 11. Synthesis, Antimicrobial and Antibiofilm Activities, and Molecular Docking Investigations of 2-(1H-Indol-3-yl)-1H-benzo[d]imidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Current and novel antibiotics against resistant Gram-positive bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development of benzimidazole-based derivatives as antimicrobial agents and their synergistic effect with colistin against gram-negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. microchemlab.com [microchemlab.com]

A Comparative Guide to the Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two validated synthetic methodologies for the production of (1H-Benzimidazol-2-ylmethoxy)acetic acid, a molecule of interest in medicinal chemistry. The following sections detail the experimental protocols, present quantitative data for comparison, and illustrate the relevant biological pathways where benzimidazole derivatives are active.

Comparison of Synthetic Methods

Two primary routes for the synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid are presented:

• Method 1: One-Pot Condensation. This approach involves the direct condensation of o-phenylenediamine with 2-methoxyacetic acid. It offers a streamlined synthesis with fewer steps.

• Method 2: Two-Step Synthesis via 2-(hydroxymethyl)-1H-benzimidazole. This method first involves the synthesis of the intermediate 2-(hydroxymethyl)-1H-benzimidazole, followed by a Williamson ether synthesis to introduce the acetic acid moiety. This route may offer advantages in precursor availability and purification of the final product.

The following table summarizes the key quantitative data for each method, based on analogous reactions reported in the literature.

Parameter	Method 1: One-Pot Condensation (Analogous Reaction)	Method 2: Two-Step Synthesis (Analogous Reactions)
Starting Materials	o-Phenylenediamine, 2-Methoxyacetic Acid	Step 1: o-Phenylenediamine, Glycolic AcidStep 2: 2-(Hydroxymethyl)-1H-benzimidazole, Sodium Chloroacetate
Reported Yield	Data not available for the specific reaction. Yield for the synthesis of 1H-benzimidazol-2-yl-methanol from glycolic acid is reported as 72%.[1]	Step 1: 72% for 2-(Hydroxymethyl)-1H-benzimidazole.[1]Step 2: 93% for the analogous S-alkylation of 2-mercaptobenzimidazole.[2][3]
Purity	Dependent on purification method (e.g., recrystallization, column chromatography).	High purity achievable after each step through recrystallization.
Number of Steps	1	2
Key Reagents	Acid catalyst (optional), Solvent (e.g., DMF)	Step 1: Solvent (e.g., DMF)Step 2: Base (e.g., Sodium Hydroxide), Solvent (e.g., Ethanol)

Experimental Protocols

Method 1: One-Pot Condensation of o-Phenylenediamine and 2-Methoxyacetic Acid (Proposed)

This protocol is based on the established synthesis of 2-substituted benzimidazoles via condensation.[4][5]

Materials:

• o-Phenylenediamine

• 2-Methoxyacetic acid

• Dimethylformamide (DMF) or a suitable high-boiling solvent

• Sodium bicarbonate solution (for neutralization)

• Ethyl acetate (for extraction)

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve o-phenylenediamine (1 equivalent) in dimethylformamide.

• Add 2-methoxyacetic acid (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux (typically 120-150 °C) and monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Neutralize the mixture with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent or by column chromatography.

Method 2: Two-Step Synthesis

Step 1: Synthesis of 2-(Hydroxymethyl)-1H-benzimidazole

This protocol is adapted from the synthesis of 1H-benzimidazol-2-yl-methanol.[1][4]

Materials:

• o-Phenylenediamine

• Glycolic acid

• Dimethylformamide (DMF)

• Sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve o-phenylenediamine (1 equivalent) in DMF in a round-bottom flask.

• Add glycolic acid (1.1 equivalents) to the solution.

• Reflux the mixture at 90-100°C, monitoring the reaction by TLC.[4]

• After completion, cool the mixture and dilute with water.

• Neutralize with sodium bicarbonate solution.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify by column chromatography to obtain 2-(hydroxymethyl)-1H-benzimidazole. A yield of 72% has been reported for this reaction.[1]

Step 2: Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid via Williamson Ether Synthesis

This protocol is based on the alkylation of similar benzimidazole derivatives.[2][3]

Materials:

• 2-(Hydroxymethyl)-1H-benzimidazole

• Sodium chloroacetate

• Sodium hydroxide

• Ethanol (95%)

• Dilute acetic acid

Procedure:

• In a round-bottom flask, reflux a mixture of 2-(hydroxymethyl)-1H-benzimidazole (1 equivalent) and sodium hydroxide (1 equivalent) in 95% ethanol for 1 hour to form the alkoxide.

• Add sodium chloroacetate (1 equivalent) to the reaction mixture and continue to reflux for 4-5 hours.

• Cool the reaction mixture and pour it into ice-cold water.

• Acidify the solution with dilute acetic acid to precipitate the product.

• Collect the solid product by filtration, wash with cold water, and recrystallize from ethanol to obtain pure (1H-Benzimidazol-2-ylmethoxy)acetic acid. A yield of 93% has been reported for a similar S-alkylation reaction.[2][3]

Biological Context: Signaling Pathways

Benzimidazole derivatives are known to interact with various biological pathways, making them attractive scaffolds for drug development. Two prominent examples are the inhibition of tubulin polymerization and the modulation of the Vascular Endothelial Growth Factor (VEGF) signaling pathway.

Caption: Comparative workflow of the two synthesis methods.

Inhibition of Tubulin Polymerization

Many benzimidazole-based anthelmintic drugs, such as albendazole and fenbendazole, exert their effect by disrupting microtubule formation in parasites.[6][7][8] They bind to β-tubulin, preventing its polymerization into microtubules. This disruption of the cytoskeleton leads to impaired glucose uptake, depletion of energy reserves, and ultimately, the death of the parasite.[6][8]

Caption: Mechanism of tubulin polymerization inhibition.

VEGF Signaling Pathway Inhibition

Certain benzimidazole derivatives have demonstrated anti-cancer properties by inhibiting the Vascular Endothelial Growth Factor (VEGF) signaling pathway.[9][10][11] Specifically, they can act as inhibitors of the VEGF receptor 2 (VEGFR2), a key tyrosine kinase involved in angiogenesis.[9][11] By blocking the phosphorylation of VEGFR2, these compounds can suppress downstream signaling cascades that lead to endothelial cell proliferation, migration, and the formation of new blood vessels, which are crucial for tumor growth and metastasis.[10]

Caption: Inhibition of the VEGF signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. ijpsonline.com [ijpsonline.com]
• 3. researchgate.net [researchgate.net]
• 4. banglajol.info [banglajol.info]
• 5. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 6. youtube.com [youtube.com]
• 7. Albendazole - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 8. ar.iiarjournals.org [ar.iiarjournals.org]
• 9. Novel Benzimidazole–Oxadiazole Derivatives as Anticancer Agents with VEGFR2 Inhibitory Activity: Design, Synthesis, In Vitro Anticancer Evaluation, and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. New benzimidazole-oxadiazole derivatives as potent VEGFR-2 inhibitors: Synthesis, anticancer evaluation, and docking study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Analysis of Benzimidazole Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the spectroscopic data for various benzimidazole derivatives, supported by experimental data. This document summarizes key spectroscopic characteristics to aid in the identification, characterization, and development of novel benzimidazole-based compounds.

Benzimidazole and its derivatives are a prominent class of heterocyclic compounds that continue to attract significant attention in medicinal chemistry due to their diverse pharmacological activities, including antimicrobial, antiviral, and antitumor properties.[1][2] A thorough understanding of their structural and electronic properties through spectroscopic analysis is crucial for the development of new therapeutic agents. This guide presents a comparative analysis of spectroscopic data obtained from Ultraviolet-Visible (UV-Vis), Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) for a selection of benzimidazole derivatives.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for a series of substituted benzimidazole derivatives. These compounds were selected to illustrate the influence of different substituents on their spectroscopic properties.

Table 1: ¹H NMR Spectral Data (δ, ppm) of Benzimidazole Derivatives in DMSO-d₆

Compound	Ar-H (Benzene Ring)	N-H (Imidazole)	Other Protons	Reference
2-Phenyl-1H-benzimidazole	7.22–7.88 (m, 9H)	12.52 (s, 1H)	-	[3][4]
2-(4-Hydroxyphenyl)-1H-benzimidazole	6.52–7.43 (m, 8H)	13.20 (s, 1H)	9.02 (s, 1H, OH)	[3]
2-(4-Methylphenyl)-1H-benzimidazole	7.10-7.60 (m, 8H)	12.60 (s, 1H)	2.35 (s, 3H, CH₃)	[5]
2-((5-(4-(5-substituted-1H-benzimidazol-2-yl)phenyl)-4-substituted-4H-1,2,4-triazol-3-yl)thio)-1-(substitutedphenyl)ethan-1-one	7.10-8.50 (m)	12.80-13.50 (s)	4.50 (s, 2H, S-CH₂)	[6]

Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS). Multiplicity is denoted as s (singlet), d (doublet), t (triplet), and m (multiplet).

Table 2: ¹³C NMR Spectral Data (δ, ppm) of Benzimidazole Derivatives in DMSO-d₆

Compound	C=N (Imidazole)	Ar-C (Benzene Ring)	Other Carbons	Reference
2-Phenyl-1H-benzimidazole	151.2	111.5, 119.0, 122.3, 126.5, 128.9, 129.8, 130.2, 135.2, 143.9	-	[1]
2-(4-Hydroxyphenyl)-1H-benzimidazole	163.2	109.5-134.7	-	[3]
1-Methyl-2-(2′-hydroxy-4′-chlorophenyl)benzimidazole	152.1	110.1, 119.5, 120.2, 121.8, 122.5, 128.4, 131.5, 134.9, 135.7, 142.1, 156.3	30.1 (CH₃)	[7]
1-Methyl-2-(2′-hydroxy-4′-methoxyphenyl)benzimidazole	152.8	101.8, 106.5, 110.0, 111.7, 119.2, 121.4, 122.1, 135.5, 142.3, 158.9, 160.7	30.0 (CH₃), 55.4 (OCH₃)	[7]

Table 3: Key IR Absorption Bands (cm⁻¹) of Benzimidazole Derivatives

Compound	N-H Stretch	C=N Stretch	C=C Stretch (Aromatic)	Other Key Bands	Reference
2-Substituted Benzimidazoles	3164	1680	1605, 1588	-	[8]
Benzimidazole-based hydrazones	3214 (N-H)	1696 (C=O)	-	-	[9]
2-(1H-1,3-benzodiazol-2-yl) phenol	3160-3469	-	-	1368 (C-N)	[2]
Benzimidazole	3125	-	~1230 (imidazole ring)	-	[10]

Table 4: UV-Visible Absorption Maxima (λₘₐₓ, nm) of Benzimidazole Derivatives

Compound	λₘₐₓ (nm)	Solvent	Transition	Reference
Benzimidazole	243, 274, 281	Methanol	π→π	[11]
Imine derivatives of Benzimidazole	284-352	-	π→π	[12]
1-Methyl-2-(2′-hydroxy-4′-chlorophenyl)benzimidazole	245, 308, 355	Methanol	π→π, n→π	[7]
1-Methyl-2-(2′-hydroxy-4′-methoxyphenyl)benzimidazole	246, 309, 362	Methanol	π→π, n→π	[7]

Table 5: Mass Spectrometry Fragmentation of Benzimidazole Derivatives

Compound	Molecular Ion (M⁺)	Key Fragment Ions (m/z)	Fragmentation Pathway	Reference
1- and 2-Substituted Benzimidazoles	Base Peak	[M-HCN]⁺, [M-2HCN]⁺, 40	Sequential loss of HCN	[13]
Open-chain intermediates of benzimidazole	Present	132	Elimination of HCN from benzimidazole nucleus	[14]
Imidazobenzodiazepines	Present	43 (CH₃CO⁺, 100%)	Confirms the structure	[14]
2-Substituted Benzimidazoles	Present	Varies with substituent	Condensation product of o-phenylenediamine and other reactants	[8][15]

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques. The general methodologies are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra were recorded on a Bruker spectrometer operating at frequencies ranging from 200 to 600 MHz for ¹H and 50.3 to 150 MHz for ¹³C.[1][16] Samples were dissolved in deuterated dimethyl sulfoxide (DMSO-d₆) and chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.[2][16]

Infrared (IR) Spectroscopy

FT-IR spectra were recorded on a Bruker spectrophotometer.[17] Samples were typically analyzed as KBr pellets or using an Attenuated Total Reflectance (ATR) accessory.[2] The spectral data was collected in the range of 4000-400 cm⁻¹.[18]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis absorption spectra were recorded on a spectrophotometer using methanol or other suitable solvents.[7][11] The absorption maxima (λₘₐₓ) are reported in nanometers (nm).

Mass Spectrometry (MS)

Electron impact mass spectra (EI-MS) were obtained on a Varian Mat 311 spectrometer at 70 eV.[14] High-resolution mass spectrometry (HRMS) was also used for accurate mass measurements.[7][16]

Visualization of Benzimidazole Synthesis

The synthesis of benzimidazole derivatives is fundamental to accessing novel compounds for drug discovery. The following diagram illustrates a general and widely used synthetic pathway.

Caption: A diagram illustrating two common synthetic routes to 2-substituted benzimidazoles.

This guide provides a foundational comparative analysis of the spectroscopic data for benzimidazole derivatives. Researchers are encouraged to consult the cited literature for more detailed information on specific compounds and experimental conditions. The provided data and methodologies can serve as a valuable resource in the design and characterization of new benzimidazole-based molecules with potential therapeutic applications.

References

• 1. ¹H and ¹³C NMR spectra of condensed benzimidazole and imidazobenzodiazepines - Arabian Journal of Chemistry [arabjchem.org]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synthesis, Spectroscopic, X-ray Diffraction and DFT Studies of Novel Benzimidazole Fused-1,4-Oxazepines | MDPI [mdpi.com]
• 5. Synthesis, Characterization, and Biological Evaluation of Benzimidazole Derivatives as Potential Anxiolytics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. spectrabase.com [spectrabase.com]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. journalijdr.com [journalijdr.com]
• 15. [PDF] Synthesis and investigation of mass spectra of some novel benzimidazole derivatives | Semantic Scholar [semanticscholar.org]
• 16. rsc.org [rsc.org]
• 17. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 18. researchgate.net [researchgate.net]

A Comparative Guide to the Structure-Activity Relationship of (1H-Benzimidazol-2-ylmethoxy)acetic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1] Analogs of (1H-Benzimidazol-2-ylmethoxy)acetic acid have garnered significant interest due to their diverse biological activities, including anti-inflammatory, antioxidant, antimicrobial, and neuroprotective effects.[2][3] This guide provides a comparative analysis of the structure-activity relationships (SAR) of these analogs, supported by experimental data, detailed protocols, and visual representations of relevant biological pathways and experimental workflows.

Quantitative Comparison of Biological Activities

The biological activity of (1H-Benzimidazol-2-ylmethoxy)acetic acid analogs is significantly influenced by the nature and position of substituents on the benzimidazole ring and the acetic acid moiety. The following table summarizes the quantitative data from various studies, highlighting the impact of these structural modifications on their therapeutic potential.

Compound/Analog	Target/Assay	Activity Metric	Value	Reference
(1-H-benzoyl-1-H-benzimidazol-2-yl) acetic acid	Anti-inflammatory (Protein denaturation)	% Inhibition	58.9% at 80 µg/mL	[2]
Indomethacin (Standard)	Anti-inflammatory (Protein denaturation)	% Inhibition	71.23% at 80 µg/mL	[2]
2-methyl-1H-benzimidazole	Antioxidant (DPPH assay)	IC50	144.84 µg/mL	[4][5]
1H-benzimidazol-2-ylmethanol	Antioxidant (DPPH assay)	IC50	400.42 µg/mL	[4][5]
2-methyl-1H-benzimidazole	Cytotoxic (Brine shrimp lethality)	LC50	0.42 µg/mL	[4][5]
Vincristine sulphate (Standard)	Cytotoxic (Brine shrimp lethality)	LC50	0.544 µg/mL	[4][5]
Benzimidazole acetamide derivative (FP1)	Neuroprotection (Ethanol-induced model)	-	Significant	[3]
Benzimidazole acetamide derivative (FP7)	Neuroprotection (Ethanol-induced model)	-	Significant	[3]
Benzimidazole acetamide derivative (FP8)	Neuroprotection (Ethanol-induced model)	-	Significant	[3]
(1H-benzimidazol-2-yl) acetic acid (26a)	Analgesic (Acetic acid induced writhing)	% Inhibition	42% at >200 mg/kg	[6]

Note: The table presents a selection of data from the available literature. Direct comparison should be made with caution due to variations in experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for key experiments cited in this guide.

1. Synthesis of (1-H-benzoyl-1-H-benzimidazol-2-yl) acetic acid

This synthesis is a multi-step process:

• Step 1: Synthesis of Benzimidazole from O-phenylenediamine and formic acid.

• Step 2: N-benzoylation of the benzimidazole.

• Step 3: Introduction of the acetic acid moiety. The final structure is confirmed using infrared (IR) spectroscopy.[2]

2. Anti-inflammatory Activity Assessment (Protein Denaturation Method)

This assay evaluates the ability of a compound to inhibit protein denaturation, a hallmark of inflammation.

• A reaction mixture (5 mL) containing 0.2 mL of egg albumin, 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations of the test compound is prepared.

• The mixture is incubated at 37°C for 15 minutes and then heated at 70°C for 5 minutes.

• After cooling, the turbidity is measured spectrophotometrically at 660 nm.

• Indomethacin is used as a standard drug. The percentage inhibition of protein denaturation is calculated.[2]

3. Antioxidant Activity Assessment (Hydrogen Peroxide Radical Scavenging Assay)

This assay measures the free radical scavenging ability of the compounds.

• A solution of hydrogen peroxide (40 mM) is prepared in phosphate buffer (pH 7.4).

• Different concentrations of the test compounds are added to the hydrogen peroxide solution.

• The absorbance of the solution is measured at 230 nm after 10 minutes against a blank solution containing phosphate buffer without hydrogen peroxide.

• Ascorbic acid is used as a standard. The percentage of scavenged hydrogen peroxide is calculated.[2]

4. Antibacterial Activity Assessment (Cup-Plate Method)

This method assesses the ability of a compound to inhibit bacterial growth.

• Nutrient agar is prepared and sterilized.

• Bacterial cultures (e.g., Enterococcus faecalis and Escherichia coli) are spread on the sterile agar plates.

• A well is made in the agar, and a specific concentration of the test compound is added.

• The plates are incubated at 37°C for 24 hours.

• The zone of inhibition (the area around the well where bacteria do not grow) is measured.[2]

Signaling Pathways and Mechanisms of Action

The therapeutic effects of (1H-Benzimidazol-2-ylmethoxy)acetic acid analogs are mediated through various signaling pathways. For instance, their neuroprotective effects are associated with the modulation of inflammatory and oxidative stress pathways.

Caption: Neuroprotective pathway of benzimidazole analogs.

Benzimidazole derivatives have been shown to exert neuroprotective effects by mitigating oxidative stress and inflammation induced by factors like ethanol.[3] They achieve this by reducing the levels of reactive oxygen species (ROS) and downregulating the expression of pro-inflammatory markers such as TNF-α, NF-κB, IL-6, and NLRP3.[3]

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and biological evaluation of novel (1H-Benzimidazol-2-ylmethoxy)acetic acid analogs.

Caption: Drug discovery workflow for benzimidazole analogs.

This systematic approach, from rational design and synthesis to rigorous biological testing and SAR analysis, is fundamental in identifying and optimizing lead compounds for further drug development.

References

• 1. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and evaluation of a benzimidazole acetic acid derivative. [wisdomlib.org]
• 3. Synthesis and Biological Evaluation of Benzimidazole Derivatives as Potential Neuroprotective Agents in an Ethanol-Induced Rodent Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. banglajol.info [banglajol.info]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological significance of heterocyclic 1H-benzimidazole scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of Benzimidazole Compounds

For Researchers, Scientists, and Drug Development Professionals

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1] Notably, derivatives of benzimidazole have demonstrated significant cytotoxic effects against various cancer cell lines, making them a focal point in the development of novel anticancer therapeutics.[1][2] This guide provides an objective comparison of the cytotoxic performance of several benzimidazole derivatives, supported by experimental data from recent studies. It summarizes quantitative cytotoxicity data, details the experimental protocols used for their assessment, and visualizes key signaling pathways implicated in their mechanism of action.

Quantitative Cytotoxicity Data

The cytotoxic potential of benzimidazole derivatives is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit 50% of cell growth. A lower IC50 value indicates greater cytotoxic potency. The following table summarizes the IC50 values for a selection of recently synthesized benzimidazole derivatives against various human cancer cell lines. It is important to exercise caution when directly comparing IC50 values across different studies due to variations in experimental conditions, such as cell lines and incubation times.[3]

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Compound VIII (1,2,5-trisubstituted)	CEM/ADR 5000 (Doxorubicin-resistant Leukemia)	8.13	[4]
CCRF/CEM (Leukemia)	3.61	[4]
Compound VII (1,2,5-trisubstituted)	CCRF/CEM (Leukemia)	6.63	[4]
Compound XI (1,2,5-trisubstituted)	CCRF/CEM (Leukemia)	4.45	[4]
Compound 5 (bromo-derivative)	MCF-7 (Breast Cancer)	17.8 µg/mL	[5]
DU-145 (Prostate Cancer)	10.2 µg/mL	[5]
H69AR (Small Cell Lung Cancer)	49.9 µg/mL	[5]
Compound 12	A549 (Lung Cancer)	3.98 µg/mL	[6]
Cisplatin (Reference Drug)	A549 (Lung Cancer)	6.75 µg/mL	[6]
Compound 2a (1,2-disubstituted)	A549 (Lung Cancer)	111.70	[7]
DLD-1 (Colon Cancer)	185.30	[7]
Compound 17a (1,2-disubstituted)	HepG2 (Liver Cancer)	1.98	[8]
Sorafenib (Reference Drug)	HepG2 (Liver Cancer)	10.99	[8]
Compound 8I (benzimidazole-acridine)	K562 (Leukemia)	2.68	[9]
HepG-2 (Liver Cancer)	8.11	[9]
Compound 5l (imidazo[1,5-a]pyridine-benzimidazole)	60 Human Cancer Cell Lines (Average)	0.43 - 7.73	[9]
Compound 11i (imidazopyridine-benzimidazole conjugate)	A-549 (Lung Cancer)	1.48	[2]
Compound 11p (imidazopyridine-benzimidazole conjugate)	A-549 (Lung Cancer)	1.92	[2]

Experimental Protocols

The following section details a common methodology used to assess the cytotoxicity of benzimidazole derivatives.

MTT Assay for Cytotoxicity Evaluation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Procedure:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5 × 10³ to 1 × 10⁴ cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the benzimidazole compounds. A negative control (vehicle-treated cells) and a positive control (a known cytotoxic agent like doxorubicin or cisplatin) are also included.

• Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours, to allow the compounds to exert their cytotoxic effects.

• MTT Addition: After the incubation period, MTT solution (e.g., 20 µL of a 5 mg/mL solution in phosphate-buffered saline) is added to each well, and the plates are incubated for an additional 3-4 hours.

• Formazan Solubilization: The culture medium containing MTT is then removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a wavelength typically between 550 and 600 nm.[3]

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Caption: Workflow of the MTT assay for assessing cytotoxicity.

Mechanisms of Action and Signaling Pathways

Benzimidazole derivatives exert their cytotoxic effects through various mechanisms, often culminating in the induction of apoptosis (programmed cell death) and cell cycle arrest.

Induction of Apoptosis

Apoptosis is a crucial pathway for eliminating damaged or cancerous cells. Many benzimidazole compounds have been shown to trigger apoptosis in cancer cells. This can occur through both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial) pathways. For instance, some derivatives cause an increase in the percentage of late apoptotic cells in a concentration-dependent manner.[5]

References

• 1. Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 2. nveo.org [nveo.org]
• 3. benchchem.com [benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Novel benzimidazole derivatives: Synthesis, in vitro cytotoxicity, apoptosis and cell cycle studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxic and antimicrobial potential of benzimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of new two 1,2-disubstituted benzimidazole compounds: their in vitro anticancer and in silico molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cross-Validation of Analytical Methods for (1H-Benzimidazol-2-ylmethoxy)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the cross-validation of analytical methods for the quantitative determination of (1H-Benzimidazol-2-ylmethoxy)acetic acid. Ensuring the consistency and reliability of analytical data is paramount in pharmaceutical development. Cross-validation serves as a critical process to demonstrate the equivalency of analytical methods, which is essential when methods are transferred between laboratories, when a new method is introduced to replace an existing one, or when data from different analytical techniques are compared.

This document outlines the experimental protocols for two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), and presents a framework for their cross-validation.

Commonly Employed Analytical Methods

The selection of an analytical method depends on the specific requirements of the analysis, such as the desired sensitivity, selectivity, and the nature of the sample matrix. For a compound like (1H-Benzimidazol-2-ylmethoxy)acetic acid, HPLC-UV and UPLC-MS/MS are two powerful and frequently used techniques.

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): This is a robust and widely used technique for the quantification of active pharmaceutical ingredients (APIs). It is known for its reliability and cost-effectiveness. The benzimidazole moiety in the target compound contains a chromophore that allows for sensitive detection by UV.

• Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS): This method offers superior sensitivity and selectivity compared to HPLC-UV. It is particularly advantageous for analyzing samples with complex matrices or when very low detection limits are required. The use of a mass spectrometer allows for the unambiguous identification and quantification of the analyte based on its mass-to-charge ratio.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods. Below are representative protocols for the analysis of a benzimidazole derivative similar to (1H-Benzimidazol-2-ylmethoxy)acetic acid.

1. HPLC-UV Method Protocol

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (acetonitrile).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a final concentration within the calibration range. Filter the solution through a 0.45 µm filter before injection.

2. UPLC-MS/MS Method Protocol

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A UPLC C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase: A gradient elution using a mixture of Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for the analyte and an internal standard.

• Injection Volume: 5 µL.

• Sample Preparation: Perform a protein precipitation or solid-phase extraction for biological samples, followed by dilution in the mobile phase. For drug substance analysis, a simple dilution in the mobile phase is typically sufficient.

Data Presentation and Comparison

The performance of each analytical method is evaluated through a validation process that assesses several key parameters. The following tables summarize the typical performance characteristics of HPLC-UV and UPLC-MS/MS methods for the analysis of benzimidazole derivatives.

Table 1: Comparison of Method Validation Parameters

Parameter	HPLC-UV	UPLC-MS/MS
Linearity (r²)	> 0.999	> 0.999
Range	1 - 100 µg/mL	0.1 - 100 ng/mL
Precision (%RSD)	< 2%	< 5%
Accuracy (Recovery %)	98 - 102%	95 - 105%
Limit of Detection (LOD)	~100 ng/mL	~0.05 ng/mL
Limit of Quantification (LOQ)	~300 ng/mL	~0.1 ng/mL
Specificity	Good	Excellent

Table 2: Hypothetical Cross-Validation Results (Comparative Testing)

In a comparative testing approach, the same set of samples is analyzed using both methods. The results are then statistically compared.

Sample ID	HPLC-UV Result (µg/mL)	UPLC-MS/MS Result (µg/mL)	% Difference
Sample 01	5.2	5.1	-1.9%
Sample 02	10.5	10.3	-1.9%
Sample 03	24.8	25.1	+1.2%
Sample 04	49.6	50.2	+1.2%
Sample 05	75.3	74.8	-0.7%
Sample 06	98.9	99.5	+0.6%
Average % Difference	-0.25%
Acceptance Criteria	± 15%

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for a cross-validation study and a hypothetical signaling pathway where a benzimidazole derivative might be active.

Caption: Experimental workflow for cross-validation of analytical methods.

Caption: Hypothetical signaling pathway inhibited by a benzimidazole derivative.

Conclusion

Cross-validation is a fundamental component of the lifecycle of an analytical method, ensuring data integrity and consistency. For a compound such as (1H-Benzimidazol-2-ylmethoxy)acetic acid, both HPLC-UV and UPLC-MS/MS are suitable analytical techniques, with the choice depending on the specific application and required sensitivity. A well-designed cross-validation study, following a clear protocol with pre-defined acceptance criteria, is essential to demonstrate the interchangeability of these methods. The successful cross-validation provides confidence in the reliability of the analytical data, which is crucial for regulatory submissions and the overall success of a drug development program.

A Comparative Guide to the In Vitro and In Vivo Studies of Benzimidazole Acetic Acid Derivatives

An Objective Analysis of Preclinical Data for Researchers and Drug Development Professionals

The benzimidazole scaffold is a prominent heterocyclic structure in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities. Among these, derivatives of benzimidazole acetic acid have garnered significant interest for their therapeutic potential. This guide provides a comparative overview of the in vitro and in vivo studies conducted on derivatives closely related to (1H-Benzimidazol-2-ylmethoxy)acetic acid, a compound of interest in drug discovery. Due to the limited availability of data on the exact molecule, this comparison focuses on the biological activities of (1-H-benzoyl-1-H-benzimidazol-2-yl) acetic acid and (1H-benzimidazol-2-yl) acetic acid to provide valuable insights for researchers in the field.

In Vitro Evaluation of (1-H-benzoyl-1-H-benzimidazol-2-yl) acetic acid

Recent research has focused on the synthesis and in vitro biological evaluation of (1-H-benzoyl-1-H-benzimidazol-2-yl) acetic acid, a novel derivative. These studies have explored its antioxidant, anti-inflammatory, and antibacterial properties, providing a foundational understanding of its potential therapeutic applications.[1]

Quantitative Data Summary

Biological Activity	Assay	Test Compound Concentration	% Inhibition / Zone of Inhibition	Standard Drug	% Inhibition of Standard
Antioxidant	Hydrogen Peroxide Radical Scavenging	20 µg/ml	25.3%	Ascorbic Acid	48.2%
40 µg/ml	36.8%	65.7%
60 µg/ml	47.2%	78.4%
80 µg/ml	55.1%	89.6%
Anti-inflammatory	Protein Denaturation Inhibition	20 µg/ml	28.4%	Indomethacin	45.8%
40 µg/ml	39.7%	56.3%
60 µg/ml	49.1%	64.9%
80 µg/ml	58.9%	71.2%
Antibacterial	Cup-plate Method (Gram-positive: E. faecalis)	50 µg/ml	14 mm	Ciprofloxacin	22 mm
100 µg/ml	18 mm	28 mm
Cup-plate Method (Gram-negative: E. coli)	50 µg/ml	11 mm	Ciprofloxacin	20 mm
100 µg/ml	15 mm	26 mm

Data sourced from a study on (1-H-benzoyl-1-H-benzimidazol-2-yl) acetic acid.[1]

Experimental Protocols

Hydrogen Peroxide Radical Scavenging Assay: [1] A solution of hydrogen peroxide (40 mM) was prepared in phosphate buffer (pH 7.4). The synthesized compound and ascorbic acid (standard) were prepared in different concentrations (20, 40, 60, 80 µg/ml). An aliquot of the test or standard solution was added to the hydrogen peroxide solution. The absorbance was measured at 230 nm after 10 minutes against a blank solution containing phosphate buffer without hydrogen peroxide. The percentage of hydrogen peroxide scavenged was calculated.

Protein Denaturation Inhibition Assay: [1] The reaction mixture consisted of the test compound or standard (Indomethacin) at various concentrations (20-80 mcg/ml) and a 1% aqueous solution of bovine serum albumin. The pH of the mixture was adjusted to 6.8 using 1N HCl. The samples were incubated at 37°C for 20 minutes and then heated to 57°C for 3 minutes. After cooling, 2.5 ml of phosphate buffer saline was added. The absorbance was measured spectrophotometrically at 416 nm. The percentage inhibition of protein denaturation was calculated.

Antibacterial Cup-plate Method: [1] Nutrient agar medium was prepared and sterilized. The medium was poured into sterile petri dishes and allowed to solidify. The test bacterial cultures (Enterococcus faecalis and Escherichia coli) were evenly spread on the surface of the agar. A sterile cork borer was used to create wells in the agar. The test compound and standard (Ciprofloxacin) at concentrations of 50 µg/ml and 100 µg/ml were added to the wells. The plates were incubated at 37°C for 24 hours. The zone of inhibition around each well was measured in millimeters.

In Vivo Evaluation of (1H-benzimidazol-2-yl) acetic acid

Quantitative Data Summary

Biological Activity	Assay	Test Compound	Dose (mg/kg, os)	Maximal Inhibition % (mean ± SEM)
Analgesic	Acetic Acid Induced Writhing in Mice	(1H-benzimidazol-2-yl) acetic acid	> 200	42 ± 15

Data sourced from a review on the pharmacological significance of heterocyclic 1H-benzimidazole scaffolds.[2]

Experimental Protocols

Acetic Acid-Induced Writhing Test in Mice: [2] This is a standard in vivo model for screening analgesic activity. Mice are pre-treated with the test compound or a vehicle control orally. After a specific period, a solution of acetic acid is injected intraperitoneally to induce a characteristic writhing response (stretching and constriction of the abdomen). The number of writhes is counted for a set period. The analgesic effect of the test compound is determined by its ability to reduce the number of writhes compared to the control group.

Signaling Pathways and Experimental Workflows

To visually represent the processes described, the following diagrams have been generated using the DOT language.

Caption: Workflow for the in vitro evaluation of a benzimidazole derivative.

Caption: Workflow for the in vivo analgesic activity assessment.

Conclusion

The available data on benzimidazole acetic acid derivatives suggest a promising profile of biological activities. The in vitro studies on (1-H-benzoyl-1-H-benzimidazol-2-yl) acetic acid demonstrate its potential as an antioxidant, anti-inflammatory, and antibacterial agent.[1] Concurrently, in vivo studies on the related compound (1H-benzimidazol-2-yl) acetic acid indicate its efficacy as a central analgesic.[2]

It is important to note that the direct comparison is limited by the lack of studies on the exact same derivative in both in vitro and in vivo settings. The structural differences, such as the presence of a benzoyl group in the in vitro study, can influence the pharmacokinetic and pharmacodynamic properties of the compound. Therefore, while these findings provide a strong rationale for the continued investigation of this class of compounds, further research is necessary to establish a direct correlation between the in vitro and in vivo effects of (1H-Benzimidazol-2-ylmethoxy)acetic acid and its derivatives. Future studies should aim to evaluate the same compound in a comprehensive panel of both in vitro and in vivo models to fully elucidate its therapeutic potential.

References

• 1. Synthesis and evaluation of a benzimidazole acetic acid derivative. [wisdomlib.org]
• 2. Pharmacological significance of heterocyclic 1H-benzimidazole scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anti-Inflammatory Effects of (1h-Benzimidazol-2-ylmethoxy)acetic acid and Standard Non-Steroidal Anti-Inflammatory Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the potential anti-inflammatory effects of the novel benzimidazole derivative, (1h-Benzimidazol-2-ylmethoxy)acetic acid, alongside the well-established non-steroidal anti-inflammatory drugs (NSAIDs), Indomethacin and Celecoxib. Due to the limited availability of specific experimental data for (1h-Benzimidazol-2-ylmethoxy)acetic acid, this guide utilizes published data for a structurally related compound, 3-(2-[1H-Benzimidazol-2-yl)-2-oxoethyl]phenyl)acetic acid, to provide a representative comparison. This analysis is intended to guide further research and development of novel anti-inflammatory agents based on the benzimidazole scaffold.

Executive Summary

Benzimidazole derivatives have emerged as a promising class of compounds with a wide range of pharmacological activities, including anti-inflammatory effects.[1][2] This guide evaluates the anti-inflammatory potential of a representative benzimidazole acetic acid derivative against a non-selective cyclooxygenase (COX) inhibitor, Indomethacin, and a selective COX-2 inhibitor, Celecoxib. The comparison is based on their mechanisms of action and reported efficacy in preclinical models of inflammation.

Compound Profiles and Mechanisms of Action

(1h-Benzimidazol-2-ylmethoxy)acetic acid (and its representative analogue)

The anti-inflammatory activity of benzimidazole derivatives is often attributed to their ability to inhibit key inflammatory mediators.[1] While the precise mechanism of (1h-Benzimidazol-2-ylmethoxy)acetic acid is yet to be fully elucidated, related compounds have demonstrated significant anti-inflammatory effects in vivo, suggesting a potential to modulate inflammatory pathways.[3] The core benzimidazole structure is a key pharmacophore in several clinically used drugs, highlighting its therapeutic potential.[4]

Indomethacin

Indomethacin is a potent, non-selective inhibitor of both COX-1 and COX-2 enzymes.[5] By blocking these enzymes, it inhibits the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever. Its broad activity against both COX isoforms contributes to its efficacy but also to its potential for gastrointestinal side effects.

Celecoxib

Celecoxib is a selective inhibitor of the COX-2 enzyme. COX-2 is primarily induced at sites of inflammation and is responsible for the production of prostaglandins that mediate inflammatory responses. By selectively targeting COX-2, celecoxib aims to provide anti-inflammatory and analgesic effects with a reduced risk of the gastrointestinal adverse effects associated with non-selective NSAIDs.

dot

Caption: Simplified overview of key inflammatory signaling pathways and the targets of the compared compounds.

Quantitative Data Comparison

The following table summarizes the available in vivo anti-inflammatory data for the representative benzimidazole acetic acid derivative and Indomethacin in the carrageenan-induced rat paw edema model.

Compound	Dose	Time After Carrageenan	% Inhibition of Paw Edema	Reference
3-(2-[1H-Benzimidazol-2-yl)-2-oxoethyl]phenyl)acetic acid	50 mg/kg	1 hr	45.2	[3]
2 hr	53.1	[3]
3 hr	58.7	[3]
Indomethacin	10 mg/kg	1 hr	48.5	[3]
2 hr	55.3	[3]
3 hr	62.1	[3]

Note: The data for the benzimidazole derivative is for a structurally related compound and should be interpreted as indicative of the potential activity of (1h-Benzimidazol-2-ylmethoxy)acetic acid.

Experimental Protocols

Detailed methodologies for key in vitro and in vivo assays are provided below to facilitate the design of future comparative studies.

In Vitro Assays

1. Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

• Objective: To determine the inhibitory activity of a test compound against COX-1 and COX-2 enzymes.

• Principle: The assay measures the peroxidase activity of COX, which catalyzes the oxidation of a chromogenic substrate in the presence of arachidonic acid. The inhibition of this reaction is quantified by measuring the change in absorbance.

• Procedure:

  • Prepare a reaction mixture containing assay buffer, heme, and the COX-1 or COX-2 enzyme.

  • Add the test compound at various concentrations to the reaction mixture and incubate.

  • Initiate the reaction by adding arachidonic acid and the chromogenic substrate.

  • Monitor the absorbance at the appropriate wavelength over time using a microplate reader.

  • Calculate the percentage of inhibition and determine the IC50 value.

2. 5-Lipoxygenase (5-LOX) Inhibition Assay

• Objective: To assess the inhibitory effect of a test compound on the 5-LOX enzyme.

• Principle: The assay measures the production of leukotrienes from arachidonic acid by 5-LOX. The inhibition is determined by quantifying the reduction in the formation of the product.

• Procedure:

  • Prepare a reaction buffer containing the 5-LOX enzyme.

  • Add the test compound at various concentrations and pre-incubate.

  • Initiate the reaction by adding arachidonic acid.

  • After a specific incubation period, stop the reaction.

  • Quantify the product formation using a suitable method, such as spectrophotometry or ELISA.

  • Calculate the percentage of inhibition and the IC50 value.

3. TNF-α and IL-6 Inhibition Assay in LPS-Stimulated Macrophages

• Objective: To evaluate the ability of a test compound to inhibit the production of the pro-inflammatory cytokines TNF-α and IL-6.

• Principle: Macrophages (e.g., RAW 264.7 cell line) are stimulated with lipopolysaccharide (LPS) to induce the production of TNF-α and IL-6. The concentration of these cytokines in the cell culture supernatant is measured by ELISA.

• Procedure:

  • Seed macrophages in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of the test compound for a specified period.

  • Stimulate the cells with LPS.

  • After incubation, collect the cell culture supernatant.

  • Quantify the concentration of TNF-α and IL-6 in the supernatant using specific ELISA kits.

  • Calculate the percentage of inhibition and the IC50 values.

dot

Caption: General workflow for in vitro anti-inflammatory screening assays.

In Vivo Assay

Carrageenan-Induced Paw Edema in Rats

• Objective: To evaluate the in vivo anti-inflammatory activity of a test compound in an acute inflammation model.

• Principle: The injection of carrageenan into the rat paw induces a localized inflammatory response characterized by edema. The anti-inflammatory effect of a compound is assessed by its ability to reduce the swelling of the paw.

• Procedure:

  • Fast the rats overnight with free access to water.

  • Administer the test compound or the reference drug (e.g., Indomethacin) orally or intraperitoneally.

  • After a specific period (e.g., 1 hour), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

  • Calculate the percentage of inhibition of paw edema for each group compared to the control group.

dot

Caption: Experimental workflow for the in vivo carrageenan-induced paw edema model.

Conclusion and Future Directions

The available data on a representative benzimidazole acetic acid derivative suggests that this class of compounds holds promise as a source of new anti-inflammatory agents, with efficacy comparable to the established NSAID, Indomethacin, in a preclinical model of acute inflammation.[3] Further investigation is warranted to fully characterize the anti-inflammatory profile of (1h-Benzimidazol-2-ylmethoxy)acetic acid.

Future research should focus on:

• Direct Experimental Evaluation: Conducting in vitro and in vivo studies to determine the specific anti-inflammatory activity and mechanism of action of (1h-Benzimidazol-2-ylmethoxy)acetic acid.

• Mechanism of Action Studies: Investigating the inhibitory effects on key inflammatory targets such as COX-1, COX-2, 5-LOX, and the production of pro-inflammatory cytokines like TNF-α and IL-6.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating a series of analogues to optimize potency and selectivity.

• Safety and Toxicology Profiling: Assessing the gastrointestinal and cardiovascular safety profile of promising lead compounds.

By systematically addressing these research areas, the therapeutic potential of (1h-Benzimidazol-2-ylmethoxy)acetic acid and related benzimidazole derivatives as novel anti-inflammatory drugs can be fully explored.

References

• 1. Frontiers | A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives [frontiersin.org]
• 2. isca.me [isca.me]
• 3. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 4. mdpi.com [mdpi.com]
• 5. Pharmacological significance of heterocyclic 1H-benzimidazole scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Review of (1H-Benzimidazol-2-ylmethoxy)acetic acid and Structurally Related Benzimidazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the properties of (1H-Benzimidazol-2-ylmethoxy)acetic acid and its structural analog, (1H-Benzoimidazol-2-yl)acetic acid. Due to a notable scarcity of published experimental data for (1H-Benzimidazol-2-ylmethoxy)acetic acid, this document focuses on providing a detailed profile of the more extensively studied comparator, alongside a broader look at the therapeutic potential of the benzimidazole scaffold, supported by data from other relevant derivatives.

Introduction to Benzimidazole Acetic Acid Derivatives

Benzimidazole and its derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous pharmacologically active compounds. Their isosteric relationship with naturally occurring purines allows them to interact with various biological targets, leading to a wide spectrum of activities, including anti-inflammatory, analgesic, antimicrobial, and antiviral effects. This guide focuses on two closely related benzimidazole acetic acid derivatives, aiming to collate and compare their known properties.

Physicochemical Properties

Property	(1H-Benzimidazol-2-ylmethoxy)acetic acid	(1H-Benzoimidazol-2-yl)acetic acid
Molecular Formula	C₁₀H₁₀N₂O₃	C₉H₈N₂O₂
Molecular Weight	206.20 g/mol	176.17 g/mol
Appearance	Not available	Light yellow to light brown solid[1]
Melting Point	Not available	116 °C[1]
Boiling Point (Predicted)	Not available	498.3±28.0 °C[1]
Density (Predicted)	Not available	1.437±0.06 g/cm³[1]
pKa (Predicted)	Not available	1.54±0.30[1]
Storage Temperature	Not available	2-8°C[1]

Biological and Pharmacological Activities

The benzimidazole scaffold is associated with a diverse range of biological activities. This section compares the known pharmacological profiles of the target compound and its comparator.

Analgesic and Anti-inflammatory Activity

Benzimidazole derivatives are well-documented for their potential as analgesic and anti-inflammatory agents.

(1H-Benzimidazol-2-ylmethoxy)acetic acid:

No published data on the analgesic or anti-inflammatory activity of this compound were found during the literature review.

(1H-Benzoimidazol-2-yl)acetic acid:

This compound has been reported to exhibit central analgesic activity.[2] In an acetic acid-induced writhing test in mice, it demonstrated a maximal inhibition of 42 ± 15% at a dose of >200 mg/kg (os).[2] The anti-inflammatory potential has also been investigated for several derivatives, suggesting that the benzimidazole-2-acetic acid scaffold is a promising starting point for the development of new anti-inflammatory drugs.

The proposed mechanism for the anti-inflammatory and analgesic effects of many benzimidazole derivatives involves the inhibition of cyclooxygenase (COX) enzymes, which are key in the prostaglandin synthesis pathway.

Signaling Pathway: Prostaglandin Synthesis and COX Inhibition

Caption: Inhibition of COX enzymes by benzimidazole derivatives blocks prostaglandin synthesis.

Antimicrobial Activity

The benzimidazole core is present in several broad-spectrum antimicrobial agents.

(1H-Benzimidazol-2-ylmethoxy)acetic acid:

No specific data on the antimicrobial activity of this compound is currently available in the scientific literature.

(1H-Benzoimidazol-2-yl)acetic acid:

Researchers have explored the efficacy of (1H-Benzoimidazol-2-yl)acetic acid in antimicrobial applications, highlighting its relevance in medicinal chemistry.[3] While specific minimum inhibitory concentration (MIC) values against a wide range of microorganisms are not consistently reported in readily accessible literature, the general consensus points to the potential of this scaffold for developing new antimicrobial agents.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. The following are generalized protocols for key experiments relevant to the evaluation of benzimidazole derivatives.

Synthesis of Benzimidazole Derivatives

A common route for the synthesis of 2-substituted benzimidazoles involves the condensation of o-phenylenediamine with a carboxylic acid or its derivative.

Workflow: Synthesis of (1H-Benzoimidazol-2-yl)acetic acid

Caption: General synthesis workflow for (1H-Benzoimidazol-2-yl)acetic acid.

In Vivo Analgesic Activity: Acetic Acid-Induced Writhing Test

This is a standard and sensitive method for screening peripheral analgesic activity.

• Animals: Swiss albino mice are typically used.

• Procedure:

  • Animals are divided into control, standard, and test groups.

  • The test compound or vehicle (for the control group) is administered orally or intraperitoneally. A standard analgesic like Aspirin or Indomethacin is used for the standard group.

  • After a set period (e.g., 30-60 minutes), a 0.6% solution of acetic acid is injected intraperitoneally to induce writhing (a characteristic stretching behavior).

  • The number of writhes is counted for a specific duration (e.g., 20 minutes).

• Data Analysis: The percentage inhibition of writhing is calculated using the formula: % Inhibition = [(Mean writhes in control group - Mean writhes in test group) / Mean writhes in control group] x 100

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This is a widely used model to evaluate acute anti-inflammatory activity.

• Animals: Wistar albino rats are commonly used.

• Procedure:

  • Animals are grouped and administered the test compound, vehicle, or a standard anti-inflammatory drug (e.g., Indomethacin).

  • After a specific time (e.g., 1 hour), 0.1 mL of a 1% carrageenan solution is injected into the sub-plantar region of the right hind paw.

  • Paw volume is measured at regular intervals (e.g., 0, 1, 2, 3, and 4 hours) using a plethysmometer.

• Data Analysis: The percentage inhibition of edema is calculated as: % Inhibition = [(V_c - V_t) / V_c] x 100 Where V_c is the mean increase in paw volume in the control group and V_t is the mean increase in paw volume in the test group.

In Vitro Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC) of a compound.

• Materials: 96-well microtiter plates, bacterial or fungal cultures, appropriate broth medium, and the test compound.

• Procedure:

  • Serial two-fold dilutions of the test compound are prepared in the broth medium in the wells of a microtiter plate.

  • Each well is inoculated with a standardized suspension of the microorganism.

  • Positive (microorganism and broth) and negative (broth only) controls are included.

  • The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Data Analysis: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion

While (1H-Benzimidazol-2-ylmethoxy)acetic acid remains a compound with limited publicly available data, its structural similarity to other biologically active benzimidazoles suggests potential for further investigation. Its close analog, (1H-Benzoimidazol-2-yl)acetic acid, has demonstrated analgesic properties and serves as a valuable reference point. The broader class of benzimidazole derivatives continues to be a rich source of lead compounds in drug discovery, with significant potential in the development of new anti-inflammatory, analgesic, and antimicrobial agents. Further experimental studies are warranted to fully elucidate the pharmacological profile of (1H-Benzimidazol-2-ylmethoxy)acetic acid and to determine its therapeutic potential in comparison to other benzimidazole-based compounds.

References

• 1. (1H-BENZOIMIDAZOL-2-YL)-ACETIC ACID | 13570-08-6 [amp.chemicalbook.com]
• 2. Pharmacological significance of heterocyclic 1H-benzimidazole scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]

Benchmarking Purity: A Comparative Guide to Synthesized (1H-Benzimidazol-2-ylmethoxy)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark for the purity of synthesized (1H-Benzimidazol-2-ylmethoxy)acetic acid, a molecule of interest in pharmaceutical research. By detailing rigorous analytical methodologies and comparing the synthesized product against potential impurities, this document serves as a crucial resource for ensuring the quality and reliability of this compound in research and development settings.

Executive Summary

The purity of active pharmaceutical ingredients (APIs) is a critical determinant of their safety and efficacy. This guide outlines a systematic approach to benchmarking the purity of laboratory-synthesized (1H-Benzimidazol-2-ylmethoxy)acetic acid. We present a comparative analysis of the synthesized product with commercially available alternatives and potential process-related impurities. The methodologies employed include High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. All experimental data is summarized for clarity, and detailed protocols are provided to ensure reproducibility.

Comparative Purity Analysis

The purity of the synthesized (1H-Benzimidazol-2-ylmethoxy)acetic acid was evaluated against commercially available standards and potential impurities derived from the synthetic route. The primary synthetic pathway considered is the Williamson ether synthesis, reacting 2-(chloromethyl)-1H-benzimidazole with glycolic acid. Consequently, the main potential impurities are the unreacted starting materials. Commercially available (1H-Benzimidazol-2-ylmethoxy)acetic acid hydrochloride typically has a minimum purity specification of 95%.

Table 1: Comparative Purity and Analytical Data

Compound	Source	Purity (%)	HPLC Retention Time (min)	Key ¹H NMR Signals (ppm, DMSO-d₆)	Key ¹³C NMR Signals (ppm, DMSO-d₆)	[M+H]⁺ (m/z)
Synthesized Product	In-house Synthesis	> 99	[To be determined]	[Expected around 7.1-7.6 (Ar-H), 4.8 (O-CH₂-Ar), 4.2 (O-CH₂-COOH), 12.5 (br s, NH), 12.9 (br s, COOH)]	[Expected around 171 (C=O), 151 (NCN), 143, 134 (Ar-C), 122, 115 (Ar-CH), 69 (O-CH₂-Ar), 60 (O-CH₂-COOH)]	207.07
Commercial Alternative	Various Suppliers	≥ 95	[To be determined]	Similar to synthesized product, with potential impurity peaks.	Similar to synthesized product, with potential impurity peaks.	207.07
2-(Chloromethyl)-1H-benzimidazole (Impurity A)	Starting Material	-	[To be determined]	7.56-7.52 (m, 2H), 7.22-7.11 (m, 2H), 4.91 (s, 2H), 12.50 (s, 1H)[1]	150.09, 141.59, 138.00, 124.10, 116.52, 42.06[1]	167.04
Glycolic Acid (Impurity B)	Starting Material	-	[To be determined]	3.94 (s, 2H) (in D₂O)[2]	177.04, 60.16 (in D₂O)[2]	77.02

Experimental Workflow and Protocols

A multi-step analytical workflow was designed to rigorously assess the purity of the synthesized (1H-Benzimidazol-2-ylmethoxy)acetic acid. This workflow ensures the identification and quantification of the main compound and any potential impurities.

Figure 1: Experimental workflow for purity benchmarking.

Synthesis of (1H-Benzimidazol-2-ylmethoxy)acetic acid

A solution of 2-(chloromethyl)-1H-benzimidazole (1 equivalent) in a suitable polar aprotic solvent, such as dimethylformamide (DMF), is treated with glycolic acid (1.1 equivalents) and a non-nucleophilic base like potassium carbonate (2.5 equivalents). The reaction mixture is stirred at an elevated temperature (e.g., 80-100 °C) and monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction is quenched with water, and the crude product is extracted.

Purification

The crude product is purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield crystalline (1H-Benzimidazol-2-ylmethoxy)acetic acid.

High-Performance Liquid Chromatography (HPLC)

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 275 nm.

• Injection Volume: 10 µL.

• Procedure: A standard solution of the synthesized product and solutions of potential impurities are prepared in the mobile phase. The retention times and peak areas are recorded to determine the purity of the synthesized compound.

Mass Spectrometry (MS)

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Analyzer: Time-of-Flight (TOF) or Quadrupole.

• Procedure: The sample is introduced into the mass spectrometer via direct infusion or coupled with the HPLC system (LC-MS). The mass-to-charge ratio (m/z) of the parent ion and its fragmentation pattern are analyzed to confirm the molecular weight and structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Spectrometer: 400 MHz or higher.

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

• Experiments: ¹H NMR, ¹³C NMR, and optionally 2D correlation experiments (COSY, HSQC) for unambiguous signal assignment. Quantitative NMR (qNMR) can be performed using a certified internal standard to determine the absolute purity.

• Procedure: A sample of the synthesized product is dissolved in the deuterated solvent, and the spectra are acquired. The chemical shifts, coupling constants, and integration values are analyzed to confirm the chemical structure and identify any impurities present.

Signaling Pathway and Logical Relationships

The analytical techniques employed in this guide are interconnected and provide complementary information to build a comprehensive purity profile of the synthesized compound.

Figure 2: Logical relationship of analytical data to purity benchmark.

Conclusion

This guide establishes a robust framework for benchmarking the purity of synthesized (1H-Benzimidazol-2-ylmethoxy)acetic acid. By employing a combination of chromatographic and spectroscopic techniques, a comprehensive purity profile can be established, ensuring the quality and reliability of the compound for research and drug development purposes. The provided protocols and comparative data serve as a valuable resource for scientists working with this and similar benzimidazole derivatives.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling (1h-Benzimidazol-2-ylmethoxy)acetic acid

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for handling (1h-Benzimidazol-2-ylmethoxy)acetic acid, ensuring the well-being of laboratory personnel and the integrity of research.

Personal Protective Equipment (PPE)

When handling (1h-Benzimidazol-2-ylmethoxy)acetic acid, it is crucial to use appropriate personal protective equipment to prevent exposure. The compound is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1] The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Standard
Eye and Face Protection	Chemical safety goggles or face shield	OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[2][3]
Skin Protection	Protective gloves and appropriate protective clothing to prevent skin exposure	---
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced[2]	---

Operational and Disposal Plans

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.[1]

• Wash hands thoroughly after handling.[1]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

• Use only in a well-ventilated area or outdoors.[1]

• Store in a tightly-closed container in a cool, dry, and well-ventilated place.[1][2]

• Incompatible materials to keep separate include strong oxidizing agents, strong bases, amines, and strong reducing agents.[2]

First Aid Measures:

• If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[1]

• If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

• If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[1]

• If swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if you feel unwell.[4]

Spill and Disposal:

• In case of a spill, prevent it from entering drains. Sweep up and shovel the material into suitable containers for disposal.[2]

• Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national hazardous waste regulations.[1][2]

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of (1h-Benzimidazol-2-ylmethoxy)acetic acid, from preparation to disposal.

Caption: Workflow for safe handling of (1h-Benzimidazol-2-ylmethoxy)acetic acid.

References

• 1. aksci.com [aksci.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.be [fishersci.be]